2-(Chlorosulfonyl)benzoic acid

• CAS: 63914-81-8

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Chlorosulfonyl)benzoic Acid: Properties, Reactivity, and Applications in Drug Discovery

This technical guide provides a comprehensive analysis of 2-(Chlorosulfonyl)benzoic acid, a bifunctional molecule of significant interest to researchers, scientists, and professionals in drug development. This document delves into its core physical and chemical properties, explores its reactivity with mechanistic insights, and outlines its practical applications, particularly in the synthesis of novel therapeutic agents.

Core Molecular Attributes and Physicochemical Properties

2-(Chlorosulfonyl)benzoic acid, with the CAS number 63914-81-8, is a solid organic compound that serves as a versatile building block in synthetic chemistry. Its structure features a benzoic acid moiety substituted at the ortho position with a chlorosulfonyl group, bestowing upon it a dual reactivity that is highly valuable in the construction of complex molecules.

Structural and General Properties

The fundamental characteristics of 2-(Chlorosulfonyl)benzoic acid are summarized in the table below, providing a foundational understanding of its molecular identity.

Property	Value	Source(s)
Molecular Formula	C₇H₅ClO₄S	[1][2]
Molecular Weight	220.63 g/mol	[1][2]
IUPAC Name	2-(chlorosulfonyl)benzoic acid
Appearance	Solid
CAS Number	63914-81-8	[2][3]
InChI Key	ZRWICZHXYMHBDP-UHFFFAOYSA-N

Key Physicochemical Data

The following table outlines the key physical and chemical properties of 2-(Chlorosulfonyl)benzoic acid. This data is crucial for designing experimental protocols, ensuring safe handling, and predicting its behavior in various solvent systems.

Property	Value	Source(s)
Density	1.6 ± 0.1 g/cm³	[1]
Boiling Point	384.0 ± 25.0 °C at 760 mmHg	[1]
Flash Point	186.1 ± 23.2 °C	[1]

Note: Experimental data for melting point and specific solubility were not consistently available across reviewed sources, indicating a potential area for further empirical characterization.

Reactivity Profile and Mechanistic Considerations

The synthetic utility of 2-(Chlorosulfonyl)benzoic acid stems from the orthogonal reactivity of its two functional groups: the carboxylic acid and the chlorosulfonyl moiety. The chlorosulfonyl group is a potent electrophile, making it highly susceptible to nucleophilic attack, while the carboxylic acid group can undergo standard transformations such as esterification and amidation.

The Chlorosulfonyl Group: A Gateway to Sulfonamides

The primary reaction pathway exploited in drug discovery involves the reaction of the chlorosulfonyl group with primary or secondary amines to form sulfonamides.[4][5] This reaction is foundational for generating diverse molecular libraries for screening.

The generally accepted mechanism for sulfonamide formation proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride. This results in the displacement of the chloride ion. A base is typically added to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[5]

Caption: General mechanism for sulfonamide synthesis.

Synthesis of 2-(Chlorosulfonyl)benzoic Acid

A common laboratory-scale synthesis involves the direct chlorosulfonation of a benzoic acid derivative. For instance, a related compound, 2-chloro-5-chlorosulfonylbenzoic acid, is synthesized by heating o-chlorobenzoic acid with chlorosulfonic acid.[6] This electrophilic aromatic substitution reaction introduces the sulfonyl chloride group onto the aromatic ring. The electrophile in this reaction is believed to be SO₂Cl⁺, generated from the auto-protolysis of chlorosulfonic acid.[7]

Applications in Drug Discovery and Medicinal Chemistry

The benzoic acid scaffold is a cornerstone in modern drug discovery, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[8][9] 2-(Chlorosulfonyl)benzoic acid serves as a key intermediate for accessing novel sulfonamide derivatives, which are a privileged class of compounds in medicinal chemistry.[4][5]

The ability to readily react 2-(Chlorosulfonyl)benzoic acid with a diverse array of amines allows for the rapid generation of compound libraries. This parallel synthesis approach is invaluable in the early stages of drug discovery for identifying hit compounds against various biological targets.

Experimental Protocols

General Protocol for Sulfonamide Synthesis

The following is a representative, generalized protocol for the synthesis of sulfonamides from 2-(Chlorosulfonyl)benzoic acid and a primary or secondary amine.

Materials:

• 2-(Chlorosulfonyl)benzoic acid

• Appropriate primary or secondary amine

• A suitable base (e.g., pyridine, triethylamine, or sodium carbonate)

• An appropriate solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM), or acetone)

• Deionized water

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve the amine and the base in the chosen organic solvent.

• Cool the mixture to 0 °C in an ice bath with continuous stirring.

• Slowly add a solution of 2-(Chlorosulfonyl)benzoic acid in the same solvent to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for the appropriate time (typically 4-24 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).[5]

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer sequentially with dilute HCl (to remove excess amine and base), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield the pure sulfonamide derivative.[5]

Caption: Workflow for sulfonamide synthesis and purification.

Safety and Handling

2-(Chlorosulfonyl)benzoic acid is a corrosive substance that can cause severe skin burns and eye damage.[10] It is also harmful if swallowed.[10] It is moisture-sensitive and may liberate toxic gas upon contact with water.[10]

Precautionary Measures:

• Handle in a well-ventilated area, preferably under a chemical fume hood.[10][11]

• Wear suitable personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[10][11]

• Avoid contact with skin, eyes, and clothing.[10][11]

• Store in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials such as water.[2][10][11][12] Storage under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C is recommended.[2]

Spectroscopic Data Interpretation

Predicted ¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic region (δ 7.2 - 8.1 ppm). The acidic proton of the carboxylic acid would likely appear as a broad singlet at a downfield chemical shift (δ 10.0 - 13.0 ppm), the exact position being dependent on the solvent and concentration.[13]

Predicted ¹³C NMR: The carbon NMR spectrum would show a signal for the carbonyl carbon in the range of δ 168 - 173 ppm. Aromatic carbons would appear in the δ 125 - 140 ppm region, and the specific shifts would be influenced by the electron-withdrawing effects of both the carboxylic acid and chlorosulfonyl groups.[13]

For comparison, the ¹³C NMR data for the related 2-chlorobenzoic acid shows signals at δ 171.09, 134.83, 133.65, 132.54, 131.56, 128.46, and 126.75 ppm.[14] The ¹³C NMR spectrum of 4-(chlorosulfonyl)benzoic acid has also been reported.[15]

Conclusion

2-(Chlorosulfonyl)benzoic acid is a powerful synthetic intermediate with significant potential in the field of drug discovery. Its bifunctional nature allows for the efficient construction of diverse sulfonamide libraries, a compound class of proven therapeutic importance. A thorough understanding of its physicochemical properties, reactivity, and handling requirements, as outlined in this guide, is essential for its safe and effective utilization in the laboratory.

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An In-depth Technical Guide to 2-(Chlorosulfonyl)benzoic Acid: A Versatile Bifunctional Reagent in Synthetic and Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Synthetic Intermediate

2-(Chlorosulfonyl)benzoic acid, identified by the CAS number 63914-81-8, is a bifunctional aromatic organic compound of significant interest to the scientific community, particularly those engaged in synthetic chemistry and pharmaceutical development. Its structure, featuring both a carboxylic acid and a highly reactive chlorosulfonyl group ortho to each other on a benzene ring, makes it a valuable and versatile building block for the synthesis of a diverse array of complex molecules.

The strategic placement of these two functional groups allows for selective and sequential reactions, providing a powerful tool for constructing novel molecular scaffolds. The chlorosulfonyl moiety is a potent electrophile, readily undergoing nucleophilic substitution with a wide range of nucleophiles, most notably amines and alcohols, to form stable sulfonamides and sulfonate esters, respectively. These functional groups are ubiquitous in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] Concurrently, the carboxylic acid group offers a handle for further derivatization, such as amide bond formation or esterification, enabling the creation of intricate and multifunctional molecules. This guide provides a comprehensive technical overview of 2-(chlorosulfonyl)benzoic acid, from its synthesis and chemical properties to its reactivity and applications in the pursuit of new therapeutics.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the physical and chemical properties of 2-(chlorosulfonyl)benzoic acid is paramount for its safe handling, storage, and effective use in synthesis. While specific experimental data for the ortho-isomer is not extensively reported in publicly available literature, the following table summarizes its known and predicted properties.

Property	Value	Reference(s)
CAS Number	63914-81-8	[2][3]
Molecular Formula	C₇H₅ClO₄S	[2]
Molecular Weight	220.63 g/mol	[2]
IUPAC Name	2-(chlorosulfonyl)benzoic acid	[2]
Physical Form	Solid	[2]
Purity	Typically ≥90%	[2]
Storage Temperature	2-8°C under an inert atmosphere	[2]
Boiling Point (Predicted)	384.0 ± 25.0 °C at 760 mmHg
Density (Predicted)	1.6 ± 0.1 g/cm³
Flash Point (Predicted)	186.1 ± 23.2 °C

Spectroscopic Profile

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show complex multiplets in the aromatic region (typically δ 7.5-8.5 ppm) due to the coupling of the four protons on the disubstituted benzene ring. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (δ > 10 ppm), the exact position of which is dependent on the solvent and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display seven distinct signals. The carbonyl carbon of the carboxylic acid will be found in the range of δ 165-175 ppm. The six aromatic carbons will resonate between δ 120-145 ppm, with the carbons directly attached to the electron-withdrawing chlorosulfonyl and carboxyl groups appearing at the lower field end of this range.

Infrared (IR) Spectroscopy: The IR spectrum provides valuable information about the functional groups present. Key characteristic absorption bands are expected for:

• O-H stretch (carboxylic acid): A very broad band from approximately 2500 to 3300 cm⁻¹.[4]

• C=O stretch (carboxylic acid): A strong, sharp absorption between 1680 and 1710 cm⁻¹.[4]

• S=O stretch (sulfonyl chloride): Two strong bands, typically around 1375 cm⁻¹ (asymmetric) and 1185 cm⁻¹ (symmetric).

• C-O stretch (carboxylic acid): A band in the region of 1210-1320 cm⁻¹.[4]

• S-Cl stretch: A weaker absorption in the fingerprint region.

Mass Spectrometry (MS): Electron ionization mass spectrometry would likely show a molecular ion peak (M⁺) at m/z 220, with a characteristic isotopic pattern (M+2) at m/z 222 in an approximate 3:1 ratio, confirming the presence of one chlorine atom. Common fragmentation patterns would include the loss of chlorine (m/z 185) and the loss of the entire chlorosulfonyl group (SO₂Cl).[5]

Synthesis of 2-(Chlorosulfonyl)benzoic Acid

The synthesis of 2-(chlorosulfonyl)benzoic acid can be approached through two primary routes: the direct chlorosulfonation of benzoic acid or the conversion of a pre-existing sulfonic acid derivative.

Method 1: Direct Chlorosulfonation of Benzoic Acid

This is the most direct method, involving the reaction of benzoic acid with chlorosulfonic acid.[6] The carboxylic acid group is a meta-directing deactivator for electrophilic aromatic substitution. However, the reaction can still yield a mixture of ortho, meta, and para isomers. The regioselectivity is highly dependent on reaction conditions such as temperature and the ratio of reactants. Separation of the desired ortho isomer from the other isomers can be challenging.

Synthesis of 2-(Chlorosulfonyl)benzoic acid via chlorosulfonation.

Experimental Protocol: Chlorosulfonation of Benzoic Acid

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber (to neutralize the evolved HCl gas), place an excess of chlorosulfonic acid (e.g., 4-5 molar equivalents).

• Cooling: Cool the flask in an ice-water bath to 0-5 °C.

• Addition of Benzoic Acid: Slowly and portion-wise, add benzoic acid (1 molar equivalent) to the stirred chlorosulfonic acid, maintaining the internal reaction temperature below 20 °C.[6]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a controlled temperature (e.g., 60-80 °C) for several hours to drive the reaction to completion. The progress can be monitored by techniques such as TLC or HPLC.

• Work-up: Carefully and slowly pour the cooled reaction mixture onto crushed ice with vigorous stirring.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration and wash thoroughly with cold water to remove any residual acid.

• Purification: The crude product, which will be a mixture of isomers, can be purified by recrystallization from a suitable solvent system or by column chromatography.

Method 2: Conversion of 2-Sulfobenzoic Acid

An alternative route involves the conversion of the corresponding sulfonic acid, 2-sulfobenzoic acid, or its salt, to the sulfonyl chloride using a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅).[7][8] This method avoids the issue of isomer separation if the starting sulfonic acid is pure.

Synthesis from 2-sulfobenzoic acid.

Experimental Protocol: Chlorination of a 2-Sulfobenzoic Acid Salt

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber, suspend the sodium or potassium salt of 2-sulfobenzoic acid (1 equivalent) in an excess of thionyl chloride (SOCl₂) (e.g., 3-5 equivalents). A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.[9]

• Reaction: Heat the mixture to reflux for several hours until the evolution of SO₂ and HCl gas ceases.

• Work-up: After cooling, carefully remove the excess thionyl chloride by distillation under reduced pressure.

• Isolation: The crude product can be isolated by precipitation upon the addition of a non-polar solvent or by careful quenching with ice-water followed by filtration.

• Purification: Recrystallization from a suitable solvent can be employed to obtain the pure 2-(chlorosulfonyl)benzoic acid.

Chemical Reactivity and Reaction Mechanisms

The synthetic utility of 2-(chlorosulfonyl)benzoic acid stems from the differential reactivity of its two functional groups. The chlorosulfonyl group is a highly reactive electrophile, while the carboxylic acid is a weaker electrophile but a Brønsted-Lowry acid.

Reactions of the Chlorosulfonyl Group

The primary reactions of the chlorosulfonyl group involve nucleophilic substitution at the sulfur atom.

1. Sulfonamide Formation:

The reaction with primary or secondary amines is one of the most important transformations of 2-(chlorosulfonyl)benzoic acid, yielding sulfonamides. This reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.[1]

General scheme for sulfonamide synthesis.

Mechanism of Sulfonamide Formation: The reaction proceeds via a nucleophilic addition-elimination mechanism. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the departure of the chloride leaving group and deprotonation of the nitrogen to yield the stable sulfonamide.

2. Sulfonate Ester Formation:

In a similar fashion, reaction with alcohols or phenols in the presence of a base leads to the formation of sulfonate esters.

3. Hydrolysis:

The chlorosulfonyl group is susceptible to hydrolysis, reacting with water to form the corresponding sulfonic acid, 2-sulfobenzoic acid.[10] This reaction is often an undesired side reaction during synthesis and work-up, and care must be taken to minimize contact with moisture.

Mechanism of Hydrolysis: The hydrolysis of arylsulfonyl chlorides in water can proceed through a nucleophilic attack by water on the sulfur atom. The reaction is often catalyzed by acid or base.

Simplified mechanism of sulfonyl chloride hydrolysis.

Reactions of the Carboxylic Acid Group

The carboxylic acid group can undergo standard transformations, such as esterification, amide formation, and reduction, typically after the more reactive chlorosulfonyl group has been derivatized.

Applications in Drug Development and Organic Synthesis

The unique bifunctional nature of 2-(chlorosulfonyl)benzoic acid makes it a valuable precursor in the synthesis of various biologically active molecules.

Synthesis of Diuretics

Substituted sulfamoylbenzoic acids are the cornerstone of a class of potent diuretics known as "loop diuretics." While the synthesis of the widely used diuretic furosemide starts from 2,4-dichloro-5-chlorosulfonyl benzoic acid, the underlying principle of reacting a sulfonyl chloride with an amine to form the active sulfonamide moiety is a key application of this class of reagents.[11]

Scaffolds for Kinase Inhibitors

The sulfonamide linkage is a common feature in many kinase inhibitors.[12] The benzoic acid scaffold of 2-(chlorosulfonyl)benzoic acid can be used to construct libraries of potential kinase inhibitors by reacting it with a diverse range of amines and then further modifying the carboxylic acid group.[2] This allows for the exploration of structure-activity relationships in the development of new anticancer agents.

Antibacterial Agents

The sulfonamide group is the defining feature of sulfa drugs, the first class of effective antibacterial agents.[13] While most classical sulfa drugs are derivatives of sulfanilamide, the use of 2-(chlorosulfonyl)benzoic acid allows for the synthesis of novel sulfonamides with potentially different antibacterial profiles and properties.

Carbonic Anhydrase Inhibitors

Sulfonamides are also well-known inhibitors of carbonic anhydrases, a family of enzymes involved in various physiological processes.[14] The development of selective carbonic anhydrase inhibitors is an active area of research for the treatment of glaucoma, epilepsy, and certain types of cancer. 2-(Chlorosulfonyl)benzoic acid serves as a starting point for the synthesis of novel inhibitors based on the 2-carboxybenzenesulfonamide scaffold.

Safety and Handling

2-(Chlorosulfonyl)benzoic acid is a corrosive substance and should be handled with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. It is moisture-sensitive and will react with water to release hydrochloric acid.[2] Therefore, it should be stored under an inert atmosphere in a cool, dry place.

Conclusion

2-(Chlorosulfonyl)benzoic acid is a highly versatile and reactive bifunctional molecule that holds significant potential for synthetic and medicinal chemists. Its ability to readily form sulfonamides and sulfonate esters, coupled with the presence of a modifiable carboxylic acid group, makes it an ideal starting material for the construction of a wide range of complex and biologically active compounds. From diuretics to kinase inhibitors and beyond, the applications of this reagent are continually expanding, solidifying its role as a key building block in the ongoing quest for new and improved therapeutic agents.

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A Comprehensive Technical Guide to 2-(Chlorosulfonyl)benzoic Acid: Nomenclature, Synthesis, and Applications

Abstract: This technical guide provides a comprehensive overview of 2-(Chlorosulfonyl)benzoic acid (CAS No: 63914-81-8), a pivotal bifunctional reagent in advanced organic synthesis and pharmaceutical development. The document elucidates its formal IUPAC nomenclature, details its physicochemical properties, presents a validated synthesis protocol with mechanistic insights, and explores its diverse applications as a foundational chemical building block. Particular emphasis is placed on its reactivity and utility in constructing complex molecular architectures, such as sulfonamides, which are prevalent in medicinal chemistry. This guide is designed to serve as an essential resource for researchers, chemists, and drug development professionals.

IUPAC Nomenclature and Physicochemical Properties

The formal and preferred IUPAC name for this compound is 2-(Chlorosulfonyl)benzoic acid . This nomenclature arises from identifying benzoic acid as the principal functional group, with the chlorosulfonyl group (-SO₂Cl) treated as a substituent at the ortho (position 2) of the benzene ring.

This dual-functionality, possessing both a carboxylic acid and a highly reactive sulfonyl chloride, makes it a uniquely versatile intermediate for chemical synthesis.

Chemical Identity and Properties

A summary of the key identifiers and physicochemical properties of 2-(Chlorosulfonyl)benzoic acid is provided for quick reference.

Identifier	Value
IUPAC Name	2-(Chlorosulfonyl)benzoic acid
CAS Number	63914-81-8[1][2]
Molecular Formula	C₇H₅ClO₄S[1][2]
Molecular Weight	220.63 g/mol [1][2]
Synonyms	o-Carboxybenzenesulfonyl chloride
InChI Key	ZRWICZHXYMHBDP-UHFFFAOYSA-N

Physicochemical Property	Value
Physical Form	Solid
Boiling Point (Predicted)	384.0 ± 25.0 °C at 760 mmHg[1]
Density (Predicted)	1.6 ± 0.1 g/cm³[1]
Topological Polar Surface Area (TPSA)	84.05 Ų
Storage Temperature	2-8°C, under inert atmosphere[2]

Synthesis and Mechanistic Rationale

The primary industrial and laboratory synthesis of 2-(Chlorosulfonyl)benzoic acid involves the direct chlorosulfonation of benzoic acid. This reaction is a classic example of electrophilic aromatic substitution.

Causality of Reagent Choice: Chlorosulfonic acid (ClSO₃H) serves as both the solvent and the electrophilic sulfonating agent. Its strong acidic and dehydrating nature facilitates the in-situ generation of the highly electrophilic sulfur trioxide (SO₃) or a related reactive species, which is necessary to overcome the deactivating effect of the carboxylic acid group on the aromatic ring.

Reaction Mechanism: Electrophilic Aromatic Substitution

The carboxylic acid group is a meta-directing deactivator. However, the reaction conditions force the substitution to occur, with the ortho position being one of the accessible sites. The mechanism proceeds via the attack of the benzene ring's π-electrons on the electrophilic sulfur atom, forming a resonance-stabilized carbocation intermediate (sigma complex), followed by deprotonation to restore aromaticity.

Caption: Synthesis of 2-(Chlorosulfonyl)benzoic acid via electrophilic substitution.

Validated Laboratory Synthesis Protocol

This protocol is designed to be self-validating by including precise temperature control to minimize side reactions like disulfonation and hydrolysis.[3]

• Reagent Preparation: In a fume hood, equip a three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer. Carefully charge the flask with chlorosulfonic acid (4 molar equivalents).

• Controlled Addition: Cool the flask in an ice-water bath. Slowly add benzoic acid (1 molar equivalent) portion-wise through the dropping funnel, ensuring the internal temperature is maintained below 20°C to manage the initial exothermic reaction.[4]

• Reaction Phase: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Subsequently, heat the reaction mixture to 80-90°C and maintain for 2-4 hours, monitoring the reaction's progress by TLC or HPLC.[4]

• Work-up and Quenching: Cool the reaction mixture to room temperature. In a separate, large beaker containing a vigorously stirred mixture of crushed ice and water, slowly and carefully pour the reaction mixture. This quenching step must be rapid, maintaining the aqueous mixture's temperature between 0-5°C to prevent hydrolysis of the sulfonyl chloride group.[3]

• Isolation and Purification: The product precipitates as a white solid. Collect the solid via vacuum filtration. Wash the filter cake thoroughly with cold water to remove residual acids. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

• Drying and Characterization: Dry the purified solid under vacuum. Confirm identity and purity using standard analytical techniques (¹H NMR, ¹³C NMR, IR, Melting Point).

Chemical Reactivity and Synthetic Applications

The utility of 2-(Chlorosulfonyl)benzoic acid stems from the differential reactivity of its two functional groups. The sulfonyl chloride is a potent electrophile, while the carboxylic acid offers a site for standard acid-based transformations.

Reactions at the Sulfonyl Chloride Group

The -SO₂Cl group is highly susceptible to nucleophilic attack, making it an excellent precursor for sulfonamides and sulfonates, which are key scaffolds in medicinal chemistry.[5]

• Sulfonamide Formation: Reaction with primary or secondary amines, typically in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to neutralize the HCl byproduct, readily yields N-substituted sulfonamides.[5] This is one of the most common and valuable transformations of this reagent.

• Sulfonate Ester Formation: Reaction with alcohols or phenols yields sulfonate esters.

Reactions at the Carboxylic Acid Group

The -COOH group can undergo typical transformations, although these often require protection of the more reactive sulfonyl chloride group or careful selection of reaction conditions.

• Esterification: Conversion to methyl or ethyl esters can be achieved using standard methods like Fischer esterification, though side reactions with the sulfonyl chloride are possible.

• Amide Formation: Conversion to a primary amide can be achieved, for example, by treating with ammonia. The intramolecular cyclization of the resulting 2-sulfamoylbenzoic acid upon heating is the classic synthesis of saccharin.

Caption: Key reaction pathways for 2-(Chlorosulfonyl)benzoic acid.

Applications in Drug Discovery and Chemical Biology

Benzoic acid and its derivatives are fundamental in the pharmaceutical industry for synthesizing a wide array of therapeutic agents.[6] The sulfonamide moiety, easily introduced using reagents like 2-(Chlorosulfonyl)benzoic acid, is a privileged structure in drug design, found in diuretics, antibiotics, and anticonvulsants.

While direct applications of this specific ortho-isomer are less documented than its para-isomer, its utility as a bifunctional linker and scaffold is significant. For instance, related chlorosulfonylated benzoic acids are used to synthesize intermediates for complex drugs like the carbonic anhydrase inhibitor Dorzolamide, highlighting the importance of this chemical class in constructing advanced pharmaceutical ingredients.[7]

Safety and Handling

2-(Chlorosulfonyl)benzoic acid is a hazardous substance that requires careful handling in a controlled laboratory environment.

• Hazards: It is corrosive and causes severe skin burns and eye damage. The sulfonyl chloride moiety reacts readily with moisture, including atmospheric humidity, to release corrosive hydrochloric acid (HCl) gas.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with a face shield, and a lab coat. All manipulations should be performed within a certified chemical fume hood.

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area away from moisture.[2] Recommended storage is at 2-8°C.[2]

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A Technical Guide to 2-(Chlorosulfonyl)benzoic Acid (CAS 63914-81-8) for Chemical Research and Drug Development

Executive Summary

This technical guide provides an in-depth analysis of 2-(Chlorosulfonyl)benzoic acid, a bifunctional aromatic compound of significant interest to researchers in organic synthesis and medicinal chemistry. The molecule's unique architecture, featuring both a carboxylic acid and a highly reactive sulfonyl chloride group on adjacent positions of a benzene ring, makes it a valuable and versatile building block. This document elucidates the core physicochemical properties, synthesis methodologies, characteristic reactivity, and key applications of this reagent. We will explore its utility as a precursor for creating diverse molecular scaffolds, with a particular focus on the synthesis of sulfonamides and the classic conversion to saccharin. Protocols are detailed with an emphasis on the underlying chemical principles, and analytical characterization techniques are outlined to ensure product validation. This guide is intended to equip researchers, scientists, and drug development professionals with the technical knowledge required for the effective and safe utilization of 2-(Chlorosulfonyl)benzoic acid in their work.

Core Molecular Profile and Isomeric Considerations

The foundational step in utilizing any chemical reagent is a precise understanding of its molecular identity. 2-(Chlorosulfonyl)benzoic acid is characterized by the following properties:

Property	Value	Source(s)
CAS Number	63914-81-8	[1][2][3]
Molecular Formula	C₇H₅ClO₄S	[1][2][3][4][5]
Molecular Weight	220.63 g/mol	[1][3]
Canonical SMILES	C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)Cl	[4][5]
InChI Key	ZRWICZHXYMHBDP-UHFFFAOYSA-N	[4][5]
Appearance	Solid	[2]
Storage	Inert atmosphere, 2-8°C	[2][3]

Expert Insight: Isomeric Clarity is Critical

It is imperative for researchers to distinguish 2-(Chlorosulfonyl)benzoic acid from its chlorinated ring isomers, with which it is often confused. A common isomer is 2-Chloro-5-(chlorosulfonyl)benzoic acid (CAS 137-64-4), which has a molecular formula of C₇H₄Cl₂O₄S and a molecular weight of 255.08 g/mol .[6][7][8][9] This confusion can lead to significant errors in stoichiometry and unintended reaction outcomes. Always verify the CAS number and molecular weight of the starting material before proceeding with any synthesis.

Synthesis and Mechanistic Rationale

The synthesis of 2-(Chlorosulfonyl)benzoic acid is typically achieved via the direct chlorosulfonation of benzoic acid. The choice of reagents and control of reaction conditions are paramount to favor the desired ortho-substitution pattern.

Mechanism: The carboxylic acid group (-COOH) is a meta-directing deactivator for electrophilic aromatic substitution. However, the sulfonyl group (-SO₃H) that is initially formed is bulky, and steric hindrance can influence the position of substitution. The reaction with excess chlorosulfonic acid (ClSO₃H) serves as both the sulfonating and chlorinating agent. While a mixture of isomers is possible, reaction conditions can be optimized to improve the yield of the ortho product.

General Synthesis Protocol: Chlorosulfonation of Benzoic Acid

This protocol describes a representative method for synthesizing the target compound.

• Reaction Setup: In a fume hood, equip a three-neck round-bottom flask with a dropping funnel, a mechanical stirrer, and a gas outlet connected to a trap for HCl gas.

• Reagent Charging: Charge the flask with chlorosulfonic acid (typically 4-5 molar equivalents). Cool the flask in an ice bath to 0-5°C.

• Substrate Addition: Slowly add benzoic acid (1 equivalent) portion-wise to the stirred chlorosulfonic acid, ensuring the temperature does not exceed 10°C.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and then heat gently (e.g., to 40-50°C) for several hours to drive the reaction to completion. The progress can be monitored by quenching a small aliquot and analyzing via TLC or HPLC.

• Work-up: Cool the reaction mixture back to room temperature and pour it slowly and carefully onto crushed ice with vigorous stirring. This step is highly exothermic and generates large volumes of HCl gas.

• Isolation: The product will precipitate as a solid. Isolate the crude product by vacuum filtration and wash thoroughly with cold water to remove any remaining acid.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system, such as an ethyl acetate/hexane mixture, to yield pure 2-(Chlorosulfonyl)benzoic acid.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 2-(Chlorosulfonyl)benzoic acid.

Chemical Reactivity and Synthetic Utility

The power of 2-(Chlorosulfonyl)benzoic acid as a synthetic intermediate lies in the differential reactivity of its two functional groups. The sulfonyl chloride is a potent electrophile, significantly more reactive than the carboxylic acid. This chemoselectivity allows for stepwise functionalization, a highly desirable trait in the construction of complex molecules and compound libraries.[10]

• Sulfonyl Chloride Reactivity: The sulfur atom is highly electrophilic and readily undergoes nucleophilic substitution with a wide range of nucleophiles. This is the primary pathway for derivatization.

  • With Amines: Reaction with primary or secondary amines in the presence of a base (to neutralize the HCl byproduct) yields stable sulfonamides . This is one of the most common and important reactions in drug discovery.[11]

  • With Alcohols/Phenols: Reaction with alcohols or phenols, typically in the presence of a base like pyridine, forms sulfonate esters .[12]

  • With Water: Hydrolysis, often unintentional if moisture is present, converts the sulfonyl chloride to the corresponding sulfonic acid .

• Carboxylic Acid Reactivity: The carboxylic acid can be converted to other functional groups using standard organic transformations, such as:

  • Amide Formation: Coupling with amines using activating agents (e.g., DCC, EDC) or after conversion to a more reactive acyl chloride (e.g., with SOCl₂).

This orthogonal reactivity allows for a synthetic strategy where the sulfonyl chloride is first reacted, and the less reactive carboxylic acid is modified in a subsequent step.

Orthogonal Reactivity Diagram

Caption: Differential reactivity pathways of 2-(Chlorosulfonyl)benzoic acid.

Key Application: The Synthesis of Saccharin

A classic and illustrative application of 2-(Chlorosulfonyl)benzoic acid is its conversion to saccharin (1,2-benzisothiazol-3(2H)-one 1,1-dioxide), the first commercially available artificial sweetener.[13] This transformation elegantly demonstrates the utility of the ortho-disposed functional groups.

The synthesis involves two main steps:

• Ammonolysis: The sulfonyl chloride is converted to a sulfonamide by reaction with ammonia.

• Intramolecular Cyclization: The resulting intermediate, 2-sulfamoylbenzoic acid, is heated, causing it to lose a molecule of water via an intramolecular condensation reaction between the carboxylic acid and the sulfonamide N-H to form the stable five-membered ring of saccharin.

Protocol: Conversion to Saccharin

• Ammonolysis: Dissolve 2-(Chlorosulfonyl)benzoic acid in a suitable solvent like THF. Cool the solution in an ice bath. Bubble ammonia gas through the solution or add aqueous ammonia dropwise with vigorous stirring. A white precipitate of 2-sulfamoylbenzoic acid will form.

• Isolation of Intermediate: Filter the solid, wash with cold water, and dry.

• Cyclization: Place the dry 2-sulfamoylbenzoic acid in a flask and heat it carefully above its melting point (approx. 155°C). The compound will melt and then resolidify as water is eliminated.

• Purification: The resulting crude saccharin can be purified by recrystallization from water.

Saccharin Synthesis Pathway

Caption: Pathway for the synthesis of saccharin from 2-(Chlorosulfonyl)benzoic acid.

Analytical Characterization

Confirming the identity and purity of the starting material and subsequent products is a cornerstone of scientific integrity. The following techniques are essential for characterizing 2-(Chlorosulfonyl)benzoic acid and its derivatives.

Technique	Key Observables for 2-(Chlorosulfonyl)benzoic acid
¹H NMR	Aromatic protons will appear as a complex multiplet in the aromatic region (~7.5-8.5 ppm). The acidic proton of the -COOH group will be a broad singlet at a downfield chemical shift (>10 ppm), which is exchangeable with D₂O.
¹³C NMR	Distinct signals for the seven carbon atoms, including the carbonyl carbon (~165-170 ppm) and the carbon attached to the sulfonyl group.
FT-IR	- O-H stretch (Carboxylic Acid): Very broad band from ~2500-3300 cm⁻¹.- C=O stretch (Carboxylic Acid): Strong, sharp peak at ~1700 cm⁻¹.- S=O stretch (Sulfonyl Chloride): Two characteristic strong peaks for asymmetric and symmetric stretching, typically around 1375 cm⁻¹ and 1180 cm⁻¹.[14]- S-Cl stretch: A weaker band around 600 cm⁻¹.
Mass Spec	The molecular ion peak (M⁺) should be observable, along with a characteristic M+2 peak with ~1/3 the intensity due to the ³⁷Cl isotope.

Self-Validating Protocol: When converting the sulfonyl chloride to a sulfonamide, a key validation checkpoint using FT-IR is the disappearance of the S-Cl stretch and the appearance of N-H stretching bands (~3200-3400 cm⁻¹).[14]

Safety, Handling, and Storage

2-(Chlorosulfonyl)benzoic acid is a reactive and corrosive compound that requires careful handling.

Hazard Profile:

GHS Pictogram	Signal Word	Hazard Statement

| GHS05 (Corrosion) | Danger | H314: Causes severe skin burns and eye damage.[2] |

Precautionary Measures:

Category	Precautionary Statement Codes
Prevention	P260: Do not breathe dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

| Response | P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P310: Immediately call a POISON CENTER or doctor/physician.[2] |

Handling:

• Always handle in a well-ventilated chemical fume hood.[15]

• Avoid contact with skin, eyes, and clothing.[15][16]

• The compound is moisture-sensitive and will hydrolyze to the corresponding sulfonic acid, releasing corrosive HCl gas. Keep away from water and moist air.[17]

• Avoid formation of dust.[15]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

• For long-term stability, store under an inert atmosphere (e.g., Argon or Nitrogen) at refrigerated temperatures (2-8°C).[2][3]

Conclusion

2-(Chlorosulfonyl)benzoic acid is a high-value synthetic intermediate whose utility is derived from its bifunctional and chemoselective nature. The ability to selectively functionalize the highly reactive sulfonyl chloride group while preserving the carboxylic acid for subsequent transformations makes it an ideal scaffold for building molecular diversity. From the classic synthesis of saccharin to its modern application in creating libraries of sulfonamides for drug discovery, this reagent provides a reliable and powerful tool for the experienced chemical researcher. Adherence to rigorous safety protocols and analytical validation is essential for harnessing its full potential.

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A Technical Guide to the Solubility of 2-(Chlorosulfonyl)benzoic acid in Organic Solvents for Pharmaceutical Research

Abstract

The solubility of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development, influencing everything from reaction kinetics in synthesis to bioavailability in final formulations.[1][2] 2-(Chlorosulfonyl)benzoic acid is a key bifunctional molecule, incorporating both a carboxylic acid and a highly reactive sulfonyl chloride group. This dual functionality makes it a valuable building block but also introduces significant complexities regarding its solubility. This guide provides an in-depth analysis of the theoretical and practical considerations for determining the solubility of 2-(Chlorosulfonyl)benzoic acid in organic solvents. We will dissect the molecule's inherent reactivity, propose a framework for solvent selection, and provide a gold-standard experimental protocol for accurate solubility determination, addressing the unique challenges posed by this compound.

Core Molecular Profile and Inherent Reactivity

2-(Chlorosulfonyl)benzoic acid (CAS: 63914-81-8) is a solid with a molecular weight of 220.63 g/mol .[3] Its structure is defined by a benzoic acid core substituted with a chlorosulfonyl (-SO₂Cl) group at the ortho position.

• Molecular Formula: C₇H₅ClO₄S[3]

• Key Functional Groups: Carboxylic acid (-COOH), Aryl Sulfonyl Chloride (-SO₂Cl)

• Physical Form: Solid

• Storage Conditions: Inert atmosphere, 2-8°C, due to moisture sensitivity.[4]

The most critical feature governing its interaction with solvents is the electrophilic nature of the sulfur atom in the sulfonyl chloride group. This group is highly susceptible to nucleophilic attack, particularly from protic solvents such as alcohols, water, and primary/secondary amines. This reactivity means that in many common solvents, the dissolution process is not a simple physical phenomenon but an irreversible chemical reaction (solvolysis).

For instance, alcohols readily react with sulfonyl chlorides to form sulfonate esters.[5][6] This reaction is often rapid and transforms the parent compound, meaning a true physical solubility value cannot be obtained in these media.[7] Therefore, the primary consideration for any solubility study must be the chemical compatibility between the solute and the solvent.

A Framework for Solvent Selection: Inert vs. Reactive Media

The choice of solvent must be a deliberate process, bifurcated by the potential for chemical reaction. The general principle of "like dissolves like" provides a starting point, suggesting that polar solvents would be more effective than non-polar ones for this polar molecule.[8] However, this must be subordinate to the issue of reactivity.

Recommended Inert Solvents for Physical Solubility Determination

To measure the true thermodynamic solubility, one must use aprotic solvents that do not possess active hydrogens capable of reacting with the sulfonyl chloride group.

• Polar Aprotic Solvents:

  • Dimethyl Sulfoxide (DMSO) & N,N-Dimethylformamide (DMF): These are strong candidates due to their high polarity and ability to act as hydrogen bond acceptors for the carboxylic acid group. A related isomer, 4-(Chlorosulfonyl)benzoic acid, is known to be soluble in DMSO and methanol, suggesting DMSO is a promising choice.[9]

  • Acetonitrile (ACN): A medium-polarity solvent that is generally inert to sulfonyl chlorides at ambient temperatures.

  • Ethers (THF, Dioxane): These can solvate the molecule, though their lower polarity compared to DMSO or DMF may result in lower solubility.

• Non-Polar/Weakly Polar Aprotic Solvents:

  • Chlorinated Solvents (Dichloromethane (DCM), Chloroform): Often good solvents for moderately polar organic compounds and are chemically compatible.[10]

  • Aromatic Hydrocarbons (Toluene): While the polarity is low, the aromatic ring may offer favorable pi-pi stacking interactions. Solubility is expected to be limited.[10]

Reactive Solvents (Not Suitable for Physical Solubility Measurement)

These solvents should be avoided when the goal is to determine physical solubility. However, understanding their interaction is crucial if the compound is used as a reactant in these media.

• Alcohols (Methanol, Ethanol, Isopropanol): Will readily react to form the corresponding methyl, ethyl, or isopropyl sulfonate esters.[5][11]

• Water and Aqueous Buffers: The sulfonyl chloride group will hydrolyze to the corresponding sulfonic acid. The carboxylic acid group's ionization will also be pH-dependent.[12]

The logical flow for solvent selection is visualized in the diagram below.

Caption: Logical workflow for selecting an appropriate solvent.

Gold-Standard Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

The shake-flask method is widely regarded as the gold standard for determining equilibrium (thermodynamic) solubility due to its reliability and direct measurement of a saturated state.[13][14] The following protocol is adapted for the specific challenges of 2-(Chlorosulfonyl)benzoic acid.

Materials and Equipment

• 2-(Chlorosulfonyl)benzoic acid (purity >95%)

• Selected inert organic solvents (HPLC grade)

• Scintillation vials or flasks with PTFE-lined screw caps

• Orbital shaker with temperature control

• Analytical balance

• Syringes and syringe filters (0.22 µm, PTFE for organic solvents)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Experimental Procedure

• Preparation: Add an excess amount of solid 2-(Chlorosulfonyl)benzoic acid to a series of vials. The excess is critical to ensure equilibrium with the solid phase is achieved.[13]

• Solvent Addition: Add a precise volume (e.g., 5.0 mL) of the chosen inert solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled orbital shaker (e.g., 25°C). Agitate for a prolonged period (24 to 48 hours) to ensure equilibrium is reached.[2] A preliminary time-course study can determine the minimum time to equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to sediment.[13]

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately filter the sample through a 0.22 µm PTFE syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples via a validated HPLC-UV method. A calibration curve must be prepared using accurately weighed standards of 2-(Chlorosulfonyl)benzoic acid.

Data Analysis

The solubility (S) is calculated using the following formula:

S (mg/mL) = CHPLC × DF

Where:

• CHPLC is the concentration determined by HPLC (in mg/mL).

• DF is the dilution factor.

The entire workflow is visualized in the diagram below.

Caption: Step-by-step workflow for the shake-flask solubility method.

Safety and Handling Imperatives

Given the compound's characteristics, strict safety protocols are mandatory.

• Corrosivity: The compound is classified with GHS05 (Corrosion), indicating it can cause severe skin burns and eye damage. All handling must be performed in a fume hood with appropriate personal protective equipment (gloves, lab coat, safety goggles).

• Moisture Sensitivity: The sulfonyl chloride group reacts with atmospheric moisture. The compound should be stored under an inert atmosphere (e.g., argon or nitrogen) and handled quickly to minimize exposure.[4]

• Reaction Byproducts: Reactions with protic solvents will generate HCl as a byproduct, which is corrosive and toxic.[5]

Conclusion

While quantitative solubility data for 2-(Chlorosulfonyl)benzoic acid is not widely published, a robust scientific approach allows for its accurate determination. The primary directive for researchers is to recognize the compound's inherent reactivity. The selection of a solvent is not merely a question of polarity but a critical choice between enabling a physical measurement or initiating a chemical transformation. By employing inert, aprotic solvents and adhering to the gold-standard shake-flask protocol, reliable and meaningful solubility data can be generated. This data is indispensable for the effective design of synthetic routes, purification strategies, and formulation development in the pharmaceutical industry.

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An In-Depth Technical Guide to the Spectroscopic Data of 2-(Chlorosulfonyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data for 2-(Chlorosulfonyl)benzoic acid (CAS No: 63914-81-8), a critical bifunctional molecule in synthetic chemistry.[1] Given the limited availability of fully assigned, publicly accessible spectra, this document synthesizes data from analogous compounds and predictive methodologies to offer a robust framework for the characterization of this compound. We will delve into the theoretical underpinnings and practical considerations for Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). This guide is designed to equip researchers with the expertise to identify, purify, and utilize this versatile reagent with confidence.

Introduction and Molecular Overview

2-(Chlorosulfonyl)benzoic acid is a valuable building block in organic synthesis, featuring two highly reactive functional groups—a carboxylic acid and a sulfonyl chloride—in an ortho substitution pattern on a benzene ring. This unique arrangement allows for selective and diverse chemical transformations, making it a precursor for various pharmaceuticals and specialty chemicals. Accurate and unambiguous structural confirmation is paramount for its effective use, necessitating a multi-technique spectroscopic approach. This guide provides the foundational data and interpretation strategies essential for quality control and reaction monitoring.

Compound Properties:

• IUPAC Name: 2-(chlorosulfonyl)benzoic acid[1]

• CAS Number: 63914-81-8[1]

• Molecular Formula: C₇H₅ClO₄S[1]

• Molecular Weight: 220.63 g/mol [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework of a molecule. For 2-(Chlorosulfonyl)benzoic acid, both ¹H and ¹³C NMR are indispensable for confirming the ortho substitution pattern and the integrity of the functional groups.

Recommended Experimental Protocol: NMR

A standardized protocol ensures data reproducibility and accuracy.[3]

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample for ¹H NMR or 20-50 mg for ¹³C NMR.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often preferred due to its ability to dissolve polar compounds and to observe the acidic proton.

  • Transfer the solution to a 5 mm NMR tube. If particulates are present, filter the solution through a pipette with a small cotton or glass wool plug.[3]

• Instrument Setup & Acquisition:

  • Analyses should be performed on a spectrometer with a field strength of 400 MHz or higher to achieve adequate signal dispersion, particularly in the aromatic region.[4]

  • The instrument is locked onto the deuterium signal of the solvent, and the magnetic field is shimmed to ensure homogeneity.

  • For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, a proton-decoupled sequence is typically employed to produce a spectrum of singlets.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Calibrate the chemical shift axis using the residual solvent peak (e.g., DMSO-d₆ at δ 2.50 ppm for ¹H and 39.52 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).[4]

¹H NMR Spectral Analysis (Predicted)

The ¹H NMR spectrum is defined by the presence of two strongly electron-withdrawing groups, which deshield the aromatic protons, shifting them downfield.

• Carboxylic Acid Proton (-COOH): A broad singlet is expected in the range of δ 10.0 - 14.0 ppm . Its chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding.

• Aromatic Protons (Ar-H): Four distinct signals are anticipated in the aromatic region (δ 7.5 - 8.5 ppm ). The ortho arrangement leads to a complex splitting pattern. Based on data from related compounds like 2-chlorobenzoic acid, the proton adjacent to the carboxylic acid (H6) is often the most downfield.[4] The splitting will arise from both ortho and meta couplings, likely resulting in a series of doublets and triplets, or more complex multiplets.

¹³C NMR Spectral Analysis (Predicted)

The proton-decoupled ¹³C NMR spectrum is expected to show seven distinct signals, as all carbon atoms are in unique chemical environments.

• Carbonyl Carbon (-C=O): This signal is expected at the far downfield end of the spectrum, typically in the δ 165 - 172 ppm range, which is characteristic for carboxylic acids.[5]

• Aromatic Carbons (Ar-C): Six signals are anticipated in the δ 125 - 145 ppm region.

  • The two carbons directly attached to the substituents (C1-COOH and C2-SO₂Cl) will be significantly shifted. Their precise location can be challenging to predict without experimental data but they will be distinct from the protonated carbons.

  • The remaining four CH carbons will appear in the typical aromatic region, with their shifts influenced by the ortho-directing effects.

Fourier-Transform Infrared (IR) Spectroscopy

FT-IR spectroscopy is a rapid and effective technique for identifying the key functional groups present in the molecule. The spectrum is characterized by strong, distinct absorption bands corresponding to the carboxylic acid and sulfonyl chloride moieties.[6]

Recommended Experimental Protocol: FT-IR

• Sample Preparation (ATR):

  • Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Record the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

  • The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

IR Spectral Analysis

The key to interpreting the IR spectrum of 2-(Chlorosulfonyl)benzoic acid is to identify the combined signature of a carboxylic acid and an aromatic sulfonyl chloride.

• O-H Stretch (Carboxylic Acid): A very broad, strong absorption band is expected from ~2500 to 3300 cm⁻¹ . This band's breadth is a hallmark of the hydrogen-bonded dimers characteristic of carboxylic acids and will overlap with the C-H stretching region.[7][8]

• C-H Stretch (Aromatic): Sharp, medium-intensity peaks will appear just above 3000 cm⁻¹ (typically 3030-3100 cm⁻¹ ).

• C=O Stretch (Carbonyl): A very strong, sharp absorption is expected between 1680 and 1720 cm⁻¹ . Conjugation with the aromatic ring typically places this band at the lower end of the general range for carboxylic acids.[5][7]

• S=O Stretch (Sulfonyl Chloride): Two strong, characteristic bands are definitive for the -SO₂Cl group.

  • Asymmetric stretch: ~1370-1390 cm⁻¹

  • Symmetric stretch: ~1170-1190 cm⁻¹

• C-O Stretch & O-H Bend: A medium-intensity C-O stretch is expected between 1210-1320 cm⁻¹ , coupled with O-H in-plane bending vibrations.[7]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Carboxylic Acid)	2500 - 3300	Strong, Very Broad
C-H Stretch (Aromatic)	3030 - 3100	Medium, Sharp
C=O Stretch (Carbonyl)	1680 - 1720	Strong, Sharp
C=C Stretch (Aromatic)	1450 - 1600	Medium to Weak
S=O Asymmetric Stretch	1370 - 1390	Strong, Sharp
C-O Stretch / O-H Bend	1210 - 1320	Strong
S=O Symmetric Stretch	1170 - 1190	Strong, Sharp

Mass Spectrometry (MS)

Mass spectrometry provides critical information about the molecular weight and fragmentation pattern of a compound, further confirming its identity. Electron Ionization (EI) is a common technique for this type of molecule.

Recommended Experimental Protocol: MS

• Sample Introduction: The sample is introduced into the ion source, typically via a direct insertion probe or after separation by Gas Chromatography (GC), if the compound is sufficiently volatile and thermally stable.

• Ionization: In Electron Ionization (EI-MS), the sample is bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Analysis: The resulting ions are separated by their mass-to-charge ratio (m/z) in a mass analyzer (e.g., a quadrupole) and detected.

MS Spectral Analysis

The mass spectrum provides a unique fragmentation fingerprint. For 2-(Chlorosulfonyl)benzoic acid (MW = 220.63), the following key ions are anticipated.

• Molecular Ion (M⁺): A peak at m/z 220 is expected. Due to the natural abundance of the ³⁷Cl isotope, a smaller peak at m/z 222 (the M+2 peak), approximately one-third the intensity of the m/z 220 peak, should also be observed.

• Primary Fragmentation Pathways: The initial fragmentation is typically driven by the loss of the most labile groups.

  • Loss of Chlorine radical (-Cl): [M - Cl]⁺ → m/z 185 . This is a very common fragmentation for sulfonyl chlorides.[9]

  • Loss of the Carboxyl group (-COOH): [M - COOH]⁺ → m/z 175 .

• Secondary Fragmentation:

  • The [M - Cl]⁺ ion (m/z 185) readily loses sulfur dioxide (SO₂).[9][10] [M - Cl - SO₂]⁺ → m/z 121 .

  • Loss of the entire sulfonyl chloride group (-SO₂Cl) from the molecular ion would lead to a fragment at m/z 121 .

The NIST mass spectrum for the related isomer, 3-(chlorosulfonyl)benzoic acid, shows prominent peaks at m/z 185 and 121, supporting this predicted fragmentation pattern.[2][11]

Visualization of Spectroscopic Workflows

A logical workflow ensures comprehensive characterization of the material.

Caption: General experimental workflow for spectroscopic analysis.

Key Fragmentation Pathway in Mass Spectrometry

Caption: Predicted EI-MS fragmentation of 2-(Chlorosulfonyl)benzoic acid.

Summary and Conclusions

References

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An In-depth Technical Guide to the Key Reactive Sites in 2-(Chlorosulfonyl)benzoic Acid

Introduction

2-(Chlorosulfonyl)benzoic acid is a bifunctional aromatic compound of significant interest to researchers, scientists, and drug development professionals. Its unique structural arrangement, featuring a carboxylic acid group and a sulfonyl chloride group in an ortho relationship, imparts a distinct and versatile reactivity profile. This guide provides a comprehensive exploration of the key reactive sites of this molecule, delving into the underlying mechanistic principles, providing field-proven experimental insights, and offering detailed protocols for its synthetic transformations. Understanding the nuanced reactivity of 2-(chlorosulfonyl)benzoic acid is paramount for its effective utilization as a building block in the synthesis of complex organic molecules, including active pharmaceutical ingredients.

Core Reactive Sites: A Dichotomy of Functionality

The reactivity of 2-(chlorosulfonyl)benzoic acid is dominated by its two functional groups: the highly electrophilic sulfonyl chloride and the versatile carboxylic acid. Their close proximity on the benzene ring leads to a fascinating interplay of electronic effects and, most notably, the potential for intramolecular interactions that can dictate reaction pathways and outcomes.

Functional Group	Key Reactive Property	Typical Reactions
Sulfonyl Chloride (-SO₂Cl)	Highly electrophilic sulfur atom	Nucleophilic substitution with amines, alcohols, water, etc.
Carboxylic Acid (-COOH)	Acidic proton and electrophilic carbonyl carbon	Deprotonation, esterification, amide formation, anhydride formation.

The Sulfonyl Chloride Group: A Hub of Electrophilicity

The sulfonyl chloride moiety is arguably the most reactive site in the 2-(chlorosulfonyl)benzoic acid molecule. The strong electron-withdrawing nature of the two oxygen atoms and the chlorine atom renders the sulfur atom highly electron-deficient and thus, a prime target for nucleophiles.

Reactions with Nucleophiles

Sulfonyl chlorides readily react with a wide range of nucleophiles, leading to the formation of sulfonamides, sulfonate esters, and sulfonic acids.[1]

The reaction with primary and secondary amines to form sulfonamides is a cornerstone of medicinal chemistry. This reaction typically proceeds rapidly and is often carried out in the presence of a base to neutralize the HCl byproduct.

• Mechanism: The reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom, followed by the elimination of the chloride ion.

Caption: Mechanism of Sulfonamide Formation.

Experimental Protocol: Synthesis of 2-(N-Phenylsulfamoyl)benzoic acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve aniline (1.0 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 equivalents), to the solution.

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 2-(chlorosulfonyl)benzoic acid (1.0 equivalent) in the same solvent dropwise over 15-20 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, wash the mixture with a dilute acid solution (e.g., 1 M HCl) to remove excess amine and base. Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure sulfonamide.

In a similar fashion, alcohols react with 2-(chlorosulfonyl)benzoic acid to produce sulfonate esters. This reaction is also typically performed in the presence of a non-nucleophilic base.

• Mechanism: The alcohol oxygen acts as the nucleophile, attacking the sulfur atom of the sulfonyl chloride.

Caption: Mechanism of Sulfonate Ester Formation.

Experimental Protocol: Synthesis of Methyl 2-(chlorosulfonyl)benzoate

• Reaction Setup: Dissolve 2-(chlorosulfonyl)benzoic acid (1.0 equivalent) in an excess of dry methanol, which serves as both reactant and solvent.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the solution.

• Reaction: Heat the mixture to reflux for 4-6 hours.

• Work-up: After cooling, remove the excess methanol under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst and any unreacted carboxylic acid.

• Purification: Dry the organic layer and concentrate it to obtain the crude sulfonate ester, which can be further purified by chromatography if necessary.

The Carboxylic Acid Group: A Center of Acidity and Electrophilicity

The carboxylic acid group offers a second site for reactivity, capable of undergoing a variety of transformations common to this functional group.

Reactions of the Carboxylic Acid Moiety

The carboxylic acid can be converted to an ester through reaction with an alcohol in the presence of an acid catalyst (Fischer esterification).[2]

• Mechanism: The reaction involves the protonation of the carbonyl oxygen, followed by nucleophilic attack by the alcohol, and subsequent elimination of water.

Caption: Mechanism of Fischer Esterification.

Experimental Protocol: Synthesis of Ethyl 2-(chlorosulfonyl)benzoate

• Reaction Setup: In a round-bottom flask, combine 2-(chlorosulfonyl)benzoic acid (1.0 equivalent) and a large excess of ethanol (e.g., 10 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

• Reaction: Attach a reflux condenser and heat the mixture to reflux for several hours, monitoring the reaction by TLC.

• Work-up: After cooling, neutralize the reaction mixture with a saturated solution of sodium bicarbonate. Extract the product into an organic solvent like diethyl ether.

• Purification: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude ester. Further purification can be achieved by column chromatography.

Direct conversion of the carboxylic acid to an amide by reaction with an amine is possible, though it often requires a coupling agent to activate the carboxylic acid.

Intramolecular Reactivity: The Role of Neighboring Group Participation

The most distinctive feature of 2-(chlorosulfonyl)benzoic acid's reactivity is the intramolecular interaction between the two ortho-disposed functional groups. This "neighboring group participation" can significantly influence reaction rates and pathways.[3]

Formation of 2-Sulfobenzoic Acid Anhydride

Under certain conditions, particularly in the absence of external nucleophiles or upon heating, 2-(chlorosulfonyl)benzoic acid can undergo an intramolecular cyclization to form 2-sulfobenzoic acid anhydride.[4][5] This mixed anhydride is a highly reactive intermediate.

• Mechanism: The carboxylic acid group acts as an internal nucleophile, attacking the electrophilic sulfonyl chloride. This is a classic example of anchimeric assistance, where the neighboring group facilitates the departure of the leaving group (chloride).[6]

Caption: Formation of 2-Sulfobenzoic Acid Anhydride.

The formation of this cyclic anhydride is a critical consideration when planning syntheses with 2-(chlorosulfonyl)benzoic acid. It can be an undesired side product or a deliberately formed reactive intermediate for subsequent reactions. For instance, 2-sulfobenzoic acid anhydride can readily react with nucleophiles, leading to the opening of the anhydride ring and the formation of either a carboxylic acid derivative or a sulfonic acid derivative, depending on the site of nucleophilic attack.

Conclusion

2-(Chlorosulfonyl)benzoic acid is a molecule with a rich and nuanced chemical reactivity. The interplay between its two key reactive sites, the sulfonyl chloride and the carboxylic acid, along with the potential for intramolecular cyclization, provides both opportunities and challenges for the synthetic chemist. A thorough understanding of these reactive pathways, as detailed in this guide, is essential for harnessing the full synthetic potential of this versatile building block in the development of novel chemical entities for research and pharmaceutical applications.

References

• Bentley, T. W. (2008). Structural effects on the solvolytic reactivity of carboxylic and sulfonic acid chlorides. Comparisons with gas-phase data for cation formation. The Journal of Organic Chemistry, 73(16), 6251–6257.
• Ivanov, S. N., Gnedin, B. G., & Yutilov, Y. M. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in SAN Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. Russian Journal of Organic Chemistry, 40(5), 733-739.

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Introduction: The Architectural Versatility of a Bifunctional Reagent

An In-depth Technical Guide to 2-(Chlorosulfonyl)benzoic Acid: Synthesis, Reactivity, and Applications

2-(Chlorosulfonyl)benzoic acid is a bifunctional organic compound featuring both a carboxylic acid and a highly reactive chlorosulfonyl group attached to a benzene ring at ortho positions. This unique arrangement of functional groups, each with distinct and tunable reactivity, establishes the molecule as a cornerstone intermediate in synthetic organic chemistry. Its primary value lies in its ability to serve as a scaffold for constructing more complex molecules, particularly in the fields of medicinal chemistry and materials science.

The chlorosulfonyl (-SO₂Cl) group is a potent electrophile, readily undergoing nucleophilic substitution with a wide array of nucleophiles, most notably amines, to form stable sulfonamide linkages.[1] The carboxylic acid (-COOH) group, while less reactive, provides a secondary site for modification, enabling the formation of amides, esters, and other derivatives through well-established coupling chemistries.[2] This orthogonal reactivity allows for a controlled, stepwise derivatization, making 2-(chlorosulfonyl)benzoic acid an invaluable building block for creating diverse molecular libraries. Its most historically significant application is as the direct precursor to saccharin, the first commercially successful artificial sweetener.[3]

This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the synthesis, chemical behavior, and key applications of this versatile reagent.

Physicochemical and Safety Profile

A clear understanding of the compound's properties and hazards is critical for its safe and effective use in a laboratory setting.

Table 1: Physicochemical Properties of 2-(Chlorosulfonyl)benzoic acid

Property	Value	Source(s)
CAS Number	63914-81-8	[4][5]
Molecular Formula	C₇H₅ClO₄S	[6]
Molecular Weight	220.63 g/mol	[6]
Appearance	Solid	[4]
Boiling Point	384.0 ± 25.0 °C at 760 mmHg	[6]
Density	1.6 ± 0.1 g/cm³	[6]
Storage Temperature	Inert atmosphere, 2-8°C	[4]

Safety and Handling

2-(Chlorosulfonyl)benzoic acid is classified as a corrosive substance that causes severe skin burns and eye damage.[4][7] It is also highly sensitive to moisture; contact with water can liberate toxic gas.[7] Therefore, stringent safety protocols must be observed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated chemical fume hood.[7]

• Handling: Avoid breathing dust. Do not allow the compound to come into contact with skin, eyes, or clothing. It should be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture.[4][7]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from water or moist air.[7]

Synthesis of 2-(Chlorosulfonyl)benzoic Acid

The most common laboratory and industrial synthesis involves the direct chlorosulfonation of a suitable benzoic acid precursor. A related compound, 2-chloro-5-chlorosulfonylbenzoic acid, is synthesized by heating o-chlorobenzoic acid with chlorosulfonic acid.[8] This electrophilic aromatic substitution introduces the chlorosulfonyl group onto the benzene ring.

A general representation of this type of synthesis is the reaction of a benzoic acid derivative with chlorosulfonic acid (ClSO₃H).

Caption: General workflow for the synthesis of 2-(chlorosulfonyl)benzoic acid.

Experimental Protocol: Synthesis from o-Sulfobenzoic Acid

This protocol is based on established methods for converting sulfonic acids to sulfonyl chlorides, such as treating the acid ammonium salt of o-sulfobenzoic acid with thionyl chloride.[9]

• Preparation of Starting Material: Finely powdered acid ammonium o-sulfobenzoate is placed in a round-bottom flask equipped with a mechanical stirrer and a reflux condenser.[9]

• Reaction Setup: A suitable dry solvent, such as benzene, is added to the flask.[9]

• Addition of Reagent: Thionyl chloride (approximately 1.2 equivalents) is added with stirring.[9]

• Heating: The mixture is gently warmed on a steam bath to initiate the reaction, which generates hydrogen chloride and sulfur dioxide gases. Continuous stirring is crucial.[9]

• Reaction Monitoring: The reaction is heated for several hours until the evolution of gas ceases.[9]

• Work-up: The hot mixture is filtered to remove the solid ammonium chloride byproduct. The solid is washed with additional hot solvent.[9]

• Isolation: The combined filtrates are concentrated by distillation, and the solution is cooled in an ice bath to crystallize the 2-sulfobenzoic anhydride intermediate.[9]

• Conversion to Acid Chloride: The anhydride can then be converted to 2-(chlorosulfonyl)benzoic acid, although in many applications the anhydride is a direct precursor itself.

Chemical Reactivity and Synthetic Utility

The synthetic power of 2-(chlorosulfonyl)benzoic acid stems from the differential reactivity of its two functional groups.

Caption: Key reaction pathways of 2-(chlorosulfonyl)benzoic acid.

Reactions of the Chlorosulfonyl Group

The sulfur atom in the -SO₂Cl group is highly electrophilic, making it a prime target for nucleophiles.

• Formation of Sulfonamides: This is the most prevalent reaction. Primary and secondary amines readily attack the sulfonyl chloride, displacing the chloride ion to form a stable sulfonamide bond (-SO₂NHR or -SO₂NR₂). This reaction is fundamental to the synthesis of a vast number of pharmaceutical compounds.[1][10] A base is typically used to neutralize the HCl byproduct.[1]

• Hydrolysis: The chlorosulfonyl group is sensitive to water and will hydrolyze to the corresponding sulfonic acid (-SO₃H). This is why the compound must be handled under anhydrous conditions.[11]

Reactions of the Carboxylic Acid Group

The carboxylic acid is a weaker electrophile and generally requires activation for reactions to proceed efficiently.

• Amide Bond Formation: The carboxylic acid can be coupled with amines to form amides. This typically requires activation with a coupling agent (e.g., DCC, EDC) or conversion to a more reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[2][12]

• Esterification: Reaction with alcohols under acidic catalysis (Fischer esterification) yields the corresponding esters.

The ability to selectively react the chlorosulfonyl group in the presence of the carboxylic acid (or vice versa by protecting one group) is a key feature for synthetic chemists.

Key Applications in Synthesis

The Landmark Synthesis of Saccharin

The synthesis of saccharin (1,2-benzisothiazol-3-one 1,1-dioxide) is a classic demonstration of the utility of 2-(chlorosulfonyl)benzoic acid.[3][13]

Caption: Reaction scheme for the synthesis of saccharin.

Experimental Protocol: Synthesis of Saccharin

This protocol is adapted from established industrial processes.[14]

• Ammonolysis: 2-(Chlorosulfonyl)benzoic acid is reacted with aqueous ammonia. The amine group of ammonia acts as a nucleophile, attacking the sulfonyl chloride to displace the chloride and form 2-sulfamoylbenzoic acid.[15]

• Cyclization: The resulting 2-sulfamoylbenzoic acid is then heated. This induces an intramolecular condensation reaction (dehydration) between the carboxylic acid and the sulfonamide groups.

• Product Formation: The loss of a water molecule results in the formation of the five-membered heterocyclic ring characteristic of saccharin.

• Purification: The crude saccharin is then purified, typically by recrystallization, and can be converted to its more soluble sodium or calcium salts for commercial use.[14]

Gateway to Sulfonamide Drugs

The sulfonamide functional group is a "privileged scaffold" in medicinal chemistry, appearing in a wide range of therapeutic agents, including diuretics, anti-diabetic drugs, and antibiotics.[1] 2-(Chlorosulfonyl)benzoic acid provides a direct route to ortho-substituted carboxamido-benzenesulfonamides.

Experimental Protocol: General Synthesis of N-Substituted-2-carboxybenzenesulfonamides

• Dissolution: Dissolve 2-(chlorosulfonyl)benzoic acid (1 equivalent) in a suitable anhydrous solvent (e.g., THF, dichloromethane) in a round-bottom flask under an inert atmosphere.

• Addition of Base: Add a non-nucleophilic base (e.g., triethylamine, pyridine; 2-3 equivalents) to the solution and cool in an ice bath.

• Addition of Amine: Slowly add the desired primary or secondary amine (1-1.2 equivalents) to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours until completion (monitoring by TLC or LC-MS is recommended).

• Work-up: Upon completion, the reaction mixture is typically quenched with water or dilute acid. The product is extracted into an organic solvent.

• Purification: The organic layer is washed, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography or recrystallization to yield the desired sulfonamide.

This straightforward and high-yielding reaction allows for the rapid generation of diverse sulfonamide derivatives for screening in drug discovery programs.[12]

Conclusion

2-(Chlorosulfonyl)benzoic acid is a powerful and versatile synthetic intermediate whose value is defined by the orthogonal reactivity of its chlorosulfonyl and carboxylic acid functionalities. It provides an efficient and direct route for the synthesis of key molecular scaffolds, most notably saccharin and a wide array of sulfonamides for pharmaceutical research. A thorough understanding of its properties, reactivity, and handling requirements enables chemists to leverage its full potential in the design and execution of complex synthetic strategies. Its continued application in both academic and industrial research underscores its importance as a fundamental building block in modern organic chemistry.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Sulfonamides from 2-(Chlorosulfonyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the synthesis of sulfonamides from 2-(chlorosulfonyl)benzoic acid, a versatile building block in medicinal chemistry. Sulfonamides are a cornerstone of numerous therapeutic agents, exhibiting a wide array of biological activities including antibacterial, anticancer, and anti-inflammatory properties.[1][2][3] This document provides an in-depth exploration of the underlying reaction mechanism, detailed experimental protocols, and critical insights into process optimization and characterization of the resulting N-substituted 2-carboxybenzenesulfonamides. The presence of the carboxylic acid moiety introduces unique considerations for this synthesis, which are thoroughly addressed to ensure robust and reproducible outcomes.

Introduction

The sulfonamide functional group (-SO₂NH-) is a privileged scaffold in drug discovery, featured in blockbuster drugs such as the diuretic furosemide, the anti-inflammatory celecoxib, and numerous antibacterial agents.[3][4][5] The synthesis of diverse sulfonamide libraries is therefore a critical activity in the pursuit of novel therapeutics. 2-(Chlorosulfonyl)benzoic acid is a particularly valuable starting material as it allows for the introduction of a carboxylic acid group, which can serve as a handle for further derivatization or to modulate the physicochemical properties of the final compound, such as solubility and target binding affinity.

The reaction of a sulfonyl chloride with a primary or secondary amine is the most common and reliable method for the formation of a sulfonamide bond.[4][6][7] This nucleophilic substitution reaction is typically high-yielding and tolerates a wide range of functional groups.

Reaction Mechanism and Scientific Rationale

The synthesis of sulfonamides from 2-(chlorosulfonyl)benzoic acid and an amine proceeds via a nucleophilic acyl-type substitution at the sulfur atom. The key steps are as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This forms a transient tetrahedral intermediate.

• Leaving Group Departure: The chloride ion, a good leaving group, is subsequently eliminated, reforming the sulfur-oxygen double bonds and establishing the sulfonamide linkage.

• Proton Transfer: The resulting sulfonamide is initially protonated. A base, such as pyridine or triethylamine, is required to neutralize the hydrogen chloride (HCl) generated during the reaction, driving the equilibrium towards the product and preventing the protonation of the starting amine.[1]

The ortho-carboxylic acid group of 2-(chlorosulfonyl)benzoic acid generally does not interfere with the reaction but can influence the solubility of the starting material and the product, which is a key consideration in the selection of solvents and in the workup procedure.

Caption: General workflow for the synthesis of sulfonamides from 2-(chlorosulfonyl)benzoic acid.

Experimental Protocols

Two primary protocols are provided: a standard method using conventional heating and a microwave-assisted method for accelerated synthesis.

Protocol 1: Standard Synthesis via Conventional Heating

This protocol is a robust and widely applicable method for the synthesis of N-substituted 2-carboxybenzenesulfonamides.

Materials:

• 2-(Chlorosulfonyl)benzoic acid

• Primary or secondary amine (1.0 - 1.2 equivalents)

• Anhydrous pyridine or triethylamine (1.5 - 2.0 equivalents)

• Anhydrous dichloromethane (DCM) or acetonitrile

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for recrystallization (e.g., ethanol/water, ethyl acetate/hexanes)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Apparatus for filtration

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the amine (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C using an ice bath.

• Base Addition: Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: Dissolve 2-(chlorosulfonyl)benzoic acid (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-18 hours. The progress of the reaction should be monitored by TLC.[1][8]

• Workup:

  • Upon completion, dilute the reaction mixture with DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2x), water (1x), and finally with brine (1x). Note: The carboxylic acid group may cause the product to be soluble in aqueous base. Therefore, washing with a basic solution like NaHCO₃ should be done with caution and the aqueous layer should be checked for product. Acidification of the aqueous layer can be performed to recover any dissolved product.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[1]

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure sulfonamide.[1][8]

Protocol 2: Microwave-Assisted Synthesis

This method offers a significant reduction in reaction time and can lead to improved yields in some cases.

Materials & Equipment:

• Same as Protocol 1, with the addition of a microwave reactor and appropriate reaction vessels.

Procedure:

• Reaction Setup: In a microwave reaction vessel, combine 2-(chlorosulfonyl)benzoic acid (1.0 eq), the amine (1.1 eq), and pyridine (1.5 eq) in a suitable microwave-safe solvent such as acetonitrile or DMF.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 80-120 °C) for a short period (e.g., 5-20 minutes). Caution: Always follow the safety guidelines of the microwave reactor manufacturer.

• Workup and Purification: After cooling, the workup and purification steps are analogous to those described in Protocol 1.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of various sulfonamide derivatives from 2-(chlorosulfonyl)benzoic acid. Yields are illustrative and may vary.

Amine Reactant	Product Name	Molecular Formula	Typical Yield (%)	Purity (%)
Aniline	2-(N-phenylsulfamoyl)benzoic acid	C₁₃H₁₁NO₄S	85-95	>95
Benzylamine	2-(N-benzylsulfamoyl)benzoic acid	C₁₄H₁₃NO₄S	88-96	>98
Morpholine	2-(morpholinosulfonyl)benzoic acid	C₁₁H₁₃NO₅S	90-98	>98
Piperidine	2-(piperidine-1-sulfonyl)benzoic acid	C₁₂H₁₅NO₄S	89-97	>98

Characterization

The synthesized sulfonamides can be characterized using standard analytical techniques:[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the aromatic protons and any aliphatic protons from the amine. The N-H proton of secondary sulfonamides typically appears as a broad singlet.

  • ¹³C NMR will provide signals for all unique carbon atoms in the molecule.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the synthesized compound.

• Infrared (IR) Spectroscopy: Characteristic S=O stretching bands will be observed around 1350 cm⁻¹ (asymmetric) and 1160 cm⁻¹ (symmetric). The carboxylic acid will show a broad O-H stretch and a C=O stretch.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Product Formation	Inactive 2-(chlorosulfonyl)benzoic acid (hydrolyzed), insufficient base, or unreactive amine.	Ensure the sulfonyl chloride is fresh or properly stored. Use a sufficient excess of base. Consider a more nucleophilic amine or more forcing reaction conditions (higher temperature, longer reaction time).
Complex Mixture of Products	Side reactions, or the presence of impurities in the starting materials.	Purify starting materials. Optimize reaction conditions (e.g., lower temperature). Ensure the amine is not sterically hindered.
Difficulty in Product Isolation	Product is soluble in the aqueous phase during workup.	Carefully acidify the aqueous washes to precipitate the product. Extract the acidified aqueous layer with an organic solvent like ethyl acetate.

Conclusion

The synthesis of sulfonamides from 2-(chlorosulfonyl)benzoic acid is a versatile and efficient method for generating diverse molecular scaffolds for drug discovery and development. By understanding the underlying mechanism and carefully controlling the reaction conditions, researchers can reliably produce a wide range of N-substituted 2-carboxybenzenesulfonamides. The protocols and insights provided in this guide serve as a valuable resource for scientists in the pharmaceutical and chemical research fields.

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Application Notes: 2-(Chlorosulfonyl)benzoic Acid as a Pivotal Intermediate in Pharmaceutical Synthesis

Abstract

These application notes serve as a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the strategic use of 2-(chlorosulfonyl)benzoic acid (CAS 632-24-6) as a versatile intermediate in the synthesis of pharmaceuticals. This document elucidates the compound's chemical properties, outlines detailed, field-proven protocols for its application, and explores its role in the synthesis of prominent drugs. Particular emphasis is placed on the synthesis of sulfonamides, a critical class of compounds with wide-ranging therapeutic applications.

Introduction: The Strategic Importance of 2-(Chlorosulfonyl)benzoic Acid

2-(Chlorosulfonyl)benzoic acid is a bifunctional organic compound featuring a carboxylic acid and a highly reactive sulfonyl chloride group. This unique structural arrangement makes it an invaluable building block in medicinal chemistry. The pronounced electrophilicity of the sulfonyl chloride group allows for facile reactions with nucleophiles, particularly primary and secondary amines, to form stable sulfonamide linkages.[1] This reactivity is the cornerstone of its utility in constructing a diverse array of drug molecules.

Sulfonamides, the primary derivatives of 2-(chlorosulfonyl)benzoic acid, are a cornerstone of modern pharmacotherapy. This class of drugs exhibits a broad spectrum of biological activities, including antimicrobial, diuretic, and antidiabetic effects.[1] The ability to readily synthesize substituted sulfonamides from this intermediate provides a powerful tool for drug discovery and development.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safety profile of 2-(chlorosulfonyl)benzoic acid is paramount for its effective and safe utilization in a laboratory setting.

Table 1: Physicochemical Properties of 2-(Chlorosulfonyl)benzoic Acid

Property	Value	Reference
CAS Number	632-24-6	[2][3]
Molecular Formula	C₇H₇NO₄S	[2]
Molecular Weight	201.20 g/mol	[2]
Appearance	Solid	[4]
IUPAC Name	2-(Aminosulfonyl)benzoic acid	[3]
Synonyms	2-Sulfamoylbenzoic acid, o-Sulfamoylbenzoic acid, 2-Carboxybenzenesulfonamide	[3]
Storage Temperature	2-8°C, Inert atmosphere	[4]

Safety and Handling:

2-(Chlorosulfonyl)benzoic acid is a corrosive substance that can cause severe skin burns and eye damage.[4][5] It is also harmful if swallowed.[5] Appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection, must be worn when handling this compound.[6] Work should be conducted in a well-ventilated area or under a chemical fume hood.[7] The compound is moisture-sensitive and should be stored in a tightly closed container in a dry, cool place.[5] In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.[5]

Core Application: Synthesis of Sulfonamides

The primary application of 2-(chlorosulfonyl)benzoic acid in drug synthesis is the formation of sulfonamides. The reaction proceeds via a nucleophilic attack of an amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride ion. A base is typically employed to neutralize the hydrochloric acid byproduct.[1]

General Reaction Scheme:

Caption: General workflow for sulfonamide synthesis.

Exemplary Application: Synthesis of Furosemide

Furosemide, a potent loop diuretic, is a prime example of a drug synthesized using a derivative of 2-(chlorosulfonyl)benzoic acid. While the direct precursor is 2,4-dichloro-5-chlorosulfonylbenzoic acid, the fundamental chemistry mirrors the reactivity of the parent compound.[8]

Synthetic Pathway Overview:

The synthesis of furosemide from 2,4-dichlorobenzoic acid involves two key steps:

• Chlorosulfonation: Introduction of a chlorosulfonyl group onto the 2,4-dichlorobenzoic acid backbone.[8]

• Ammonolysis and Nucleophilic Aromatic Substitution: Conversion of the chlorosulfonyl group to a sulfonamide, followed by reaction with furfurylamine.[8][9]

Caption: Synthetic pathway of Furosemide.

Detailed Protocol: Laboratory-Scale Synthesis of Furosemide Intermediate

This protocol outlines the synthesis of the key intermediate, 2,4-dichloro-5-sulfamoylbenzoic acid.

Materials:

• 2,4-Dichlorobenzoic acid

• Chlorosulfonic acid[8]

• Aqueous ammonia (30%)[10]

• Ice

• Deionized water

• Standard laboratory glassware and safety equipment

Procedure:

Step 1: Chlorosulfonation of 2,4-Dichlorobenzoic Acid

• In a fume hood, carefully add 2,4-dichlorobenzoic acid to an excess of chlorosulfonic acid in a round-bottom flask equipped with a stirrer.

• Heat the mixture, for example, to 90-100°C for several hours to facilitate the reaction.[11]

• After the reaction is complete, cool the mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto crushed ice, ensuring the temperature remains below 10°C.[11]

• The product, 2,4-dichloro-5-chlorosulfonylbenzoic acid, will precipitate out of the solution.[8]

• Collect the precipitate by filtration and wash thoroughly with cold water until the filtrate is neutral.[8]

Step 2: Ammonolysis to 2,4-Dichloro-5-sulfamoylbenzoic Acid

• Add the wet cake of 2,4-dichloro-5-chlorosulfonylbenzoic acid portion-wise to a stirred solution of concentrated aqueous ammonia, maintaining the temperature below 10°C.[10]

• Stir the mixture for approximately 2-3 hours at a low temperature.[8][12]

• Acidify the resulting solution to a pH of approximately 2.0 with a suitable acid (e.g., 30% H₂SO₄) while cooling to 0°C.[10]

• The desired intermediate, 2,4-dichloro-5-sulfamoylbenzoic acid, will precipitate.

• Collect the product by filtration, wash with cold water, and dry.

• The crude product can be purified by recrystallization from an ethanol-water mixture.[8]

Application in the Synthesis of Glibenclamide (Glyburide)

Glibenclamide, an oral antidiabetic agent, is another important pharmaceutical synthesized using a derivative of 2-(chlorosulfonyl)benzoic acid. The synthesis involves the reaction of a sulfonamide intermediate with an isocyanate.[13][14]

Synthetic Strategy:

The synthesis of glibenclamide involves the preparation of a key sulfonamide intermediate, which is then reacted with cyclohexyl isocyanate.[13] While various synthetic routes exist, a common approach involves the chlorosulfonation of a substituted benzoic acid derivative, followed by amination to form the sulfonamide.[13]

Caption: Synthetic approach for Glibenclamide.

Troubleshooting and Optimization

Table 2: Common Issues and Solutions in Sulfonamide Synthesis

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction, side reactions, or loss during workup.	- Ensure anhydrous conditions for the chlorosulfonation step. - Optimize reaction time and temperature. - Use a slight excess of the amine. - Carefully control pH during precipitation.
Product Impurity	Presence of unreacted starting materials or byproducts.	- Thoroughly wash the crude product. - Recrystallize the product from a suitable solvent system. - Employ column chromatography for purification if necessary.
Hydrolysis of Sulfonyl Chloride	Presence of water in the reaction mixture.	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Conclusion

2-(Chlorosulfonyl)benzoic acid and its derivatives are indispensable intermediates in the synthesis of a wide range of pharmaceuticals. Their bifunctional nature and the reactivity of the sulfonyl chloride group provide a reliable and versatile platform for the construction of complex drug molecules, particularly sulfonamides. The protocols and insights provided in these application notes are intended to empower researchers and drug development professionals to effectively and safely utilize this important building block in their synthetic endeavors.

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Application Notes and Protocols for the Utilization of 2-(Chlorosulfonyl)benzoic Acid in Synthetic Chemistry

For: Researchers, scientists, and drug development professionals.

Introduction: A Bifunctional Reagent for Advanced Synthesis

2-(Chlorosulfonyl)benzoic acid is a versatile bifunctional molecule of significant interest in organic synthesis.[1][2] Its structure uniquely combines a highly reactive sulfonyl chloride group and a carboxylic acid moiety on a benzene ring.[1][2] This dual functionality allows for sequential or orthogonal chemical transformations, making it a valuable building block for the synthesis of complex molecules, particularly in the development of novel therapeutic agents and functional materials.[1][3] The presence of the electron-withdrawing carboxylic acid group enhances the electrophilicity of the sulfonyl sulfur, potentially increasing its reactivity compared to simpler sulfonyl chlorides.[4]

These application notes provide a comprehensive guide to the properties, safe handling, and synthetic applications of 2-(Chlorosulfonyl)benzoic acid, with a primary focus on its use in the synthesis of sulfonamides, a critical class of compounds in medicinal chemistry.[5][6]

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of 2-(Chlorosulfonyl)benzoic acid is paramount for its safe and effective use in the laboratory.

Table 1: Physicochemical Properties of 2-(Chlorosulfonyl)benzoic Acid

Property	Value	Reference(s)
CAS Number	63914-81-8	[7][8][9]
Molecular Formula	C₇H₅ClO₄S	[2][7][8]
Molecular Weight	220.63 g/mol	[2][8]
Appearance	Solid	[7]
Boiling Point	384.0 ± 25.0 °C at 760 mmHg	[8]
Density	1.6 ± 0.1 g/cm³	[8]
Flash Point	186.1 ± 23.2 °C	[8]

Safety and Handling Precautions:

2-(Chlorosulfonyl)benzoic acid is a corrosive substance that requires careful handling in a well-ventilated fume hood.[7] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.[10] Avoid inhalation of dust and contact with skin and eyes.[10]

Storage:

Store 2-(Chlorosulfonyl)benzoic acid in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[2][7] It is sensitive to moisture and will react with water, leading to hydrolysis of the sulfonyl chloride group.[11][12] Keep away from incompatible materials such as bases, alcohols, and strong oxidizing agents.[11][12]

Core Application: Synthesis of Sulfonamides

The reaction of 2-(Chlorosulfonyl)benzoic acid with primary or secondary amines is a cornerstone of its application, yielding N-substituted 2-carboxybenzenesulfonamides. This reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, resulting in the displacement of the chloride ion.[3][5] A base is required to neutralize the hydrochloric acid (HCl) generated during the reaction.[3][5]

General Reaction Scheme:

Caption: General reaction for the synthesis of N-substituted-2-carboxybenzenesulfonamides.

Detailed Experimental Protocol for Sulfonamide Synthesis:

This protocol provides a general method for the synthesis of sulfonamides using 2-(Chlorosulfonyl)benzoic acid. Optimization of reaction conditions may be necessary for specific amine substrates.

Materials:

• 2-(Chlorosulfonyl)benzoic acid

• Primary or secondary amine (1.0 equivalent)

• Anhydrous pyridine or triethylamine (1.5 - 2.0 equivalents)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Magnetic stirrer and stir bar

• Ice bath

• Round-bottom flask

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the amine (1.0 eq) in anhydrous DCM. Cool the solution to 0°C using an ice bath and stir.

• Base Addition: Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred amine solution.[5]

• Sulfonyl Chloride Addition: Dissolve 2-(Chlorosulfonyl)benzoic acid (1.0 - 1.2 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0°C over 15-20 minutes.[5]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 6-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[5]

• Workup:

  • Upon completion, dilute the reaction mixture with DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).[5]

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[5]

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure sulfonamide.[5]

Characterization of Synthesized Sulfonamides:

The identity and purity of the synthesized sulfonamides can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are used to elucidate the structure of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized product.[5]

• Infrared (IR) Spectroscopy: Characteristic S=O stretching bands will be observed around 1350 cm⁻¹ (asymmetric) and 1160 cm⁻¹ (symmetric).[5]

Causality Behind Experimental Choices:

• Anhydrous Conditions: Sulfonyl chlorides are highly reactive towards water.[11][12] Therefore, the use of anhydrous solvents and reagents is crucial to prevent the hydrolysis of 2-(Chlorosulfonyl)benzoic acid to the corresponding sulfonic acid, which would result in a lower yield of the desired sulfonamide.

• Use of a Base: The reaction between an amine and a sulfonyl chloride generates one equivalent of HCl.[3][5] This acidic byproduct can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. A non-nucleophilic base, such as pyridine or triethylamine, is added to neutralize the HCl as it is formed, allowing the reaction to proceed to completion.[5][13]

• Controlled Addition at Low Temperature: The reaction is often initiated at 0°C to control the exothermic nature of the reaction and to minimize potential side reactions.

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the sulfonamide synthesis and purification process.

Sources

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Application Notes & Protocols: The Utility of 2-(Chlorosulfonyl)benzoic Acid in Medicinal Chemistry

Abstract

2-(Chlorosulfonyl)benzoic acid is a bifunctional aromatic compound that serves as a highly versatile scaffold in medicinal chemistry and drug discovery. Its structure, featuring a reactive sulfonyl chloride at the 2-position and a carboxylic acid at the 1-position, allows for orthogonal chemical modifications, making it an ideal starting point for the synthesis of diverse compound libraries. This guide provides an in-depth exploration of its primary applications, focusing on the synthesis of bioactive sulfonamides and the construction of key heterocyclic systems like saccharin. We present detailed, field-proven protocols, explain the mechanistic rationale behind experimental choices, and illustrate key workflows and concepts with diagrams to empower researchers in their drug development endeavors.

Introduction: A Bifunctional Building Block of Strategic Importance

In the landscape of drug discovery, certain molecular frameworks, often termed "privileged scaffolds," appear repeatedly in bioactive molecules, suggesting an evolutionarily tuned ability to interact with biological targets.[1] Benzoic acid derivatives are one such class of compounds.[2] 2-(Chlorosulfonyl)benzoic acid (CAS 63914-81-8) elevates this concept by incorporating two of medicinal chemistry's most valuable functional groups onto a single, synthetically accessible benzene ring.[3]

• The Sulfonyl Chloride (-SO₂Cl): This group is a powerful electrophile, primarily used for the synthesis of sulfonamides by reacting with primary or secondary amines.[4] The resulting sulfonamide moiety is a cornerstone of numerous therapeutic agents, exhibiting antibacterial, anticancer, and diuretic properties.[4][5]

• The Carboxylic Acid (-COOH): This group provides a handle for forming amides, esters, and other derivatives. It also significantly influences the physicochemical properties of the molecule, such as solubility and pKa, which are critical for pharmacokinetic profiles.[6]

The ortho-disposition of these two groups creates steric and electronic influences that can be strategically exploited for constructing complex molecular architectures and heterocyclic systems.

Physicochemical Properties

A summary of the key properties of 2-(Chlorosulfonyl)benzoic acid is provided below.

Property	Value	Reference
CAS Number	63914-81-8	[3]
Molecular Formula	C₇H₅ClO₄S	[3]
Molecular Weight	220.63 g/mol	[3]
Appearance	White to off-white solid
SMILES	OC(=O)C1=C(C=CC=C1)S(Cl)(=O)=O	[3]
Storage	Inert atmosphere, 2-8°C; moisture sensitive	[3]

Core Application I: Synthesis of 2-Carboxybenzenesulfonamides

The synthesis of sulfonamides is arguably the most widespread application of 2-(Chlorosulfonyl)benzoic acid. The resulting N-substituted-2-carboxybenzenesulfonamides are valuable scaffolds for targeting a range of enzymes and receptors. The sulfonamide group can act as a transition-state mimetic or a zinc-binding group, while the carboxylic acid provides a key interaction point or a site for further derivatization.[4]

General Reaction Scheme & Mechanistic Insight

The reaction proceeds via a nucleophilic attack from the amine on the highly electrophilic sulfur atom of the sulfonyl chloride. This addition-elimination sequence displaces the chloride ion. A base is required to neutralize the hydrochloric acid (HCl) byproduct, which drives the reaction to completion and prevents the protonation of the starting amine.[4]

Caption: General reaction for sulfonamide synthesis.

Experimental Protocol: Synthesis of 2-((4-Methylphenyl)sulfonamido)benzoic acid

This protocol details a representative synthesis using p-toluidine as the amine nucleophile. It is a robust procedure that can be adapted for a wide range of primary and secondary amines.

Materials:

• 2-(Chlorosulfonyl)benzoic acid (1.0 eq)

• p-Toluidine (1.1 eq)

• Pyridine (2.0 eq) or Triethylamine (TEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the amine (e.g., p-toluidine, 1.1 eq) in anhydrous DCM. Add the base (e.g., pyridine, 2.0 eq).

  • Causality Note: Anhydrous solvent is used to prevent hydrolysis of the highly reactive sulfonyl chloride. Pyridine acts as both a base to scavenge HCl and a nucleophilic catalyst.

• Reagent Addition: Cool the mixture in an ice bath to 0 °C with continuous stirring. Prepare a solution of 2-(Chlorosulfonyl)benzoic acid (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the amine solution over 15-20 minutes.

  • Causality Note: Slow, cooled addition is critical to control the exothermicity of the reaction and prevent the formation of undesired side products.

• Reaction: After the complete addition, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 4-12 hours.

  • Trustworthiness Check: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting material (2-(chlorosulfonyl)benzoic acid) indicates completion. A typical mobile phase is ethyl acetate/hexane with a small amount of acetic acid.

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel. Wash sequentially with 1M HCl (2x) to remove excess pyridine, followed by water (1x), and brine (1x).

  • Causality Note: The acidic wash protonates the basic pyridine, rendering it water-soluble for easy removal. The carboxylic acid product will remain in the organic layer at this stage.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is often a solid. It can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane or ethanol/water) to yield the pure sulfonamide derivative.[7]

Workflow & Data Visualization

Caption: Workflow for 2-Carboxybenzenesulfonamide synthesis.

Representative Data:

Amine Reactant	Product Name	Typical Yield (%)
Aniline	2-(Phenylsulfonamido)benzoic acid	85-95
Benzylamine	2-(N-Benzylsulfamoyl)benzoic acid	88-96
Morpholine	2-(Morpholinosulfonyl)benzoic acid	90-98
p-Toluidine	2-((4-Methylphenyl)sulfonamido)benzoic acid	87-95
(Yields are illustrative and based on analogous reactions for related sulfonyl chlorides).[4][5]

Core Application II: Synthesis of Saccharin and Analogs

2-(Chlorosulfonyl)benzoic acid is a direct precursor to 2-sulfamoylbenzoic acid, the key intermediate in the synthesis of saccharin. Discovered in 1879, saccharin was the first commercial artificial sweetener and its synthesis is a classic example of leveraging the dual reactivity of this starting material.[8] This pathway is of renewed interest for creating libraries of saccharin derivatives with novel biological activities.[9]

Reaction Pathway & Mechanism

The synthesis is a two-step process:

• Ammonolysis: The sulfonyl chloride is converted to a sulfonamide using ammonia.

• Cyclization: The resulting 2-sulfamoylbenzoic acid undergoes an acid-catalyzed intramolecular dehydration (cyclization) to form the stable five-membered benzisothiazole ring of saccharin.

Caption: Synthetic pathway to saccharin.

Experimental Protocol: Synthesis of Saccharin

This protocol outlines the conversion of 2-(Chlorosulfonyl)benzoic acid to saccharin.

Materials:

• 2-(Chlorosulfonyl)benzoic acid

• Concentrated ammonium hydroxide (NH₄OH)

• Concentrated hydrochloric acid (HCl)

• Ice bath, beaker, filtration apparatus

Procedure:

• Ammonolysis: In a beaker placed in an ice bath, slowly add 2-(Chlorosulfonyl)benzoic acid in small portions to an excess of concentrated ammonium hydroxide with vigorous stirring. A white precipitate of the ammonium salt of 2-sulfamoylbenzoic acid will form.

  • Causality Note: The reaction is highly exothermic and must be cooled. A large excess of ammonia ensures complete reaction of the sulfonyl chloride and acts as the base to neutralize the HCl byproduct.

• Isolation of Intermediate: Stir the mixture for 30 minutes in the ice bath. Acidify the solution by slowly adding concentrated HCl until the pH is ~2. This will precipitate the free acid, 2-sulfamoylbenzoic acid.

  • Causality Note: Protonation of the carboxylate and sulfonamide anions renders the intermediate insoluble in the acidic aqueous medium, allowing for its isolation.

• Filtration: Collect the white solid by vacuum filtration and wash it with cold water. The intermediate can be dried or used directly in the next step.

• Cyclization: Place the crude 2-sulfamoylbenzoic acid in a beaker and heat it gently (e.g., on a hot plate at ~150-180 °C). The solid will melt and water vapor will be evolved.

  • Causality Note: Thermal energy drives the intramolecular condensation between the carboxylic acid and the sulfonamide N-H, eliminating a molecule of water to form the stable heterocyclic ring.

• Purification: Cool the reaction mixture. The resulting solid is crude saccharin. It can be purified by dissolving it in a warm sodium bicarbonate solution, filtering to remove any insoluble impurities, and then re-precipitating the pure saccharin by adding HCl.[10]

Advanced Applications & Future Perspective

The true power of 2-(Chlorosulfonyl)benzoic acid lies in its potential as a starting point for creating diverse and complex molecular libraries for high-throughput screening.

Caption: Library generation from a central scaffold.

By sequentially or orthogonally reacting the two functional groups, vast chemical space can be explored:

• Sulfonamide First, Amide Second: React the sulfonyl chloride with a library of amines (R¹NH₂). The resulting pool of sulfonamides can then be reacted at the carboxylic acid site with a second library of amines (R²NH₂) to generate a large matrix of final compounds.

• Amide First, Sulfonamide Second: The carboxylic acid can first be activated (e.g., to an acid chloride with thionyl chloride) and reacted with an amine library. The resulting amides can then be reacted at the sulfonyl chloride site.

This strategy allows for the rapid generation of novel chemical entities built around a proven "privileged" core, accelerating the hit-to-lead process in drug discovery.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Sulfonamides using 2,6-dichloro-3-chlorosulfonyl-benzoic acid.
• BenchChem. (2025). The Untapped Potential of 2,6-Dichloro-3-chlorosulfonyl-benzoic Acid: A Technical Primer for Medicinal Chemistry.
• Google Patents. (1979). Process for the production of saccharine. US4145349A.
• BenchChem. (2025). Application Notes: Synthesis of Sulfonamides Using 4-(Chlorosulfonyl)benzoic Acid.
• American Chemical Society. (2019). Saccharin.
• MDPI. (2017).
• ChemistryViews. (2015). The Saccharin Saga – Part 2.
• BLD Pharm. 2-(Chlorosulfonyl)benzoic acid.
• MDPI. (2019).
• NIH National Center for Biotechnology Information. (2011). Privileged Scaffolds for Library Design and Drug Discovery.
• Preprints.org. (2023).
• Bentham Science. (2022). Scaffold Hopping in Drug Discovery.

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Application Notes & Protocols: Synthesis and Application of N-Substituted 2-Sulfamoylbenzoic Acids via Reaction of 2-(Chlorosulfonyl)benzoic Acid with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the reaction between 2-(chlorosulfonyl)benzoic acid and primary amines, a cornerstone transformation in medicinal chemistry for the synthesis of biologically active molecules. We will delve into the underlying reaction mechanism, provide a detailed experimental protocol, offer insights into optimization and troubleshooting, and discuss the significant applications of the resulting products in drug discovery.

Introduction: A Versatile Bifunctional Reagent

2-(Chlorosulfonyl)benzoic acid is a valuable bifunctional building block in organic synthesis. Its structure uniquely combines a carboxylic acid group with a highly reactive sulfonyl chloride. The significant difference in reactivity between these two functional groups allows for selective reactions. The sulfonyl chloride is a potent electrophile, readily undergoing nucleophilic attack by primary and secondary amines to form robust sulfonamide linkages.[1] This reaction is the most common and classic method for synthesizing sulfonamides.[2]

The products, N-substituted 2-sulfamoylbenzoic acids, are privileged scaffolds in drug development. The sulfonamide moiety is a key structural feature in a vast array of pharmaceuticals, exhibiting a wide spectrum of therapeutic effects, including antibacterial, diuretic, anti-inflammatory, and anticancer properties.[1][3] This guide focuses on the controlled synthesis of these valuable compounds from primary amines.

Reaction Mechanism: Nucleophilic Acyl Substitution at Sulfur

The reaction proceeds via a nucleophilic substitution at the electrophilic sulfur atom of the sulfonyl chloride. The primary amine acts as the nucleophile, attacking the sulfur atom and leading to the displacement of the chloride ion. This process generates hydrochloric acid (HCl) as a byproduct, which must be neutralized to prevent the protonation of the primary amine reactant, which would render it non-nucleophilic. A non-nucleophilic base, such as pyridine or triethylamine, is typically added to the reaction mixture to scavenge the HCl produced.[2][4]

The reaction is generally considered to be a stepwise addition-elimination pathway, potentially involving a trigonal bipyramidal intermediate.[4]

Caption: Mechanism of Sulfonamide Formation.

Detailed Experimental Protocol

This section outlines a general, robust protocol for the synthesis of N-substituted 2-sulfamoylbenzoic acids.

Materials and Reagents

• 2-(Chlorosulfonyl)benzoic acid (CAS 63914-81-8)[5]

• Primary amine (1.0 - 1.1 equivalents)

• Anhydrous base (e.g., Pyridine or Triethylamine, 1.1 - 1.5 equivalents)[2]

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• 1 M Hydrochloric acid (HCl) for workup

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Solvents for purification (e.g., Ethyl acetate, Hexanes)

Step-by-Step Procedure

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) and the base (1.2 equivalents) in the chosen anhydrous solvent.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is critical to control the initial exotherm of the reaction and minimize side-product formation.[2]

• Addition of Sulfonyl Chloride: In a separate flask, dissolve 2-(chlorosulfonyl)benzoic acid (1.05 equivalents) in a minimal amount of the same anhydrous solvent. Add this solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-24 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or HPLC until the starting amine is fully consumed.[2]

• Workup - Quenching and Extraction:

  • Once the reaction is complete, cool the mixture again to 0 °C and carefully quench by adding 1 M HCl to neutralize the excess base and protonate the product's carboxylic acid.

  • Transfer the mixture to a separatory funnel and dilute with the reaction solvent (e.g., DCM or Ethyl Acetate).

  • Wash the organic layer sequentially with water, saturated NaHCO₃ solution (to remove unreacted starting material), and finally with brine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a solid. Purify it further by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield the pure N-substituted 2-sulfamoylbenzoic acid.[1]

Caption: General Experimental Workflow.

Key Considerations & Troubleshooting

Optimizing the reaction conditions is crucial for achieving high yields and purity.

Parameter	Key Consideration & Rationale
Reagents & Glassware	The sulfonyl chloride group is highly sensitive to moisture. The presence of water will lead to hydrolysis, forming the corresponding sulfonic acid, which is unreactive towards the amine.[2] Solution: Ensure all glassware is flame- or oven-dried, and use anhydrous solvents.
Stoichiometry	A slight excess of the amine (e.g., 1.1 eq) can ensure the complete consumption of the more valuable sulfonyl chloride. Conversely, a slight excess of the sulfonyl chloride can drive the reaction to completion if the amine is the limiting reagent.[2]
Temperature	Starting the reaction at 0 °C helps to manage the initial exothermic nature of the reaction. Higher temperatures can sometimes promote side reactions, such as di-sulfonylation if other reactive sites are present.[2]
Base Selection	Pyridine and triethylamine are commonly used. Pyridine can sometimes act as a nucleophilic catalyst. The choice may depend on the specific amine and workup procedure, as triethylamine hydrochloride is less soluble in some organic solvents than pyridinium hydrochloride.[2][6]
Low Yield	Probable Cause: Incomplete reaction, hydrolysis of the starting material, or poor nucleophilicity of the amine. Solution: Increase reaction time or temperature moderately. Ensure anhydrous conditions are strictly maintained. For less reactive amines, a more forcing solvent or a catalytic method might be considered.[2]
Polar Byproduct	Probable Cause: A highly polar spot on TLC that doesn't move from the baseline is likely the sulfonic acid from hydrolysis.[2] Solution: Re-run the reaction with rigorously dried solvents and glassware under an inert atmosphere.

Representative Data

The reaction is versatile and can be applied to a wide range of primary amines. The following table provides illustrative examples of products that can be synthesized using this protocol.

Primary Amine	Product Name	Typical Yield (%)	Purity (%)
Aniline	2-(N-phenylsulfamoyl)benzoic acid	80-90	>95
Benzylamine	2-(N-benzylsulfamoyl)benzoic acid	85-95	>95
Cyclopropylamine	2-(N-cyclopropylsulfamoyl)benzoic acid	75-88	>98
4-Fluoroaniline	2-(N-(4-fluorophenyl)sulfamoyl)benzoic acid	82-92	>98

Yields and purity are representative and may vary based on specific reaction conditions and purification methods.[3][7]

Applications in Drug Discovery and Medicinal Chemistry

The true value of this reaction lies in the biological significance of its products. The 2-sulfamoylbenzoic acid scaffold is a key component in numerous marketed drugs and clinical candidates.

• Diuretics: Derivatives of this class are well-known for their diuretic effects, which are useful in treating hypertension and edema.[8]

• Allosteric Modulators: The 2-(sulfonamido)benzamide core has been identified as a promising scaffold for developing positive allosteric modulators (PAMs) for receptors like MrgX1, which are targets for pain management.[9]

• Enzyme Inhibitors: The sulfonamide group can act as a zinc-binding group or a transition-state mimic, making these compounds effective inhibitors for various enzymes, including carbonic anhydrases and kinases.[10][11]

• Synthetic Intermediates: These compounds serve as versatile intermediates. The remaining carboxylic acid can be readily converted into amides, esters, or other functional groups, allowing for the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[7][9]

The straightforward and reliable nature of the reaction between 2-(chlorosulfonyl)benzoic acid and primary amines makes it an indispensable tool for medicinal chemists in the quest for novel therapeutics.

References

• Technical Support Center: Sulfonamide Synthesis with Primary Amines - Benchchem. (n.d.). BenchChem.
• Process for preparing 2-chloro-5-sulfamoylbenzoic acids. (1975). Google Patents.
• Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same. (1983). Google Patents.
• Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. (n.d.). National Institutes of Health.
• Application Notes and Protocols for the Synthesis of Sulfonamides using 2,6-dichloro-3-chlorosulfonyl-benzoic acid. (n.d.). BenchChem.
• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. (n.d.). National Institutes of Health.
• Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. (2023, July 11). National Institutes of Health.
• Microwave assisted solvent and catalyst free synthesis of sulfonamides and sulfonic esters. (n.d.). Royal Society of Chemistry.
• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. (n.d.). ResearchGate.
• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. (n.d.). BenchChem.
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023, September 20). National Institutes of Health.
• Process for the preparation of sulfamylbenzoic acids. (n.d.). Google Patents.
• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface.
• Application Notes: Synthesis of Sulfonamides Using 4-(Chlorosulfonyl)benzoic Acid. (n.d.). BenchChem.
• Condensation of Acids with Amines. (2020, May 30). Chemistry LibreTexts.
• Applications of Benzoic Acid Derivatives in Modern Industries. (2025, December 21). BenchChem.
• Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1. (n.d.). National Institutes of Health.
• Stereoselective and Enantioselective Strategies for the Commercial-Scale Synthesis of Dorzolamide Hydrochloride. (2025, November 18). ACS Publications.
• Amines as Nucleophiles. (2021, July 31). Chemistry LibreTexts.
• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. (2023, May 29). Preprints.org.
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• Reactions of amines. (2020, July 1). Chemistry LibreTexts.
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Application Notes & Protocols: The Strategic Use of 2-(Chlorosulfonyl)benzoic Acid Derivatives in the Synthesis of Furosemide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furosemide, a potent loop diuretic, remains a cornerstone in the management of edema and hypertension.[1][2] Its synthesis is a well-established multi-step process in medicinal chemistry, critically hinging on the formation and reaction of a substituted sulfamoylbenzoic acid intermediate. This guide provides an in-depth examination of the synthetic pathway starting from 2,4-dichlorobenzoic acid, with a specific focus on the in situ generation and subsequent reaction of the pivotal 2,4-dichloro-5-chlorosulfonylbenzoic acid intermediate. We will dissect the causality behind each synthetic step, provide detailed laboratory protocols, and outline the necessary safety and analytical considerations for producing this vital active pharmaceutical ingredient (API).

Introduction: The Synthetic Logic of Furosemide

The therapeutic efficacy of Furosemide is intrinsically linked to its chemical structure: 4-chloro-2-[(furan-2-ylmethyl)amino]-5-sulfamoylbenzoic acid. The anthranilic acid backbone, the sulfonamide group at position 5, and the furfurylamine side chain at position 2 are all crucial for its mechanism of action, which involves the inhibition of the Na-K-2Cl symporter in the thick ascending limb of the loop of Henle.[3]

The most industrially viable and commonly cited synthesis does not begin with a pre-made chlorosulfonylbenzoic acid but rather generates it as a key reactive intermediate. The classic pathway commences with 2,4-dichlorobenzoic acid, which undergoes a series of three core transformations:

• Chlorosulfonation: Introduction of a chlorosulfonyl group (-SO₂Cl) onto the aromatic ring.

• Ammonolysis: Conversion of the highly reactive chlorosulfonyl group into a stable sulfonamide (-SO₂NH₂).

• Nucleophilic Aromatic Substitution (SNAr): Condensation with furfurylamine to install the final side chain.[3][4][5]

This strategic sequence ensures high yields and directs the functional groups to their required positions on the benzoic acid scaffold.

The Core Synthetic Workflow

The overall transformation from the starting material to the final API is a testament to controlled aromatic chemistry. Each step sets the stage for the next, with the reactivity of the intermediates carefully managed.

Caption: Primary synthetic pathway for Furosemide.

Mechanistic Insights & Experimental Rationale

Step 1: Chlorosulfonation of 2,4-Dichlorobenzoic Acid

• The "Why": This is the foundational step that installs the sulfur-containing functional group. The goal is to create a sulfonyl chloride, a highly reactive electrophile, perfectly positioned for the subsequent ammonolysis. The directing effects of the substituents on the starting material are key. The carboxylic acid is a deactivating meta-director, while the chlorine atoms are deactivating but ortho-, para-directors. The combined influence of these groups directs the incoming electrophilic chlorosulfonyl group to the C-5 position, which is para to one chlorine and ortho to the other, and meta to the carboxyl group.

• Mechanism: The reaction proceeds via electrophilic aromatic substitution. Chlorosulfonic acid acts as the source of the electrophile, sulfur trioxide (SO₃), which attacks the electron-rich benzene ring.

Step 2: Ammonolysis of the Sulfonyl Chloride

• The "Why": The sulfonyl chloride group is too reactive and not the correct functional group for biological activity. It must be converted into the more stable and pharmacologically essential sulfonamide. This is a classic and efficient transformation.

• Mechanism: This is a nucleophilic acyl substitution reaction at the sulfur center. The nitrogen atom of ammonia acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This leads to the formation of a tetrahedral intermediate, which then collapses, expelling a chloride ion to form the stable sulfonamide.

Step 3: Condensation with Furfurylamine

• The "Why": This final step attaches the furfuryl group, completing the Furosemide molecule. The reaction is a Nucleophilic Aromatic Substitution (SNAr), where the chlorine atom at the C-2 position is displaced. This position is activated towards nucleophilic attack by the strong electron-withdrawing effects of the adjacent carboxyl group and the para-sulfonamide group.

• Mechanism: The primary amine of furfurylamine acts as the nucleophile. It attacks the carbon atom bonded to the chlorine at the C-2 position. A transient, negatively charged intermediate known as a Meisenheimer complex is formed. The aromaticity of the ring is restored upon the expulsion of the chloride ion, yielding the final product.[6]

Detailed Experimental Protocols

Disclaimer: These protocols involve hazardous materials and should only be performed by trained professionals in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Synthesis of 2,4-Dichloro-5-chlorosulfonylbenzoic Acid

• Materials:

  • 2,4-Dichlorobenzoic acid

  • Chlorosulfonic acid (a significant molar excess, e.g., 5-10 equivalents)

  • Ice

  • Deionized water

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and gas outlet (vented to a scrubber), carefully add 2,4-dichlorobenzoic acid.

  • Under stirring, slowly and cautiously add chlorosulfonic acid. The reaction is exothermic.

  • Heat the reaction mixture to 90-100°C and maintain for 4-5 hours.[7] The reaction progress can be monitored by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature.

  • In a separate large beaker, prepare a mixture of crushed ice and water.

  • Crucially, very slowly and carefully, pour the reaction mixture onto the ice-water slurry with vigorous stirring. This quenching step is highly exothermic and releases HCl gas.[7]

  • The product will precipitate as a white solid. Continue stirring until all the ice has melted.

  • Collect the solid product by vacuum filtration and wash thoroughly with cold deionized water until the filtrate is neutral to pH paper.

  • Dry the resulting white solid, 2,4-dichloro-5-chlorosulfonylbenzoic acid, under vacuum.

Protocol 2: Synthesis of 2,4-Dichloro-5-sulfamoylbenzoic Acid

• Materials:

  • 2,4-Dichloro-5-chlorosulfonylbenzoic acid (from Protocol 1)

  • Concentrated aqueous ammonia (e.g., 28-30%)

  • Hydrochloric acid (for acidification)

• Procedure:

  • In a beaker placed in an ice bath, add the concentrated aqueous ammonia.

  • Slowly, in small portions, add the 2,4-dichloro-5-chlorosulfonylbenzoic acid to the cold ammonia solution while stirring vigorously. Maintain the temperature below 10-15°C.[5][8]

  • After the addition is complete, continue stirring the mixture in the ice bath for 2-3 hours.[5]

  • Slowly acidify the reaction mixture with hydrochloric acid to a pH of approximately 2. This will precipitate the product.

  • Collect the white precipitate of 2,4-dichloro-5-sulfamoylbenzoic acid by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum.

Protocol 3: Synthesis of Furosemide

• Materials:

  • 2,4-Dichloro-5-sulfamoylbenzoic acid (from Protocol 2)

  • Furfurylamine (molar excess, e.g., 2-5 equivalents)

  • Solvent (optional, e.g., 2-methoxyethanol or dimethylformamide)

  • Acetic acid (for acidification)

  • Ethanol (for recrystallization)

• Procedure:

  • Combine 2,4-dichloro-5-sulfamoylbenzoic acid and furfurylamine in a reaction flask. Furfurylamine can often act as both reactant and solvent.[6]

  • Heat the mixture to approximately 95°C and maintain for 2 hours with stirring.[6][9]

  • Cool the reaction mixture and pour it into a beaker of water.

  • Acidify the aqueous mixture to pH 4 with glacial acetic acid to precipitate the crude Furosemide.[9]

  • Collect the crude product by filtration and wash with water.

  • Purify the crude Furosemide by recrystallization from ethanol or an ethanol-water mixture to obtain a pure, crystalline product.[5][9]

Summary of Synthesis Parameters

Step	Starting Material	Key Reagent(s)	Key Parameters	Product	Typical Yield
1	2,4-Dichlorobenzoic Acid	Chlorosulfonic Acid	90-100°C, 4-5 hrs	2,4-Dichloro-5-chlorosulfonylbenzoic Acid	~75-85%
2	2,4-Dichloro-5-chlorosulfonylbenzoic Acid	Aqueous Ammonia	<15°C, 2-3 hrs	2,4-Dichloro-5-sulfamoylbenzoic Acid	~90-95%
3	2,4-Dichloro-5-sulfamoylbenzoic Acid	Furfurylamine	~95°C, 2 hrs	Furosemide	~90-96%[9]

Analytical Characterization

To ensure the identity and purity of the final product, a suite of analytical techniques should be employed:

• Purity Analysis (HPLC): Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice for determining the purity of Furosemide and quantifying any process-related impurities.[10][11] A typical system would use a C18 column with a mobile phase of acetonitrile and buffered water, with UV detection at ~272 nm.[10]

• Identity Confirmation:

  • Melting Point: Pure Furosemide has a sharp melting point around 206-210°C.[12]

  • FT-IR Spectroscopy: The infrared spectrum will show characteristic peaks for the N-H, C=O (acid and amide), S=O (sulfonamide), and aromatic C-H bonds.

  • ¹H-NMR Spectroscopy: The proton NMR spectrum provides definitive structural confirmation by showing the chemical shifts, integration, and coupling patterns of all protons in the molecule.

Critical Safety Considerations

Handling the reagents in this synthesis requires strict adherence to safety protocols.

• Chlorosulfonic Acid: This substance is extremely corrosive and reacts violently with water, releasing large amounts of heat and toxic HCl gas.[13][14]

  • Handling: Always handle in a chemical fume hood. Wear heavy-duty acid-resistant gloves, a lab coat, and a full-face shield.[13][15]

  • Quenching: The addition of the reaction mixture to ice/water must be done extremely slowly and with caution. Ensure the quenching vessel is large enough to contain splashes and is adequately cooled.

• Aqueous Ammonia: Concentrated ammonia is corrosive and has a pungent, irritating vapor. Handle in a well-ventilated fume hood.

• General Precautions:

  • Ensure safety showers and eyewash stations are immediately accessible.[13]

  • Dispose of all chemical waste according to institutional and local regulations.

  • Consult the Safety Data Sheets (SDS) for all chemicals before use.[15]

References

• SYNTHESIS AND CHARACTERIZATION OF FUROSEMIDE COMPLEX IN β-CYCLODEXTRIN. (n.d.). Google Scholar.
• FUROSEMIDE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. (2020, October 19).
• Application Notes and Protocols for Furosemide Nanoparticle Synthesis. (n.d.). Benchchem.
• Application Note: Purification of Furosemide Using Chromatographic Techniques. (n.d.). Benchchem.
• Furosemide (Frusemide). (n.d.).
• Exploring Furosemide: A Study in Medicinal Chemistry. (n.d.). Prezi.
• SAFETY DATA SHEET for Benzoic acid, 3-(chlorosulfonyl)-. (2010, May 15). Thermo Fisher Scientific.
• SAFETY DATA SHEET for 2-chlorobenzoic acid. (2025, April 28). Sigma-Aldrich.
• Benign-by-design sustainable protocol for the synthesis of furosemide. (n.d.). RUDN University.
• Benzoic acid, 2-[(chlorosulfonyl)
• Literature review on the synthesis of furosemide precursors. (n.d.). Benchchem.
• Process for the preparation of furosemide. (1996).
• SAFETY DATA SHEET for 4-(Chlorosulfonyl)benzoic acid. (2006, May 17). Fisher Scientific.
• Isolation and Characterization of an Unknown Process-Related Impurity in Furosemide and Validation of a New HPLC Method. (2023, March 6).
• Application Notes and Protocols for the Total Synthesis of Furosemide. (n.d.). Benchchem.
• SAFETY DATA SHEET for Benzoic acid, 4-(chlorosulfonyl)-. (n.d.). Acros Organics.
• Solved Question 2 Furosemide is synthesized in a rel
• Process for the preparation of furosemide. (n.d.).
• Synthesis of 2-Chloro-5-chlorosulfonylbenzoic Acid. (n.d.). PrepChem.com.

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Introduction: A Paradigm Shift in Sulfonamide Synthesis

An Application Guide to Green Chemistry Approaches for Sulfonamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Sulfonamides are a cornerstone of medicinal chemistry. This privileged scaffold is present in a vast array of pharmaceuticals, including antibacterial, anticancer, anticonvulsant, and anti-inflammatory agents.[1][2] The classical and most prevalent method for constructing the critical S-N bond involves the reaction of a sulfonyl chloride with an amine.[3][4] However, this traditional approach is fraught with challenges from a green chemistry perspective. Sulfonyl chlorides are often unstable, difficult to handle, and their synthesis frequently requires hazardous reagents like chlorosulfonic acid, generating significant acidic waste.[4][5][6]

The imperative of sustainable development in the pharmaceutical industry has catalyzed a shift towards cleaner, safer, and more efficient synthetic methodologies.[6] This guide provides an in-depth exploration of modern, green approaches to sulfonamide synthesis. We will move beyond simple procedural lists to explain the causality behind these innovative techniques, offering field-proven protocols and troubleshooting insights. The focus is on methods that improve safety, reduce waste, conserve energy, and utilize renewable or less hazardous materials, aligning with the core principles of green chemistry.

This document details four key areas of innovation:

• Energy-Efficient Methodologies: Leveraging microwave and ultrasound energy to dramatically accelerate reactions.

• Solvent-Minimization Strategies: Including solvent-free mechanochemistry and the use of benign aqueous media.

• Catalytic Systems: Employing reusable and efficient catalysts to minimize waste and improve reaction performance.

• Alternative Starting Materials: Moving away from problematic sulfonyl chlorides towards more stable and accessible precursors like sulfonic acids, thiols, and disulfides.

Energy-Enhanced Synthesis: Microwave and Ultrasound Protocols

Alternative energy sources provide a powerful platform for accelerating chemical reactions, often leading to cleaner conversions, shorter reaction times, and higher yields compared to conventional heating.[7][8]

Microwave-Assisted Synthesis from Sulfonic Acids

Expertise & Rationale: Microwave-assisted synthesis utilizes the ability of polar molecules to transform electromagnetic energy into heat efficiently and uniformly. This rapid, localized heating can dramatically reduce reaction times from hours to minutes.[7] A key green innovation is the direct use of stable sulfonic acids or their salts, circumventing the need to prepare and isolate hazardous sulfonyl chlorides.[4] This protocol employs 2,4,6-trichloro-[7][9][10]-triazine (TCT) as an effective activating agent for the sulfonic acid.[7][11]

Experimental Protocol 1: Microwave-Assisted Synthesis from a Sulfonic Acid Salt

• Step 1: Activation of the Sulfonic Acid.

  • In a 10 mL microwave-safe sealed vessel, combine the sulfonic acid (1.0 mmol), 2,4,6-trichloro-[7][9][10]-triazine (TCT, 0.4 equiv), and triethylamine (1.2 equiv) in acetone (2 mL).[12]

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture for 20 minutes at 80°C (power can be ramped to maintain temperature).[12]

• Step 2: Amination Reaction.

  • After the vessel has cooled to room temperature, filter the mixture through a pad of Celite to remove the precipitated salts.

  • To the filtrate, add the desired primary or secondary amine (1.1 equiv), tetrahydrofuran (THF, 0.25 mL), and a 2 M aqueous solution of NaOH (1.2 equiv).[12]

  • Seal the vessel again and irradiate in the microwave reactor for 10 minutes at 50°C (initial power set to 50 W is typical).[4][7]

• Step 3: Workup and Purification.

  • After cooling, filter the reaction mixture through Celite to remove any newly formed salts.

  • Dilute the filtrate with dichloromethane (DCM, 20 mL).

  • Wash the organic layer sequentially with water (15 mL), saturated aqueous Na₂CO₃ (15 mL), 1 M HCl (15 mL), and finally brine (15 mL).[4]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure sulfonamide.

Self-Validation & Trustworthiness: Reaction progress can be monitored by TLC or LC-MS after the amination step. The high yields (often >85%) and clean reaction profiles typically observed with this method validate its efficiency.[4][7] The protocol shows broad functional group tolerance for both the amine and the sulfonic acid components.[13]

Caption: Workflow for microwave-assisted sulfonamide synthesis.

Ultrasound-Assisted N-Sulfonylation with a Reusable Catalyst

Expertise & Rationale: Ultrasound irradiation promotes chemical reactions through acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized hot spots with extreme temperatures and pressures, enhancing mass transfer and accelerating reaction rates, often at ambient bulk temperatures.[14] This protocol highlights the synergy between ultrasound and heterogeneous catalysis, using a natural Natrolite nanozeolite as a stable, efficient, and reusable catalyst for the N-sulfonylation of amines with sulfonyl chlorides.[14] While this method still uses sulfonyl chlorides, its green credentials lie in the mild conditions, dramatically reduced reaction times, and the catalyst's reusability.

Experimental Protocol 2: Ultrasound-Promoted Synthesis using Nanozeolite

• Step 1: Catalyst Activation (if required).

  • Obtain or prepare Natrolite nanozeolite.

  • The catalyst can typically be activated by heating to remove adsorbed water and then characterized by SEM, XRD, and FT-IR to confirm its structure and purity.[14]

• Step 2: Reaction Setup.

  • In a round-bottom flask, suspend the amine (1.0 mmol) and the activated Natrolite nanozeolite catalyst (specify catalyst loading, e.g., 0.1 g) in a green solvent like ethanol or an ethanol/water mixture (10 mL).

  • Add the sulfonyl chloride (1.0 mmol) to the suspension.

• Step 3: Ultrasonic Irradiation.

  • Place the flask in an ultrasonic bath, ensuring the liquid level inside the flask is below the water level in the bath.

  • Irradiate the mixture at room temperature. Reaction times are typically very short (e.g., 15-30 minutes).[14][15]

  • Monitor the reaction's completion by TLC.

• Step 4: Product Isolation and Catalyst Recovery.

  • Once the reaction is complete, separate the catalyst from the reaction mixture by simple filtration.

  • Wash the recovered catalyst with ethanol and dry it in an oven for reuse in subsequent runs. The catalyst can often be reused several times without significant loss of activity.[14]

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Recrystallize the resulting solid from a suitable solvent (e.g., ethanol/water) to obtain the pure sulfonamide.

Self-Validation & Trustworthiness: The reusability of the catalyst is a key validation point. Tracking the yield over several cycles (e.g., 4-5 runs) will confirm the catalyst's stability. The method's efficiency is validated by high yields achieved in short times under mild, ambient conditions.[14]

Towards Ideal Synthesis: Solvent-Free and Aqueous Approaches

The ideal green synthesis minimizes or eliminates the use of hazardous solvents, which account for the majority of waste in chemical processes. Mechanochemistry and reactions in water are at the forefront of this effort.[9][16]

Mechanochemical Synthesis from Disulfides

Expertise & Rationale: Mechanochemistry uses mechanical force, typically through ball milling, to induce chemical reactions in the absence of a solvent.[9] This "telescopic" one-pot, two-step protocol is a prime example of a highly efficient and green process. It begins with the oxidative chlorination of a stable disulfide to form the sulfonyl chloride in situ, which is then immediately reacted with an amine in the same vessel.[9][17] The use of solid reagents like sodium hypochlorite pentahydrate (NaOCl·5H₂O) and magnesium oxide (MgO) makes this a completely solvent-free transformation until the final workup.[9]

Experimental Protocol 3: One-Pot Mechanochemical Synthesis

• Step 1: In Situ Preparation of Sulfonyl Chloride.

  • To a 15 mL Zirconia (ZrO₂) milling jar equipped with two ZrO₂ balls (e.g., 8 mm diameter), add the reagents in the following specific order: NaHSO₄ (0.1 mmol, 10 mol%), the disulfide (1.0 mmol), and finally NaOCl·5H₂O (6.0 mmol). Caution: The order of addition is critical for reaction success and safety.[9][12]

  • Seal the jar and mill in a planetary ball mill at a frequency of 30 Hz for 40–180 minutes (time is substrate-dependent).[9]

• Step 2: Amination.

  • Carefully open the milling jar in a fume hood.

  • Add the amine (1.1 equiv) and MgO (4.0 mmol) to the solid mixture in the jar.[9][12]

  • Seal the jar and continue milling at 30 Hz for an additional 120 minutes.[9]

• Step 3: Green Workup.

  • After milling, open the jar and add ethyl acetate (5 mL) to wash out the contents.

  • Filter the resulting suspension.

  • Wash the filtrate three times with a 10% w/w citric acid solution (5 mL each) to remove the excess amine and MgO base.[12]

  • The remaining organic layer, containing the desired sulfonamide, can be dried over Na₂SO₄ and concentrated to yield the product.

Self-Validation & Trustworthiness: This protocol avoids the isolation of any intermediates. Its success is validated by the direct formation of the final product from the starting disulfide. The method works smoothly for a wide range of aromatic and aliphatic disulfides and amines, demonstrating its robustness.[9]

Caption: A one-pot, two-step mechanochemical workflow.

Synthesis in Aqueous Media

Expertise & Rationale: Water is the ultimate green solvent—it is non-toxic, non-flammable, and abundant. While the hydrolysis of sulfonyl chlorides is a significant challenge, this can be managed under controlled conditions.[16][18] By performing the reaction under dynamic pH control, the aminolysis reaction can be favored over hydrolysis. This method uses an inexpensive and safe base like sodium carbonate as an HCl scavenger.[16][18] The protocol is particularly effective for synthesizing sulfonamide derivatives of amino acids.[18]

Experimental Protocol 4: Aqueous Synthesis of Sulfonamide Carboxylic Acids

• Step 1: Preparation of Amine Solution.

  • In a flask equipped with a magnetic stirrer, dissolve the amino acid (10 mmol) and sodium carbonate (Na₂CO₃, 12 mmol) in water (50 mL).

  • Cool the solution to 0°C in an ice bath.

• Step 2: Reaction.

  • Slowly add the sulfonyl chloride (12 mmol) portion-wise to the vigorously stirred aqueous solution over a period of 15 minutes. Maintaining vigorous stirring is crucial to ensure the sulfonyl chloride reacts with the amine before it can hydrolyze.[18]

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4–6 hours.

• Step 3: Product Isolation.

  • Monitor the reaction by TLC until the starting materials are consumed.

  • Once complete, cool the reaction mixture back to 0°C in an ice bath.

  • Carefully acidify the mixture with 10% HCl until a precipitate forms (typically pH ~2).

  • Collect the solid product by vacuum filtration.

  • Wash the precipitate thoroughly with cold water and dry to obtain the sulfonamide, which is often pure enough without further column chromatography.[16][18]

Self-Validation & Trustworthiness: The simplicity of the workup is a key feature; the product precipitates upon acidification, allowing for isolation by simple filtration.[16] This avoids the use of organic solvents for extraction, significantly improving the green profile of the synthesis. The high yields (often 88-93%) demonstrate the method's effectiveness despite the aqueous environment.[6]

Comparative Data and Method Selection

Choosing the most appropriate green synthesis method depends on factors such as the available starting materials, required scale, and available equipment.

Quantitative Data Summary

The table below summarizes key parameters for the discussed green methodologies, providing a basis for comparison.

Method	Starting Material(s)	Key Reagents / Catalyst	Solvent	Avg. Time	Typical Yield	Key Green Advantage
Microwave-Assisted [7][12]	Sulfonic Acid / Salt, Amine	TCT, NEt₃, NaOH	Acetone, THF	30 min	85-95%	Avoids isolation of sulfonyl chlorides; rapid.
Ultrasound-Assisted [14]	Sulfonyl Chloride, Amine	Natrolite Nanozeolite	Ethanol / Water	15-30 min	90-98%	Mild room temp. conditions; reusable catalyst.
Mechanochemical [9][12]	Disulfide, Amine	NaOCl·5H₂O, NaHSO₄, MgO	Solvent-Free	3-5 hours	70-90%	Eliminates bulk solvent use; high atom economy.
Aqueous Synthesis [16][18]	Sulfonyl Chloride, Amine	Na₂CO₃	Water	4-6 hours	85-95%	Uses water as a benign solvent; simple filtration workup.

Decision Tree for Method Selection

This flowchart can guide the selection of a green synthesis strategy based on the available starting material.

Caption: Decision tree for selecting a green synthesis method.

Troubleshooting & Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield in Microwave Synthesis	1. Improper Conditions: Incorrect temperature, time, or power settings. 2. Moisture: Water can hydrolyze the TCT or the activated intermediate. 3. Poor Reactants: Sterically hindered amines or electron-poor sulfonic acids may react slowly.	1. Verify microwave parameters are set according to the protocol (e.g., 80°C for activation, 50°C for amination).[4][7] 2. Ensure solvents like acetone are appropriately dry for the activation step.[12] 3. Increase reaction time or incrementally increase the temperature for the amination step.
Catalyst Deactivation (Ultrasound)	1. Leaching: Active sites may be washing off the support. 2. Fouling: Catalyst surface is blocked by products or byproducts. 3. Structural Degradation: High-energy sonication may damage the catalyst structure over time.	1. Test the filtrate for catalytic activity to confirm leaching. 2. After recovery, wash the catalyst with a suitable solvent to remove adsorbed species. A calcination step may regenerate the surface.[12] 3. Characterize the used catalyst (e.g., via SEM, FT-IR) to check for morphological changes. Consider reducing sonication power or using pulsed sonication.[12]
Hydrolysis in Aqueous Synthesis	1. Slow Reaction: The rate of sulfonyl chloride hydrolysis is competing with the rate of aminolysis. 2. Poor Mixing: Localized high concentrations of sulfonyl chloride favor hydrolysis.	1. Ensure the pH is maintained by the base (Na₂CO₃). 2. Add the sulfonyl chloride slowly and ensure vigorous, efficient stirring to maximize contact with the dissolved amine.[18] 3. Perform the reaction at 0°C to slow the rate of hydrolysis relative to amination.
Incomplete Reaction (Mechanochemistry)	1. Insufficient Energy: Milling time or frequency is too low. 2. Improper Reagent Loading: Incorrect stoichiometry or order of addition. 3. Poor Mixing: Reagents may not be mixing intimately.	1. Increase milling time or frequency (within the limits of the equipment). 2. Double-check the stoichiometry and ensure the critical order of addition for the oxidation step was followed.[9] 3. Consider adding a small amount of a liquid grinding assistant if the solids are not mixing well (though this deviates from a truly solvent-free process).

References

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• De Luca, L., & Giacomelli, G. (2008). An easy microwave-assisted synthesis of sulfonamides directly from sulfonic acids. Semantic Scholar. [Link][13]

• Cuccu, F., & Porcheddu, A. (2024). Mechanosynthesis of sulfonamides via a telescopic, environmentally friendly, and cost-effective process. Green Chemistry, 26, 2684-2691. [Link][9][17]

• Belkheira, Y., et al. (2021). Ultrasound-assisted one-pot three-component synthesis of new isoxazolines bearing sulfonamides and their evaluation against hematological malignancies. National Institutes of Health. [Link][15]

• Mkrtchyan, S., & Iaroshenko, V. O. (2021). Mechanochemical synthesis of aromatic sulfonamides. Chemical Communications. [Link][10]

• Mkrtchyan, S., & Iaroshenko, V. O. (2021). Mechanochemical synthesis of aromatic sulfonamides. The Royal Society of Chemistry. [Link][19]

• De Luca, L., & Giacomelli, G. (2008). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly From Sulfonic Acids. Scribd. [Link][11]

• Cherif, S. E., et al. (2025). One-pot synthesis of N-sulfonylaldimines from sulfonamides and aldehydes. ResearchGate. [Link][20]

• Nasrollahzadeh, M., et al. (2014). Ultrasound-promoted green approach for the synthesis of sulfonamides using natural, stable and reusable Natrolite nanozeolite catalyst at room temperature. PubMed. [Link][14]

• Kumar, A., et al. (2022). Microwave assisted, Cu-catalyzed synthesis of sulfonamides using sodium sulfinates and amines. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(10). [Link][21]

• Massah, A. R., et al. (2012). A green, mild and efficient one-pot method for the synthesis of sulfonamides from thiols and disulfides in water. Scilit. [Link][22]

• Liu, W., et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Thieme. [Link][5]

• Jafarpour, M., et al. (2025). A Green, Catalyst-Free Method for the Synthesis of Sulfonamides and Sulfonylazides. MDPI. [Link][23]

• Shafik, M., & Saif, S. (2024). One-pot Access to Sulfonamides Under Green Conditions in the Presence of Fe3O4@SiO2-Picolylamine-Pd Catalyst. Journal of Synthetic Chemistry. [Link][24][25]

• Gutiérrez Hernández, A., et al. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. RSC Publishing. [Link][3]

• Mondal, S. (2021). Sulfonamide synthesis under green conditions. Synthetic Communications. [Link][1]

• Shi, F., et al. (2009). Green and efficient synthesis of sulfonamides catalyzed by nano-Ru/Fe(3)O(4). PubMed. [Link][26]

• Beller, M., et al. (2025). Green and Efficient Synthesis of Sulfonamides Catalyzed by Nano-Ru/Fe3O4. ResearchGate. [Link][27]

• Liu, W., et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. ResearchGate. [Link][2]

• Mkrtchyan, S., et al. (2021). Mechanochemical synthesis of aromatic sulfonamides. Chemical Communications, 57(76), 9591-9594. [Link][28]

• Al-Masoudi, N. A., & Al-Salihi, N. I. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI. [Link][18]

• Sureshbabu, P., et al. (2024). The Ultrasound assisted synthesis, molecular docking and antimicrobial activities of some aryl sulfonamides. Indian Journal of Chemistry (IJC). [Link]

• Mondal, S. (2021). Sulfonamide synthesis under green conditions. Taylor & Francis Online. [Link][6]

• Mondal, S. (2021). Sulfonamide synthesis under green conditions. ResearchGate. [Link][29]

• Gutiérrez Hernández, A., et al. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. ResearchGate. [Link][30]

• Deng, X., & Mani, N. S. (2006). A facile, environmentally benign sulfonamide synthesis in water. Green Chemistry. [Link][16]

• Deng, X., & Mani, N. S. (2006). A facile, environmentally benign sulfonamide synthesis in water. Semantic Scholar. [Link][31]

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Application Notes and Protocols: 2-(Chlorosulfonyl)benzoic acid as a Versatile Building Block for Fine Chemicals

These application notes serve as a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the strategic applications of 2-(chlorosulfonyl)benzoic acid. This document provides an in-depth exploration of its chemical properties, reactivity, and detailed protocols for its use in the synthesis of high-value fine chemicals, with a particular focus on sulfonamides and saccharin derivatives. The protocols are designed to be self-validating, with explanations for key experimental choices to ensure reproducibility and success.

Introduction: The Strategic Importance of 2-(Chlorosulfonyl)benzoic acid

2-(Chlorosulfonyl)benzoic acid is a bifunctional organic compound featuring a carboxylic acid and a highly reactive sulfonyl chloride group positioned ortho to each other. This unique structural arrangement makes it a powerful and versatile building block in organic synthesis. The differential reactivity of the two functional groups allows for selective transformations, enabling the construction of complex molecular architectures. The sulfonyl chloride moiety is a potent electrophile, readily undergoing nucleophilic substitution with a wide range of nucleophiles, most notably amines, to form stable sulfonamide linkages. The adjacent carboxylic acid group can participate in subsequent cyclization reactions or be used as a handle for further derivatization, making this reagent particularly valuable in the synthesis of heterocyclic compounds and other key intermediates in medicinal chemistry.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2-(chlorosulfonyl)benzoic acid is presented in the table below.

Property	Value
CAS Number	63914-81-8
Molecular Formula	C₇H₅ClO₄S[2][3]
Molecular Weight	220.63 g/mol [2][3]
Appearance	Solid
Boiling Point	384.0 ± 25.0 °C at 760 mmHg[2]
Density	1.6 ± 0.1 g/cm³[2]
Storage Temperature	2-8°C under an inert atmosphere[3]

Core Reactivity and Mechanistic Considerations

The primary utility of 2-(chlorosulfonyl)benzoic acid stems from the high reactivity of the sulfonyl chloride group towards nucleophiles. The presence of the electron-withdrawing carboxylic acid group in the ortho position further enhances the electrophilicity of the sulfur atom.

Sulfonamide Formation

The reaction with primary and secondary amines is the most common transformation of 2-(chlorosulfonyl)benzoic acid, leading to the formation of o-carboxybenzenesulfonamides. This reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, resulting in the displacement of the chloride ion.[4] A base is typically added to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[4]

Caption: General mechanism of sulfonamide synthesis.

The choice of base is critical and can influence the reaction rate and yield. Common bases include pyridine, triethylamine, or an excess of the reacting amine itself. The reaction is typically carried out in a suitable aprotic solvent, such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.

Application in the Synthesis of Saccharin and Derivatives

Saccharin, the first commercially available artificial sweetener, is a prominent example of a fine chemical synthesized from 2-(chlorosulfonyl)benzoic acid derivatives.[5] The synthesis involves the formation of an o-sulfamoylbenzoic acid intermediate, followed by intramolecular cyclization.

Synthesis of Saccharin

The classical synthesis of saccharin from 2-(chlorosulfonyl)benzoic acid involves two key steps:

• Ammonolysis: Reaction of 2-(chlorosulfonyl)benzoic acid with ammonia to form 2-sulfamoylbenzoic acid.

• Cyclization: Dehydration of 2-sulfamoylbenzoic acid, typically by heating, to yield saccharin.

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Navigating the Challenges of Friedel-Crafts Acylation with Benzoic Acid Derivatives: A Guide to Intramolecular Cyclization

Abstract

The Friedel-Crafts acylation stands as a foundational carbon-carbon bond-forming reaction in organic synthesis, pivotal for the creation of aryl ketones.[1][2] However, the direct acylation of benzoic acid and its derivatives presents significant challenges due to the strong electron-withdrawing nature of the carboxyl group, which deactivates the aromatic ring towards electrophilic substitution.[1] This guide provides researchers, scientists, and drug development professionals with an in-depth exploration of a powerful application of this reaction class: the intramolecular Friedel-Crafts acylation of benzoic acid derivatives. We will delve into the mechanistic principles, provide detailed protocols for the synthesis of valuable polycyclic aromatic compounds such as anthraquinones, xanthones, and fluorenones, and discuss the critical role of potent acid catalysts in overcoming the inherent reactivity barriers.

The Dichotomy of Benzoic Acid in Friedel-Crafts Chemistry

In the realm of Friedel-Crafts acylation, benzoic acid derivatives can play two distinct roles. As acylating agents (e.g., benzoyl chloride or benzoic anhydride), they are highly effective in reacting with electron-rich aromatic substrates.[1] Conversely, when the benzoic acid moiety itself is the substrate for acylation, the deactivating effect of the carboxylic acid group presents a formidable obstacle for intermolecular reactions.[1] This deactivation diminishes the nucleophilicity of the aromatic ring, rendering it less susceptible to attack by an acylium ion.

However, this challenge can be elegantly overcome through an intramolecular approach. By tethering the acylating group to the benzoic acid core, the reactive partners are brought into close proximity, facilitating a cyclization reaction that would otherwise be kinetically unfavorable. This strategy is particularly effective for the synthesis of fused ring systems, which are prevalent in pharmaceuticals and materials science.

The Power of Intramolecular Acylation: Mechanism and Key Catalysts

The intramolecular Friedel-Crafts acylation of a benzoic acid derivative, such as 2-benzoylbenzoic acid, proceeds via an electrophilic aromatic substitution mechanism. The critical first step is the generation of a highly reactive acylium ion by a strong acid catalyst. This electrophile then attacks the adjacent aromatic ring, leading to the formation of a resonance-stabilized carbocation intermediate (a sigma complex). Subsequent deprotonation restores aromaticity and yields the cyclized product.

Given the deactivated nature of the aromatic ring, potent acid catalysts are essential to drive these reactions to completion. Commonly employed catalysts include:

• Concentrated Sulfuric Acid (H₂SO₄): A strong Brønsted acid capable of protonating the carboxylic acid and facilitating the formation of the acylium ion.

• Polyphosphoric Acid (PPA): A viscous and powerful dehydrating agent that is highly effective in promoting intramolecular acylations.[3] Its high viscosity can sometimes pose handling challenges.

• Eaton's Reagent (P₂O₅ in CH₃SO₃H): A solution of phosphorus pentoxide in methanesulfonic acid, Eaton's reagent is a strong, non-oxidizing acid and a potent dehydrating agent.[4][5] It often serves as a more manageable alternative to PPA, offering enhanced reactivity under milder conditions.[4]

The choice of catalyst is crucial and depends on the specific substrate and desired reaction conditions.

Diagram 1: General Mechanism of Intramolecular Friedel-Crafts Acylation

Caption: General workflow of intramolecular Friedel-Crafts acylation.

Detailed Protocols for the Synthesis of Polycyclic Ketones

The following protocols provide step-by-step procedures for the synthesis of anthraquinone, xanthone, and fluorenone via intramolecular Friedel-Crafts acylation.

Protocol 1: Synthesis of Anthraquinone from 2-Benzoylbenzoic Acid

This protocol details the cyclization of 2-benzoylbenzoic acid to form the anthraquinone core, a key intermediate in the synthesis of many dyes.[6]

Materials:

• 2-Benzoylbenzoic acid

• Concentrated sulfuric acid (98%)

• Crushed ice

• Distilled water

• Dilute ammonia solution

• Glacial acetic acid (for recrystallization)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Beakers

• Vacuum filtration apparatus (Büchner funnel, filter flask)

• Filter paper

Procedure:

• In a round-bottom flask, combine 20 grams of 2-benzoylbenzoic acid with 100 mL of concentrated sulfuric acid.

• Stir the mixture at the start to ensure the solid dissolves. The solution will typically turn from red to brown.[7]

• Heat the reaction mixture for 1 hour.[7]

• After heating, carefully and slowly pour the hot solution onto approximately 1 kg of crushed ice in a large beaker with constant stirring.

• A precipitate of crude anthraquinone will form. To obtain a more granular product, the mixture can be heated to boiling for a short time.[7]

• Collect the crude product by vacuum filtration and wash the filter cake thoroughly with distilled water until the filtrate is neutral.

• Wash the solid with a small amount of dilute ammonia solution to remove any unreacted 2-benzoylbenzoic acid.[7]

• The crude anthraquinone can be purified by recrystallization from glacial acetic acid to yield a pale yellow solid.[7]

Diagram 2: Synthesis of Anthraquinone

Caption: Cyclization of 2-benzoylbenzoic acid to anthraquinone.

Protocol 2: Synthesis of Xanthone from 2-Phenoxybenzoic Acid

This protocol describes the acid-catalyzed cyclization of 2-phenoxybenzoic acid to produce xanthone, a heterocyclic compound with a range of biological activities.[8][9]

Materials:

• 2-Phenoxybenzoic acid

• Concentrated sulfuric acid (98%) or Polyphosphoric Acid (PPA)

• Crushed ice

• Distilled water

• Sodium bicarbonate solution (saturated)

• Appropriate solvent for recrystallization (e.g., ethanol)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Beakers

• Vacuum filtration apparatus

• Filter paper

Procedure:

• Place 2-phenoxybenzoic acid in a round-bottom flask.

• Carefully add the acid catalyst (concentrated sulfuric acid or PPA) with stirring. An excess of the acid is typically used to act as both catalyst and solvent.

• Heat the mixture under reflux for a specified time (this will vary depending on the scale and specific literature procedure, but typically ranges from 1-4 hours).

• After cooling to room temperature, cautiously pour the reaction mixture onto crushed ice.

• The crude xanthone will precipitate. Collect the solid by vacuum filtration and wash with cold water.

• Neutralize any remaining acid by washing the filter cake with a saturated sodium bicarbonate solution.

• Wash again with water until the filtrate is neutral.

• Dry the crude product and purify by recrystallization from a suitable solvent like ethanol to obtain crystalline xanthone. A yield of 86.11% has been reported using sulfuric acid as the catalyst.[9]

Protocol 3: Synthesis of Fluorenone from Biphenyl-2-carboxylic Acid

Fluorenones are important structural motifs in medicinal chemistry and materials science.[10] They can be synthesized via the intramolecular Friedel-Crafts acylation of biphenyl-2-carboxylic acids.[10]

Materials:

• Biphenyl-2-carboxylic acid

• Eaton's Reagent or Polyphosphoric Acid (PPA)

• Crushed ice

• Distilled water

• Sodium bicarbonate solution (saturated)

• Dichloromethane or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Beakers

• Rotary evaporator

• Vacuum filtration apparatus

Procedure:

• In a round-bottom flask, dissolve biphenyl-2-carboxylic acid in Eaton's Reagent or PPA.

• Heat the reaction mixture with stirring. Reaction temperatures and times will vary depending on the specific substrate and catalyst used (e.g., 80-120°C for 2-6 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and carefully pour it onto crushed ice.

• The crude product may precipitate or can be extracted with an organic solvent like dichloromethane.

• If extracted, wash the organic layer with water, followed by a saturated sodium bicarbonate solution to remove any unreacted acid, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude fluorenone can be purified by column chromatography on silica gel or by recrystallization.

Comparative Data and Reaction Parameters

The efficiency of these intramolecular acylations is highly dependent on the substrate, catalyst, and reaction conditions. The following table summarizes typical parameters for the synthesis of the discussed polycyclic ketones.

Precursor Molecule	Target Molecule	Catalyst	Temperature (°C)	Time (h)	Reported Yield (%)	Reference(s)
2-Benzoylbenzoic Acid	Anthraquinone	Conc. H₂SO₄	100-120	1-2	Good to Excellent	[6][7]
2-Phenoxybenzoic Acid	Xanthone	Conc. H₂SO₄	Reflux	1-4	86.11	[9]
Biphenyl-2-carboxylic Acid	Fluorenone	PPA or Eaton's Reagent	80-120	2-6	Varies	[10]

Note: Yields are highly dependent on the specific reaction scale and purification methods employed. The data presented here are for illustrative purposes.

Safety and Handling Considerations

• Strong Acids: Concentrated sulfuric acid, polyphosphoric acid, and Eaton's reagent are extremely corrosive and can cause severe burns. Always handle these reagents in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Exothermic Reactions: The addition of substrates to strong acids and the quenching of the reaction mixture with water/ice can be highly exothermic. Perform these steps slowly and with adequate cooling.

• Work-up: Always pour the acid mixture into ice/water, never the other way around, to control the exothermic quenching process.

Conclusion

While the direct intermolecular Friedel-Crafts acylation of benzoic acid is challenging, the intramolecular variant provides a powerful and versatile strategy for the synthesis of complex polycyclic aromatic ketones. By carefully selecting potent acid catalysts such as concentrated sulfuric acid, polyphosphoric acid, or Eaton's reagent, researchers can effectively overcome the deactivating nature of the carboxylic acid group to construct valuable molecular architectures like anthraquinones, xanthones, and fluorenones. The protocols and principles outlined in this guide offer a solid foundation for the successful application of this important synthetic transformation in academic and industrial research settings.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Anthraquinone Dyes from 2-Benzoylbenzoic Acid.
• Amanatie, A., Jumina, J., & Hanafi, M. (n.d.). Synthesis of Xanton From 2-phenoxybenzoic Acid as a Base Material for New Malaria Drugs. Semantic Scholar.
• PrepChem. (n.d.). Synthesis of fluorenone-2-carboxylic acid.
• PrepChem. (n.d.). Preparation of anthraquinone.
• Amanatie, A., Jumina, J., & Hanafi, M. (n.d.). Synthesis of Xanton From 2-phenoxybenzoic Acid as a Base Material for New Malaria Drugs. Jurnal Kimia Sains dan Aplikasi.
• Benchchem. (2025). An In-depth Technical Guide to Eaton's Reagent: Properties, Protocols, and Mechanisms.
• ResearchGate. (2025). Synthesis and purification of anthraquinone in a multifunctional reactor.
• Benchchem. (2025). An In-depth Technical Guide to Eaton's Reagent.
• ResearchGate. (2025). Synthesis of 2‐Ethyl Anthraquinone From 2‐Ethyl Benzoyl Benzoic Acid by Using Beta Zeolite Catalyst and Kinetic Studies.
• ResearchGate. (n.d.). Synthesis of tetralones through intramolecular Friedel–Crafts cyclization.
• Ashenhurst, J. (2018). Intramolecular Friedel-Crafts Reactions. Master Organic Chemistry.
• Google Patents. (n.d.). CN102241579B - Method for synthesizing anthraquinone.
• Jourjine, I. A. P. (2023). Total synthesis of fluorenones, 4-azafluorenones and related natural products. Elektronische Hochschulschriften der LMU München.
• Organic Chemistry Portal. (n.d.). Fluorenone synthesis.
• ResearchGate. (n.d.). Friedel–Craft acylation reaction using Eaton's reagent.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• Zhao, J., & Larock, R. C. (2007). Synthesis of Xanthones, Thioxanthones, and Acridones by the Coupling of Arynes and Substituted Benzoates. The Journal of Organic Chemistry, 72(2), 583–588.
• Benchchem. (2025). An In-depth Technical Guide to the Friedel-Crafts Acylation Synthesis of 2-(4-phenylbenzoyl)benzoic Acid.
• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation.
• Benchchem. (2025). Application Notes and Protocols: Friedel-Crafts Acylation Involving Benzoic Acid Derivatives.

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Application Notes and Protocols for Allosteric Modulators of MrgX1 Using 2-Sulfonamidebenzamides

Introduction: Targeting MrgX1 for Novel Analgesics

The Mas-related G protein-coupled receptor member X1 (MrgX1) has emerged as a compelling, non-opioid target for the management of chronic pain.[1][2][3] MrgX1 is a primate-specific receptor predominantly expressed in small-diameter sensory neurons of the dorsal root ganglia (DRG) and trigeminal ganglia, key locations for pain and itch signaling.[4][5] Its activation has been shown to inhibit persistent pain, making it an attractive target for novel analgesic therapies that could circumvent the side effects associated with traditional opioids.[6][7]

This guide provides a comprehensive overview and detailed protocols for researchers, scientists, and drug development professionals working on the identification and characterization of allosteric modulators of MrgX1, with a specific focus on the promising 2-sulfonamidebenzamide chemical class.

Allosteric modulators offer a sophisticated approach to drug action. Unlike traditional orthosteric ligands that bind to the same site as the endogenous agonist, allosteric modulators bind to a distinct site on the receptor.[8] This interaction can subtly change the receptor's conformation, leading to a modulation of the endogenous agonist's affinity and/or efficacy.[8] Positive allosteric modulators (PAMs), such as the 2-sulfonamidebenzamides discussed herein, enhance the receptor's response to its natural agonist.[3][9] This mechanism provides several potential advantages, including greater receptor subtype selectivity and a reduced risk of receptor desensitization and overdose.[8]

The 2-Sulfonamidebenzamide Scaffold: A Promising Class of MrgX1 PAMs

Extensive medicinal chemistry efforts have identified and optimized a series of 2-sulfonamidebenzamides as potent and selective positive allosteric modulators of MrgX1.[1][2][10] The foundational work on compounds like ML382 has paved the way for the development of derivatives with improved potency and pharmacokinetic properties.[3][9]

The general synthesis of these compounds involves the coupling of an anthranilic acid with a suitable sulfonyl chloride, followed by an amide coupling with an aniline or amine.[1][10] This modular synthesis allows for systematic structure-activity relationship (SAR) studies to optimize the modulator's properties.[1][10]

Compound	Structure	EC50 (µM)	Emax (%)	Reference
ML382	2-(cyclopropanesulfonamido)-N-(2-ethoxyphenyl)benzamide	0.190	148	[3]
5c	2-(propylsulfonamido)-N-(2-ethoxyphenyl)benzamide	0.506	-	[1]
5d	N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroethylsulfonamido)benzamide	0.502	-	[1]

MrgX1 Signaling: The Basis for Functional Assays

MrgX1 is known to couple to multiple G protein signaling pathways, primarily through Gαq/11 and Gαi/o.[6][11] Activation of the Gαq pathway leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 then binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).[12] This increase in intracellular Ca2+ is a robust and measurable signal that forms the basis of the primary functional assay for MrgX1 activation.

The Gαi/o pathway, on the other hand, is often associated with the inhibition of adenylyl cyclase and the modulation of ion channels.[6] Specifically for MrgX1, activation has been shown to inhibit high-voltage-activated calcium channels, contributing to its analgesic effect.[6][7]

Caption: MrgX1 Signaling Pathways.

Experimental Protocols

Protocol 1: Calcium Mobilization Assay for Screening and Characterization of MrgX1 PAMs

This protocol describes a cell-based, second-messenger assay to measure the intracellular calcium flux following the activation of MrgX1.[13][14][15] It is a robust method for high-throughput screening of potential modulators and for characterizing the potency and efficacy of lead compounds.

Principle: Cells stably expressing MrgX1 are loaded with a calcium-sensitive fluorescent dye. The binding of an agonist to MrgX1 activates the Gαq pathway, leading to an increase in intracellular calcium. This increase is detected as a change in fluorescence intensity. A PAM will enhance the calcium signal produced by a sub-maximal concentration of the agonist.

Materials and Reagents:

• HEK293 cells stably expressing human MrgX1

• Cell Culture Medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• FLIPR Calcium 6 Assay Kit (or equivalent)

• Probenecid (if required by cell line to prevent dye extrusion)

• MrgX1 agonist: Bovine Adrenal Medulla 8-22 (BAM8-22)

• Test compounds (2-sulfonamidebenzamides) dissolved in DMSO

• 96-well or 384-well black-walled, clear-bottom microplates

Procedure:

• Cell Plating:

  • The day before the assay, seed the MrgX1-expressing HEK293 cells into the microplates at a density that will yield a confluent monolayer on the day of the assay.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare the calcium-sensitive dye solution according to the manufacturer's instructions, typically in Assay Buffer. If necessary, add probenecid to a final concentration of 2.5 mM.

  • Aspirate the cell culture medium from the plates and add the dye-loading solution to each well.

  • Incubate for 1 hour at 37°C, followed by 30 minutes at room temperature, protected from light.

• Compound Preparation:

  • Prepare serial dilutions of the 2-sulfonamidebenzamide test compounds in Assay Buffer.

  • Prepare a solution of BAM8-22 in Assay Buffer at a concentration that elicits a sub-maximal response (e.g., EC₂₀).

  • In a separate "compound plate," add the test compounds and then the EC₂₀ concentration of BAM8-22. Include controls with BAM8-22 alone (positive control) and buffer alone (negative control).

• Assay Measurement:

  • Place the cell plate and the compound plate into a fluorescence plate reader (e.g., FlexStation or FLIPR).

  • Set the instrument to read fluorescence kinetically (e.g., excitation ~485 nm, emission ~525 nm) before and after the addition of the compounds.

  • Initiate the reading, which will first establish a baseline fluorescence.

  • The instrument will then automatically add the contents of the compound plate to the cell plate.

  • Continue reading the fluorescence to measure the change in intracellular calcium concentration.

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline.

  • Plot the response against the concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values for each PAM.

Caption: Calcium Mobilization Assay Workflow.

Protocol 2: Radioligand Binding Assay to Determine Allosteric Modulator Affinity and Cooperativity

Radioligand binding assays are essential for quantifying the interaction of allosteric modulators with the receptor.[16][17] These assays can determine the affinity of the PAM for its binding site and the degree to which it affects the binding of the orthosteric agonist.

Principle: This protocol describes a competition binding assay where a radiolabeled orthosteric ligand (e.g., a tritiated version of a known MrgX1 agonist) is competed for binding to membranes prepared from MrgX1-expressing cells by an unlabeled orthosteric agonist in the presence and absence of a fixed concentration of the 2-sulfonamidebenzamide PAM. A PAM that increases the affinity of the orthosteric agonist will cause a leftward shift in the competition curve.

Materials and Reagents:

• Membranes prepared from cells overexpressing MrgX1

• Radiolabeled MrgX1 orthosteric agonist (e.g., [³H]-BAM8-22)

• Unlabeled MrgX1 orthosteric agonist (BAM8-22)

• 2-Sulfonamidebenzamide test compounds

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4

• 96-well filter plates

• Scintillation fluid and microplate scintillation counter

Procedure:

• Assay Setup:

  • In a 96-well plate, add binding buffer, a fixed concentration of the radiolabeled agonist (typically at its Kd value), and serial dilutions of the unlabeled agonist.

  • Prepare two sets of these dilutions: one with vehicle (DMSO) and one with a fixed concentration of the 2-sulfonamidebenzamide PAM.

• Incubation:

  • Add the MrgX1-containing membranes to each well to initiate the binding reaction.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration:

  • Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

  • Wash the filters several times with ice-cold binding buffer.

• Counting:

  • Allow the filters to dry.

  • Add scintillation fluid to each well and count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Plot the bound radioactivity against the concentration of the unlabeled agonist for both the vehicle and PAM-treated conditions.

  • Fit the data to a one-site competition binding model to determine the IC₅₀ values.

  • The leftward shift in the IC₅₀ value in the presence of the PAM indicates positive cooperativity. The cooperativity factor (α) can be calculated from these shifts.

Protocol 3: Advanced Methods - BRET/FRET for Real-Time Signaling Analysis

Bioluminescence Resonance Energy Transfer (BRET) and Förster Resonance Energy Transfer (FRET) are powerful techniques to monitor protein-protein interactions and conformational changes in real-time within living cells.[18][19][20][21] These assays can provide deeper insights into the mechanism of action of allosteric modulators.

Applications for MrgX1 PAMs:

• G protein activation: BRET/FRET sensors can be designed to measure the interaction between MrgX1 and its G proteins (Gαq or Gαi) upon activation.[19][21] This allows for a direct readout of G protein engagement and can be used to study biased signaling.

• β-arrestin recruitment: The recruitment of β-arrestin to the activated receptor, a key step in receptor desensitization and signaling, can be monitored using BRET/FRET.[19][21]

• Receptor dimerization: BRET/FRET can be used to investigate whether allosteric modulators influence the dimerization or oligomerization of MrgX1.[20][22]

General Principle: A donor molecule (e.g., Renilla luciferase for BRET, CFP for FRET) and an acceptor molecule (e.g., YFP) are genetically fused to the proteins of interest (e.g., MrgX1 and Gαq). When the two proteins are in close proximity (<10 nm), energy is transferred from the donor to the acceptor, resulting in a measurable signal (light emission at the acceptor's wavelength). An agonist and PAM will increase this signal if they promote the interaction between the tagged proteins.

Due to the complexity and specific requirements of BRET/FRET assay development, it is recommended to consult specialized literature and commercial kits for detailed protocols.

Conclusion and Future Directions

The 2-sulfonamidebenzamide class of allosteric modulators represents a significant advancement in the pursuit of novel therapeutics targeting MrgX1 for the treatment of chronic pain. The protocols outlined in this guide provide a robust framework for the discovery, characterization, and mechanistic understanding of these and other MrgX1 modulators. By employing a combination of functional assays, binding studies, and advanced biophysical techniques, researchers can effectively advance the development of safer and more effective analgesics. Future work in this area will likely focus on further optimizing the drug-like properties of these compounds, exploring their potential for treating other MrgX1-mediated conditions such as itch, and elucidating the structural basis of their allosteric modulation.

References

• 1. Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery and characterization of 2-(cyclopropanesulfonamido)-N-(2-ethoxyphenyl)benzamide, ML382: a potent and selective positive allosteric modulator of MrgX1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of agonist-induced activation of the human itch receptor MRGPRX1 | PLOS Biology [journals.plos.org]
• 5. Mechanism of agonist-induced activation of the human itch receptor MRGPRX1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Targeting human Mas-related G protein-coupled receptor X1 to inhibit persistent pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Approaches for Probing Allosteric Interactions at 7 Transmembrane Spanning Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery and characterization of 2-(cyclopropanesulfonamido)-N-(2-ethoxyphenyl)benzamide, ML382: a potent and selective positive allosteric modulator of MrgX1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pure.qub.ac.uk [pure.qub.ac.uk]
• 12. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 13. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-protocol.org]
• 14. benchchem.com [benchchem.com]
• 15. bio-protocol.org [bio-protocol.org]
• 16. Saturation assays of radioligand binding to receptors and their allosteric modulatory sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ecosystem.drgpcr.com [ecosystem.drgpcr.com]
• 19. researchgate.net [researchgate.net]
• 20. BRET and Time-resolved FRET strategy to study GPCR oligomerization: from cell lines toward native tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-(Chlorosulfonyl)benzoic Acid

Welcome to the technical support center for the synthesis and optimization of 2-(chlorosulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this important synthetic transformation. The following question-and-answer format provides in-depth, experience-driven advice to help you achieve optimal yields and purity in your reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My reaction yield is consistently low. What are the most critical parameters to investigate for improving the synthesis of 2-(chlorosulfonyl)benzoic acid?

Answer: Low yields in the synthesis of 2-(chlorosulfonyl)benzoic acid, which is typically prepared by the chlorosulfonation of a suitable benzoic acid precursor, can often be attributed to several key factors. Precise control over reaction conditions is paramount.

A primary consideration is the management of the reaction temperature. The chlorosulfonation reaction is highly exothermic, and inadequate temperature control can lead to the formation of unwanted byproducts.[1][2] A recommended approach involves a two-stage temperature profile:

• Addition Phase: The benzoic acid derivative should be added portion-wise to the chlorosulfonic acid at a low temperature, ideally maintained between 0-5°C, to manage the initial exotherm.[2]

• Reaction Phase: Following the addition, the reaction mixture is typically allowed to warm to room temperature and then heated to a moderate temperature, often in the range of 80-90°C, for a defined period (e.g., 2-4 hours) to ensure the reaction proceeds to completion.[2]

The stoichiometry of the reagents is another critical factor. While an excess of chlorosulfonic acid is generally used to drive the reaction, a large excess can promote the formation of disulfonated byproducts.[2] Careful optimization of the molar ratio of the starting benzoic acid to chlorosulfonic acid is therefore essential.

Finally, moisture sensitivity is a significant concern. Chlorosulfonic acid reacts violently with water, and the desired 2-(chlorosulfonyl)benzoic acid product is also susceptible to hydrolysis back to the sulfonic acid.[2] Ensuring all glassware is thoroughly dried and the reaction is conducted under anhydrous conditions is crucial for preventing yield loss.

Question 2: I am observing the formation of an insoluble white precipitate during my reaction. What is this, and how can I prevent it?

Answer: The formation of an insoluble white precipitate during the chlorosulfonation of a benzoic acid derivative is often indicative of the formation of 2-sulfobenzoic acid. This occurs when the intermediate sulfonic acid, or the final sulfonyl chloride product, reacts with water. The source of this water can be atmospheric moisture, or residual water in the reagents or glassware.

To mitigate this issue, the following steps are recommended:

• Strict Anhydrous Conditions: All glassware should be oven-dried or flame-dried prior to use. Reagents should be of the highest possible purity and handled under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

• Controlled Quenching: The reaction work-up is a critical step where hydrolysis can readily occur. The reaction mixture should be quenched by slowly and carefully pouring it onto a vigorously stirred mixture of crushed ice and water.[2] This rapid cooling and dilution helps to precipitate the desired sulfonyl chloride product quickly while minimizing its contact time with the aqueous acidic environment in a concentrated form. Maintaining the temperature of the quench mixture between 0-5°C is vital.[2]

Question 3: My final product is an oil and fails to solidify, or appears impure after isolation. What are the likely impurities and how can I improve the purification process?

Answer: An oily or impure product often suggests the presence of unreacted starting materials, side products, or residual solvent. The most common impurity is the corresponding sulfonic acid, formed via hydrolysis of the sulfonyl chloride.[2]

Here are some strategies to improve product purity:

• Thorough Washing: After filtration, the crude product should be washed thoroughly with cold water to remove any remaining acids.[2]

• Recrystallization: This is a powerful technique for purifying the crude product. The choice of solvent is critical and may require some experimentation.

• Monitoring Reaction Completion: Before quenching the reaction, it is advisable to monitor its progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to ensure all the starting material has been consumed.[2]

Potential Impurity	Reason for Formation	Recommended Action
2-Sulfobenzoic acid	Hydrolysis of the sulfonyl chloride	Ensure anhydrous conditions, rapid quenching at low temperature.[2]
Unreacted Starting Material	Incomplete reaction	Optimize reaction time and temperature, monitor reaction completion.[2]
Disulfonated byproducts	Excessive reaction temperature or large excess of chlorosulfonic acid	Maintain moderate reaction temperatures and control stoichiometry.[2]

Question 4: What is the underlying mechanism for the chlorosulfonation of an aromatic ring, and how does this inform my experimental design?

Answer: The chlorosulfonation of an aromatic compound like benzoic acid is a classic example of an electrophilic aromatic substitution reaction. At lower temperatures, chlorosulfonic acid is in equilibrium, generating the highly electrophilic species, SO₂Cl⁺.[3] This electrophile then attacks the electron-rich aromatic ring.

Understanding this mechanism highlights the importance of:

• Substituent Effects: The position of the incoming chlorosulfonyl group is directed by the existing substituents on the benzoic acid ring. The carboxylic acid group is a meta-director, while other activating or deactivating groups will influence the regioselectivity of the reaction.

• Reaction Conditions: The generation of the SO₂Cl⁺ electrophile is temperature-dependent. At higher temperatures, chlorosulfonic acid can decompose to generate SO₃, which can lead to sulfonation rather than chlorosulfonation.[3] This underscores the need for careful temperature control to favor the desired reaction pathway.

Caption: Mechanism of Chlorosulfonation.

Question 5: Can you provide a general, step-by-step protocol for the synthesis of 2-(chlorosulfonyl)benzoic acid?

Answer: The following is a generalized protocol that should be adapted and optimized for your specific benzoic acid derivative and scale. Always perform a thorough risk assessment before conducting any chemical reaction.

Experimental Protocol: Synthesis of 2-(Chlorosulfonyl)benzoic Acid

• Preparation: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a drying tube.

• Reagent Addition: Charge the flask with chlorosulfonic acid (typically 3-5 molar equivalents). Cool the flask in an ice-water bath to 0-5°C.

• Substrate Addition: Slowly add the benzoic acid derivative (1 molar equivalent) in small portions through the dropping funnel, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to the optimized temperature (e.g., 80-90°C) and maintain for 2-4 hours, monitoring by TLC or HPLC.[2]

• Quenching: Cool the reaction mixture to room temperature. In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and water. Slowly and carefully pour the reaction mixture into the ice-water slurry.

• Isolation: A precipitate of 2-(chlorosulfonyl)benzoic acid should form. Continue stirring in the ice bath for 15-30 minutes to ensure complete precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake with several portions of cold water.

• Drying: Dry the product under vacuum to a constant weight.

Caption: General Synthesis Workflow.

References

• CN102627591B - Preparation method of 2-chloro-4-methylsulfonylbenzoic acid - Google P
• Sulfonation and Sulf
• Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)
• 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem.
• PREPARATION OF 2-\CHLORO, BROMO OR NITRO-4-\ALKYLSULFONYL\BENZOIC ACIDS AND INTERMEDI

• What is the mechanism of chlorosulfonation of benzene? - Chemistry Stack Exchange. [Link]

• 63914-81-8|2-(Chlorosulfonyl)benzoic acid|BLD Pharm.

• 4-(Chlorosulfonyl)benzoic acid | C7H5ClO4S | CID 82385 - PubChem. [Link]

• Temperature control in the synthesis of 4-(chlorosulfonyl)benzoic acid to minimize side reactions - Benchchem.
• Synthesis of 2-chloro-4-(methylsulfonyl)benzoic acid - PrepChem.com.
• CN105017101A - Synthesizing method of 2-chloro-4-(methylsulfonyl)
• Chlorosulfonic Acid - A Vers

• How to carry out a sulfonation reaction? - ResearchGate. [Link]

• A Comparative Guide to the FT-IR Characterization of 4-(Chlorosulfonyl)benzoic Acid and Its Reaction Products - Benchchem.

• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate - Semantic Scholar. [Link]

Sources

• 1. chemithon.com [chemithon.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Common side reactions with 2-(Chlorosulfonyl)benzoic acid

Welcome to the technical support center for 2-(Chlorosulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered when working with this versatile reagent. Our goal is to provide not just protocols, but a deeper understanding of the causality behind experimental choices to ensure the success and reproducibility of your work.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments with 2-(Chlorosulfonyl)benzoic acid, offering insights into their root causes and providing actionable solutions.

Issue 1: Low Yield of the Desired Product

Question: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Potential Causes & Solutions:

• Hydrolysis of the Sulfonyl Chloride: The chlorosulfonyl group is highly reactive and susceptible to hydrolysis, which converts it to the unreactive sulfonic acid. This is the most common cause of yield loss, particularly during the aqueous work-up phase.[1]

  • Solution 1: Rapid Quenching at Low Temperature: The reaction mixture should be quenched by pouring it slowly and carefully onto a vigorously stirred mixture of crushed ice and water. It is critical to maintain the temperature of the quenching mixture between 0-5°C to minimize the rate of hydrolysis.[1]

  • Solution 2: Prompt Isolation: Do not allow the precipitated product to sit in the acidic aqueous environment for an extended period. Filter the solid immediately after precipitation is complete.[1]

  • Solution 3: Anhydrous Work-up: For extremely sensitive substrates, consider an anhydrous work-up. This involves removing excess chlorosulfonic acid or thionyl chloride under reduced pressure before purification, avoiding water altogether until the final washing steps.[1]

• Incomplete Reaction: The reaction may not have reached completion, leaving a significant amount of unreacted starting material.

  • Solution: Optimized Reaction Conditions: For chlorosulfonylation of benzoic acid, a common procedure involves heating the reaction mixture to 80-90°C for 2-4 hours after the initial addition of reagents.[1] It is crucial to monitor the reaction's progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to ensure the complete consumption of the starting material before proceeding to work-up.[1]

Issue 2: Presence of a High Melting Point, Insoluble Byproduct

Question: I've isolated an unexpected, high-melting-point solid that is insoluble in most common solvents. What could it be?

Potential Cause & Solution:

• Formation of Diaryl Sulfone: This side reaction is often the culprit. It occurs when the highly reactive sulfonyl chloride intermediate reacts with another molecule of the starting benzoic acid. This is more likely to happen if the intermediate sulfonic acid is not efficiently converted to the sulfonyl chloride.

  • Solution: Use a Slight Excess of Chlorinating Agent: Employing a modest excess of the chlorinating agent (e.g., chlorosulfonic acid) can drive the reaction towards the desired sulfonyl chloride, thereby minimizing the concentration of the intermediate sulfonic acid available to form the sulfone byproduct.[1]

Issue 3: Evidence of a Disulfonated Product

Question: My analytical data (e.g., Mass Spectrometry) suggests the presence of a byproduct with two sulfonyl chloride groups. How can I prevent this?

Potential Cause & Solution:

• Excessive Reaction Conditions: The introduction of a second chlorosulfonyl group onto the benzoic acid ring is an electrophilic aromatic substitution reaction. This is favored by harsh conditions such as high temperatures and a large excess of the chlorinating agent.[1]

  • Solution 1: Moderate Reaction Temperature: Avoid excessively high reaction temperatures. The optimal temperature should be sufficient to drive the primary reaction to completion without promoting the second substitution.

  • Solution 2: Controlled Stoichiometry: Use a controlled excess of the chlorinating agent (e.g., 3-5 molar equivalents) rather than a large, unmeasured excess. This ensures complete conversion while minimizing the risk of disulfonation.[1]

Issue 4: Product Fails to Solidify or Appears as an Oil

Question: After work-up, my product is an oil or a sticky solid instead of the expected crystalline powder. Why is this happening?

Potential Cause & Solution:

• Presence of Impurities: The presence of unreacted starting materials, solvent residues, or any of the side products discussed above can act as an impurity, leading to a depression of the melting point and preventing proper crystallization.

  • Solution 1: Thorough Washing: Ensure the crude product is washed extensively with cold water to remove any residual acids (like chlorosulfonic acid or hydrochloric acid) and other water-soluble impurities.

  • Solution 2: Recrystallization: Purify the crude product by recrystallization from an appropriate solvent system. This is a highly effective method for removing impurities and obtaining a pure, crystalline solid.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-(Chlorosulfonyl)benzoic acid? A1: Due to its moisture sensitivity, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, preferably under an inert atmosphere like nitrogen or argon.[2] Avoid storage near incompatible materials such as bases and alcohols.[3][4]

Q2: Can I use protic solvents in my reaction? A2: It is strongly advised to avoid protic solvents (e.g., water, alcohols) unless they are the intended nucleophile. These solvents can react with the sulfonyl chloride group, leading to hydrolysis or ester formation.[5] Anhydrous aprotic solvents are the preferred choice for reactions involving this compound.

Q3: How can I identify the common side products? A3: A combination of analytical techniques is recommended:

• Hydrolysis Product (2-Sulfobenzoic acid): Being highly water-soluble, it will typically be lost in the aqueous filtrate during work-up. It can be detected in the aqueous layer by HPLC if necessary.

• Diaryl Sulfone: Characterized by a high melting point and poor solubility. It can be identified by Mass Spectrometry and NMR.

• Isomeric and Disulfonated Products: These can be identified and quantified using HPLC, GC-MS, and NMR spectroscopy by comparing the results to known standards or by detailed spectral analysis.[1]

Q4: What safety precautions should be taken when handling 2-(Chlorosulfonyl)benzoic acid? A4: 2-(Chlorosulfonyl)benzoic acid is a corrosive and moisture-sensitive compound. Always handle it in a well-ventilated chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3] Avoid inhalation of dust or vapors and prevent contact with skin and eyes. In case of contact, rinse the affected area immediately with copious amounts of water.

Experimental Protocols & Visualizations

Diagram: Key Reaction and Side Reaction Pathways

This diagram illustrates the desired reaction for forming a sulfonamide from 2-(Chlorosulfonyl)benzoic acid and highlights the major competing side reactions.

Caption: Main reaction pathway and common side reactions.

Protocol 1: General Procedure for Reaction with an Amine

This protocol provides a generalized method for reacting 2-(Chlorosulfonyl)benzoic acid with a primary or secondary amine to form a sulfonamide, with built-in controls to minimize side reactions.

• Preparation: In a dry, round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve the amine (1.0 eq) in a suitable anhydrous aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Addition: Slowly add a solution of 2-(Chlorosulfonyl)benzoic acid (1.1 eq) in the same anhydrous solvent to the cooled amine solution dropwise.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Work-up:

  • Quench the reaction by slowly adding it to a beaker of cold water.

  • If the product precipitates, collect it by vacuum filtration.

  • If the product remains in the organic layer, transfer the mixture to a separatory funnel. Separate the layers and wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving common issues.

Caption: A step-by-step guide to troubleshooting experiments.

References

• SULPHURYL CHLORIDE - SD Fine-Chem. (n.d.).
• Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND - ChemicalBook. (2025-02-01).

• Understanding the Safety and Handling of Sulfuryl Chloride in Industrial Settings. (n.d.). Retrieved from 3

• SAFETY DATA SHEET - Sigma-Aldrich. (2024-09-07).
• SAFETY DATA SHEET - Fisher Scientific. (2008-02-21).
• Temperature control in the synthesis of 4-(chlorosulfonyl)benzoic acid to minimize side reactions - Benchchem. (n.d.).
• Preventing hydrolysis of 2,6-dichloro-3-chlorosulfonyl-benzoic acid during reactions - Benchchem. (n.d.).

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-(Chlorosulfonyl)benzoic Acid Derivatives

Welcome to the technical support center for the purification of 2-(chlorosulfonyl)benzoic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common purification challenges. The highly reactive nature of the sulfonyl chloride group, coupled with the varied functionalities of its derivatives, presents unique purification hurdles. This resource offers troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities, ensuring the integrity and purity of your compounds.

Frequently Asked Questions (FAQs)

General Considerations

Q1: What are the primary challenges in purifying 2-(chlorosulfonyl)benzoic acid derivatives?

The principal challenge stems from the high reactivity of the chlorosulfonyl group (-SO₂Cl). This functional group is highly susceptible to hydrolysis, reacting readily with water and other nucleophiles.[1][2] Consequently, purification methods must be carefully selected to avoid degradation of the product. Key challenges include:

• Hydrolysis: Exposure to moisture, including atmospheric humidity or residual water in solvents, can convert the sulfonyl chloride to the corresponding sulfonic acid.[1][3]

• Reactivity with Solvents and Stationary Phases: Nucleophilic solvents (e.g., methanol, ethanol) will react to form esters. Similarly, the acidic nature of standard silica gel can promote degradation of some sulfonyl chlorides.[4][5]

• Thermal Instability: Certain derivatives can be thermally labile, decomposing upon heating, which can be a concern during solvent removal or high-temperature recrystallization.[6][7]

• Removal of Reaction Byproducts: Syntheses often result in byproducts such as diaryl sulfones or disulfonated compounds, which can be difficult to separate from the desired product.[1][2]

Q2: What safety precautions are essential when handling and purifying these compounds?

2-(Chlorosulfonyl)benzoic acid and its derivatives are corrosive and moisture-sensitive.[8][9][10] Strict adherence to safety protocols is mandatory:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[8][9]

• Fume Hood: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of corrosive dust or vapors.[8][11]

• Moisture Control: Use oven-dried glassware and anhydrous solvents.[12] Reactions and purifications should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[9][10]

• Waste Disposal: Dispose of all waste, including quenched reaction mixtures and contaminated materials, according to your institution's hazardous waste guidelines.[8]

• Emergency Preparedness: Have appropriate spill kits and emergency quench solutions (e.g., sodium bicarbonate solution) readily available.

Troubleshooting Guide: Purification Techniques

This section addresses specific issues you may encounter with common purification methods.

Recrystallization

Q3: My product fails to crystallize or oils out during recrystallization. What should I do?

This is a common issue often caused by the presence of impurities that depress the melting point or interfere with crystal lattice formation.[13]

Causality & Troubleshooting Steps:

• Impurity Interference: The presence of unreacted starting materials or byproducts can act as a eutectic contaminant.

  • Solution: Attempt to remove highly soluble impurities first. Try washing the crude solid with a small amount of a cold, non-polar solvent in which the product is sparingly soluble (e.g., hexanes, diethyl ether) to wash away non-polar impurities. For acidic impurities, a carefully controlled wash with cold, dilute aqueous acid might be effective, but this risks hydrolysis.[14]

• Supersaturation: The solution may be supersaturated.

  • Solution: Induce crystallization by scratching the inside of the flask with a glass rod at the meniscus. Alternatively, add a "seed crystal" of the pure compound.[15]

• Incorrect Solvent System: The chosen solvent may be too good a solvent, even at low temperatures.

  • Solution: If using a single solvent, try adding a miscible "anti-solvent" (in which the product is insoluble) dropwise to the cooled solution until turbidity persists. Then, warm slightly to redissolve and cool slowly. Common solvent systems for benzoic acid derivatives include toluene, ethyl acetate/hexanes, or water (for the corresponding sulfonic acids).[15][16][17]

Q4: I'm observing significant product loss and the formation of a water-soluble compound after recrystallization. What's happening?

This strongly indicates hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid.[1]

Causality & Troubleshooting Steps:

• Hydrolysis During Workup: Using protic or wet solvents for recrystallization will lead to degradation.

  • Solution: Use rigorously dried, non-protic solvents (e.g., toluene, dichloromethane, chloroform, ethyl acetate). Ensure all glassware is oven- or flame-dried before use.[12]

• Atmospheric Moisture: Prolonged exposure to air can be sufficient to cause hydrolysis.

  • Solution: Perform the recrystallization under an inert atmosphere (nitrogen or argon). After filtration, dry the crystals thoroughly under a high vacuum.

Solvent Property	Recommended for Recrystallization	To Avoid
Polarity	Non-polar to moderately polar aprotic solvents (e.g., Hexanes, Toluene, Dichloromethane, Ethyl Acetate)	Protic solvents (e.g., Water, Methanol, Ethanol)
Purity	Anhydrous grade	Technical grade (may contain water)

Table 1. Solvent Selection for Recrystallization.

Column Chromatography

Q5: My sulfonyl chloride derivative is decomposing on the silica gel column. How can I prevent this?

Standard silica gel is acidic (due to silanol groups) and contains adsorbed water, both of which can catalyze the degradation of sensitive sulfonyl chlorides.[5]

Causality & Troubleshooting Steps:

• Acid-Catalyzed Degradation: The acidic surface of silica gel can promote hydrolysis or other side reactions.[5]

  • Solution 1: Neutralize the Silica. Deactivate the silica gel by preparing a slurry with your eluent containing a small amount (0.1-1%) of a non-nucleophilic base like triethylamine.[5] This neutralizes the acidic sites.

  • Solution 2: Use an Alternative Stationary Phase. Consider using a less acidic stationary phase like alumina (basic or neutral) or Florisil.[5] However, basic alumina can also degrade some compounds. Always perform a small-scale test first.

• Hydrolysis on the Column: Water adsorbed on the silica is a key culprit.

  • Solution: Use freshly opened silica gel or silica that has been dried in a vacuum oven. Run the column with anhydrous eluents.

• Prolonged Contact Time: The longer the compound remains on the column, the greater the chance of degradation.

  • Solution: Use "flash" column chromatography with positive pressure to minimize the run time. Choose a solvent system that provides good separation with a reasonable retention factor (Rf) of 0.2-0.4 on TLC.

Workflow for Troubleshooting Column Chromatography

Caption: Troubleshooting flowchart for sulfonyl chloride decomposition.

Aqueous Workup & Extraction

Q6: My synthesis requires an aqueous workup. How can I isolate my sulfonyl chloride product without significant hydrolysis?

An aqueous workup is highly challenging but sometimes unavoidable, for instance, to remove inorganic salts or quench strong acids. The key is to work quickly and at low temperatures.[2][3]

Causality & Troubleshooting Steps:

• Hydrolysis During Quenching/Washing: The sulfonyl chloride is most vulnerable during this step.

  • Solution:

    • Quench Cold & Fast: Pour the reaction mixture slowly onto crushed ice or into ice-cold water with vigorous stirring. Do not let the temperature rise.[1]

    • Immediate Extraction: As soon as the product precipitates or the quench is complete, immediately extract the product into a cold, water-immiscible organic solvent like dichloromethane or ethyl acetate.

    • Minimize Contact Time: Do not allow the organic layer to remain in contact with any aqueous phase for longer than necessary. Separate the layers promptly.

• Residual Water in Organic Layer: Dissolved water in the organic extract can cause degradation during solvent removal.

  • Solution:

    • Brine Wash: Wash the organic layer with cold, saturated aqueous sodium chloride (brine) to help remove dissolved water.

    • Thorough Drying: Dry the organic layer over a robust, anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Ensure the drying agent is filtered off completely before solvent evaporation.

    • Azeotropic Removal: In some cases, co-evaporation with an anhydrous solvent like toluene can help remove final traces of water.

Experimental Protocol: Optimized Aqueous Workup

• Preparation: Prepare a beaker containing crushed ice and ensure your separatory funnel and collection flasks are ready. Chill the required organic extraction solvent and brine solution in an ice bath.

• Quenching: Slowly and carefully add the crude reaction mixture to the crushed ice with vigorous stirring, maintaining the temperature below 5°C.

• Extraction: Immediately transfer the cold slurry to a separatory funnel and extract 2-3 times with the cold organic solvent.

• Washing: Combine the organic extracts and wash once with cold brine.

• Drying: Immediately dry the organic layer over anhydrous MgSO₄, swirl for 5-10 minutes, and filter.

• Concentration: Remove the solvent under reduced pressure (rotary evaporation) at a low temperature (<40°C) to yield the crude product, which can then be further purified.

References

• Vertex AI Search. (2010).
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• National Institutes of Health. (n.d.).
• Fisher Scientific. (2006).
• RSC Publishing. (2020).
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• SIELC Technologies. (n.d.). Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column.
• Columbia University. (n.d.).
• ResearchGate. (2017). (PDF)

• Pendidikan Kimia. (2016). Saccharin Derivative Synthesis via[8] Thermal Sigmatropic Rearrangement: A Multistep Organic Chemistry Experiment for Undergraduates.

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• ResearchGate. (n.d.). Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor.
• Google Patents. (n.d.). CN102627591B - Preparation method of 2-chloro-4-methylsulfonylbenzoic acid.
• BenchChem. (n.d.).
• PrepChem.com. (n.d.). Synthesis of 2-chloro-4-(methylsulfonyl)benzoic acid.
• BenchChem. (n.d.). Temperature control in the synthesis of 4-(chlorosulfonyl)benzoic acid to minimize side reactions.
• Cambridge Open Engage. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides | Organic Chemistry | ChemRxiv.
• BenchChem. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis.
• ACS Publications. (n.d.).
• ACS Publications. (2021). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols | Analytical Chemistry.
• BenchChem. (n.d.). Application Notes: Synthesis of Sulfonamides Using 4-(Chlorosulfonyl)benzoic Acid.
• University Website. (n.d.).
• Reddit. (2023). Question on purifying aryl Sulfonic acids : r/Chempros.
• University Website. (n.d.).

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Technical Support Center: Hydrolysis of the Chlorosulfonyl Group

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to the chemistry of the chlorosulfonyl (-SO₂Cl) group. This guide is designed to provide in-depth, practical advice for professionals working with this highly reactive and synthetically valuable functional group. As Senior Application Scientists, we understand that the utility of sulfonyl chlorides is often challenged by their susceptibility to hydrolysis. This resource offers troubleshooting guides and frequently asked questions to help you anticipate, diagnose, and prevent unwanted hydrolysis, ensuring the success and reproducibility of your experiments.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the synthesis, purification, and use of compounds containing a chlorosulfonyl group.

Issue 1: Low Yield of Sulfonyl Chloride After Synthesis or Workup

Symptoms:

• Significantly lower than expected isolated yield of the desired sulfonyl chloride.

• Presence of a water-soluble, acidic byproduct in the aqueous layer after extraction.

• Difficulties in purification, with the product appearing gummy or oily instead of crystalline.

Root Cause Analysis: The primary culprit for significant yield loss is often the hydrolysis of the chlorosulfonyl group to the corresponding sulfonic acid (R-SO₃H).[1][2] This occurs when the sulfonyl chloride comes into contact with water, a reaction that can be accelerated by acidic or basic conditions.[3] Aqueous workup procedures are a particularly critical step where substantial hydrolysis can occur, especially if not performed rapidly and at low temperatures.[2][4]

Preventative & Corrective Actions:

• Minimize Contact with Water: During aqueous workups, perform separations as quickly as possible.[2] Using ice-cold water can slow the rate of hydrolysis. If the sulfonyl chloride is a solid, it should be filtered and removed from the aqueous phase promptly.[2]

• Anhydrous Workup: If the reaction chemistry allows, consider a non-aqueous workup. This could involve filtering the reaction mixture through a pad of celite or silica gel and washing with a dry, aprotic solvent.

• Azeotropic Removal of Water: Before distillation, any residual moisture can be removed by adding a solvent like carbon tetrachloride (use with caution due to toxicity) or toluene and distilling it off under reduced pressure at a low temperature. This carries the water with it as an azeotrope, preventing hydrolysis of the sulfonyl chloride at higher distillation temperatures.[2]

• Solvent Selection: For subsequent reactions, always use high-quality anhydrous solvents. Consider adding molecular sieves to the reaction vessel to scavenge any trace amounts of water.[5]

Issue 2: Product Decomposes During Purification by Chromatography

Symptoms:

• Streaking or tailing of the product spot on a TLC plate.

• Low recovery of the desired compound after column chromatography on silica gel.

• Identification of sulfonic acid in the collected fractions.

Root Cause Analysis: Standard silica gel contains a significant amount of bound water and has a slightly acidic surface, both of which can promote the hydrolysis of sensitive sulfonyl chlorides. The extended contact time during column chromatography provides ample opportunity for degradation.

Preventative & Corrective Actions:

• Deactivate Silica Gel: Before use, dry the silica gel in a vacuum oven at >120°C for several hours to remove water.[5] Alternatively, it can be neutralized by pre-treating it with a non-nucleophilic base, such as triethylamine, in the eluent.

• Use Alternative Stationary Phases: Consider using less acidic or anhydrous stationary phases like neutral alumina or Florisil.

• Rapid Purification: Employ flash chromatography with a higher flow rate to minimize the residence time of the compound on the column.

• Avoid Chromatography: If possible, purify the sulfonyl chloride by recrystallization from a suitable anhydrous solvent system. This is often the most effective method for removing impurities without causing degradation.

Issue 3: Inconsistent Results or Failed Reactions When Using a Sulfonyl Chloride Reagent

Symptoms:

• A reaction that previously worked now fails or gives a low yield.

• The formation of unexpected byproducts.

• The starting material remains largely unconsumed.

Root Cause Analysis: The sulfonyl chloride reagent has likely degraded upon storage. The chlorosulfonyl group is sensitive to atmospheric moisture, and over time, even a tightly capped bottle can accumulate enough water to cause significant hydrolysis. The resulting sulfonic acid is unreactive under the conditions typically used for sulfonamide or sulfonate ester formation.

Preventative & Corrective Actions:

• Proper Storage: Store sulfonyl chlorides in a desiccator over a strong drying agent (e.g., P₂O₅ or CaSO₄). For highly sensitive compounds, storage under an inert atmosphere (Nitrogen or Argon) at low temperatures is recommended.[6]

• Purity Check Before Use: Before starting a reaction, it's prudent to check the purity of the sulfonyl chloride, especially if it has been stored for a long time.[7] This can be done using techniques like NMR spectroscopy or by measuring its melting point, as impurities will cause a depression and broadening of the melting range.[7]

• Re-purification: If degradation is suspected, the sulfonyl chloride can sometimes be re-purified. For solids, recrystallization is often effective. For liquids, distillation under high vacuum can be used, but care must be taken to ensure all moisture is removed first to prevent decomposition at high temperatures.[2]

• Purchase Fresh Reagent: In many cases, the most reliable and time-efficient solution is to purchase a fresh bottle of the sulfonyl chloride.[7]

Visualizing the Problem: The Hydrolysis Pathway

The unwanted conversion of a reactive sulfonyl chloride into its inert sulfonic acid counterpart is a simple but critical transformation to prevent.

Caption: Unwanted hydrolysis of a sulfonyl chloride to sulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of sulfonyl chloride hydrolysis? A1: The hydrolysis of sulfonyl chlorides proceeds via a nucleophilic attack of water on the highly electrophilic sulfur atom.[8][9] The sulfur atom is electron-deficient due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. The reaction is facilitated by the fact that the chloride ion is a good leaving group. The process can follow either a concerted Sₙ2-like pathway or a stepwise addition-elimination mechanism, depending on the specific substrate and reaction conditions.[9]

Q2: How can I detect and quantify the extent of hydrolysis in my sample? A2: Several analytical techniques can be employed:

• NMR Spectroscopy (¹H and ¹³C): This is a powerful tool for structural elucidation and purity assessment.[10] The sulfonic acid byproduct will have distinct signals compared to the sulfonyl chloride. For quantitative analysis (qNMR), a stable internal standard can be added.[10]

• Infrared (IR) Spectroscopy: The sulfonyl chloride group has characteristic strong absorption bands for S=O (around 1375-1350 cm⁻¹ and 1180-1160 cm⁻¹) and S-Cl (around 600-500 cm⁻¹) stretching vibrations. The formation of sulfonic acid will result in the appearance of a broad O-H stretch.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable sulfonyl chlorides. Often, derivatization to a more stable sulfonamide is performed before analysis to prevent on-column degradation.[10][11]

• High-Performance Liquid Chromatography (HPLC): A versatile method, especially for less volatile or thermally sensitive compounds. Derivatization is often required to introduce a UV-active chromophore for detection.[11][12]

• Titrimetry: A classical and cost-effective method for determining the total sulfonyl chloride content. One common approach involves reacting the sample with a nucleophile, like a thiol, and then titrating the product or the excess reagent.

Q3: Are all sulfonyl chlorides equally susceptible to hydrolysis? A3: No, the stability varies significantly.

• Electronic Effects: Sulfonyl chlorides with electron-withdrawing groups on the 'R' moiety are generally more reactive and more susceptible to hydrolysis because these groups further increase the electrophilicity of the sulfur atom.[13]

• Halogen Type: The stability of sulfonyl halides decreases in the order: fluorides > chlorides > bromides > iodides.[1] Sulfonyl fluorides are considerably more stable than sulfonyl chlorides and may be preferred for certain applications despite their lower reactivity.[14][15]

• Steric Hindrance: Increased steric bulk around the sulfonyl chloride group can hinder the approach of a water molecule, thus slowing the rate of hydrolysis.

Q4: Can I perform reactions with sulfonyl chlorides in an aqueous system? A4: While it seems counterintuitive, it is possible under specific circumstances. If the sulfonyl chloride has very low solubility in water, it can be "protected" from hydrolysis by precipitating out of the aqueous reaction mixture.[4] This principle is used in some industrial processes where arylsulfonyl chlorides are prepared in aqueous acidic conditions and isolated in high yield and purity because they are insoluble and crash out of solution as they are formed.[4]

Q5: What are the best practices for handling and storing sulfonyl chlorides in the lab? A5: Adherence to strict protocols is key for maintaining the integrity of these reagents.

Practice	Rationale	Detailed Protocol
Anhydrous Technique	To prevent hydrolysis from atmospheric or residual moisture.	Dry all glassware in an oven (>120°C for at least 4 hours) and cool under a stream of inert gas or in a desiccator.[5] Use commercially available anhydrous solvents. Add liquids via syringe through a rubber septum. Handle solids in a glove box or under a positive pressure of inert gas.[5]
Inert Atmosphere	To exclude atmospheric moisture and oxygen.	Maintain a positive pressure of an inert gas (Nitrogen or Argon) throughout the reaction. For reactions requiring a condenser, use a drying tube filled with a desiccant (e.g., CaCl₂, CaSO₄).[5]
Temperature Control	To slow the rate of unwanted side reactions, including hydrolysis.	For particularly sensitive substrates, conduct reactions at lower temperatures (e.g., 0°C or 4°C).[5] Perform aqueous workups using ice-cold water and minimize the contact time.
Proper Storage	To ensure long-term stability and reagent integrity.	Store in a tightly sealed container, preferably in a desiccator over a strong drying agent. For highly sensitive compounds, consider sealing under an inert atmosphere and storing in a freezer at -20°C.[6]

Decision Workflow for Handling Sulfonyl Chlorides

This workflow provides a logical sequence for planning an experiment involving a sulfonyl chloride to minimize the risk of hydrolysis.

Caption: A step-by-step decision guide for experimental planning.

References

• Benchchem. Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. 16

• Benchchem. A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. 10

• Benchchem. A Comparative Guide to Analytical Methods for Quantifying Sulfonyl Chloride Concentration. 11

• Benchchem. Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides. 17

• Wikipedia. Sulfonyl halide.

• Shevchuk, O. I., et al. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.

• Organic Syntheses. Benzenesulfonyl chloride.

• Dakenchem. The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis.

• ResearchGate. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.

• ACS Publications. Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.

• ResearchGate. A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism | Request PDF.

• ResearchGate. A Practical Method for the Preparation of Sulfonyl Chlorides and Sulfonamides from Thiols using H2O2‐TAPC Reagent System | Request PDF.

• Indian Journal of Chemistry. Titrimetric determination of some sulphonyl chlorides.

• Benchchem. An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. 9

• Organic Chemistry Portal. Sulfonyl chloride synthesis by chlorosulfonation.

• NIH. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs.

• Organic Syntheses. p-TOLUENESULFINYL CHLORIDE.

• TCI Chemicals. Short Topic: More ways to use | Organic Syntheses Utilizing the Chemical Properties of Chlorosulfonyl Isocyanate.

• ResearchGate. Sensitive Single Step Fluorimetric Method for Monitoring Solid-Phase Reactions on Polystyrene Resin-Bound Chloride Groups.

• ResearchGate. How to test the purity of p-toluenesulfonyl chloride (TsCl).

• Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.

• MDPI. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.

• MDPI. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides.

• Google Patents. CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid.

• Organic Syntheses. methanesulfonyl chloride.

• Royal Society of Chemistry. Synthesis of sulfonyl chloride substrate precursors.

• Benchchem. Preventing hydrolysis of the ester group during reactions. 5

• ResearchGate. Methanesulfonyl Chloride (CH3SO2Cl) Decomposition as a Key Step for Low‐Temperature Methane Conversions | Request PDF.

• ResearchGate. How to stop hydrolysis of an acyl chloride in aquous solution?.

• Quora. How to prevent hydrolysis in a drug.

• Pharma Education. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation.

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Technical Support Center: Safe Handling and Storage of 2-(Chlorosulfonyl)benzoic Acid

Welcome to the technical support guide for 2-(Chlorosulfonyl)benzoic acid (CAS No. 63914-81-8). This document provides essential safety information, troubleshooting advice, and handling protocols for researchers, scientists, and drug development professionals. The inherent reactivity of this compound, particularly the sulfonyl chloride functional group, necessitates strict adherence to the procedures outlined below to ensure laboratory safety and experimental integrity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the safe use of 2-(Chlorosulfonyl)benzoic acid.

Question: What are the primary hazards associated with 2-(Chlorosulfonyl)benzoic acid?

Answer: 2-(Chlorosulfonyl)benzoic acid is a hazardous substance that requires careful handling. The primary hazards are:

• Severe Corrosivity: It causes severe skin burns and serious eye damage[1]. Contact can lead to immediate and significant tissue damage.

• Harmful if Swallowed: The compound is classified as harmful upon ingestion.

• Reactivity with Water: It is moisture-sensitive and reacts with water, potentially violently, to liberate toxic and corrosive gases such as hydrogen chloride (HCl)[2][3][4]. This is a critical consideration, as even atmospheric moisture can initiate this reaction.

• Inhalation Hazard: As a solid, it can form dust. Inhalation of this dust can cause irritation to the respiratory system[5].

• Combustibility: It is a combustible solid that can form explosive mixtures with air upon intense heating, and its dust may pose an explosion risk if dispersed in the air in sufficient concentrations.

Question: What Personal Protective Equipment (PPE) is mandatory when working with this chemical?

Answer: A comprehensive PPE strategy is crucial. The causality behind each piece of equipment is to create a complete barrier against the compound's corrosive nature.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement. However, due to the risk of severe eye damage (H318)[6], it is highly recommended to use a full face shield in conjunction with goggles[7]. This provides a secondary layer of protection against splashes or unexpected reactions.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always check the manufacturer's breakthrough time for the specific glove material. Immediately change gloves if they become contaminated.

• Body Protection: A chemical-resistant lab coat or apron is required. For tasks with a higher risk of splashing or exposure, chemical-resistant coveralls should be used[8].

• Respiratory Protection: Work must be conducted in a certified chemical fume hood to control exposure[2][9]. If dust generation is unavoidable (e.g., during weighing), a NIOSH/MSHA-approved respirator with a P2 filter for particulates is required[3].

Question: How should I properly store 2-(Chlorosulfonyl)benzoic acid to maintain its integrity?

Answer: Proper storage is a self-validating system to prevent degradation and hazardous situations. The key is to prevent its reaction with water.

• Container: Keep the container tightly closed to prevent moisture ingress[2].

• Atmosphere: Store under a dry, inert atmosphere, such as nitrogen or argon[1][2][3]. This is the most effective way to prevent hydrolysis from ambient humidity.

• Location: Store in a dedicated corrosives cabinet in a cool, dry, and well-ventilated area[2][3][9].

• Temperature: A refrigerated temperature of 2-8°C is often recommended to slow any potential decomposition[1].

Question: What common laboratory chemicals are incompatible with 2-(Chlorosulfonyl)benzoic acid?

Answer: Co-storage or mixing with incompatible materials can lead to violent reactions. The sulfonyl chloride group is highly electrophilic and will react vigorously with nucleophiles. Avoid contact with:

• Water and Moisture: Leads to the formation of hydrochloric acid and sulfuric acid derivatives[2][4][8].

• Strong Bases: Such as sodium hydroxide or amines, can cause violent, exothermic reactions[2][3][8].

• Alcohols: Will react to form esters, an often exothermic process.

• Strong Oxidizing Agents: Can lead to a dangerous, uncontrolled reaction[2][3][8].

• Strong Reducing Agents [2][3][8].

Question: What are the signs of decomposition or an unstable chemical?

Answer: Visual and olfactory inspection (from a safe distance, by wafting) before use is critical. Signs of degradation, primarily due to moisture contamination, include:

• Fuming: The container may release white fumes (HCl gas) upon opening, indicating hydrolysis has occurred.

• Pungent Odor: A sharp, acidic odor of HCl gas.

• Change in Appearance: The solid may appear clumpy, discolored, or partially liquefied. If these signs are present, the compound's purity is compromised, and it should be handled with extreme caution and disposed of properly.

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during experiments.

Problem: I observe white fumes and a sharp smell when I open the container. What is happening and what should I do?

Answer: This indicates that the compound has been exposed to moisture and has partially hydrolyzed, releasing hydrogen chloride (HCl) gas which is fuming in the moist air. This compromises the reagent's quality and presents a significant inhalation hazard.

• Immediate Action: Handle the container only within a certified chemical fume hood. Do not breathe the fumes. Ensure your PPE, especially respiratory and eye protection, is correctly in place.

• Scientific Explanation: The sulfonyl chloride moiety (-SO₂Cl) is reacting with water (H₂O) from the atmosphere. This reaction cleaves the S-Cl bond, producing hydrochloric acid (HCl) and the corresponding sulfonic acid.

• Resolution: For future use, consider transferring the reagent inside a glovebox to smaller, single-use vials under an inert atmosphere. For the current container, ensure it is sealed as tightly as possible and stored in a desiccator. If the degradation is severe, the reagent may not be suitable for reactions sensitive to acid or moisture and should be disposed of following institutional guidelines[10].

Problem: I've spilled a small amount of solid 2-(Chlorosulfonyl)benzoic acid on the laboratory bench. What is the correct cleanup procedure?

Answer: A spill of this corrosive solid must be managed promptly and correctly to prevent exposure and environmental contamination. DO NOT USE WATER.

• Immediate Action: Alert personnel in the area and evacuate if necessary. Ensure the area is well-ventilated (keep the fume hood running). Do not touch the spilled material without proper PPE[11].

• Scientific Explanation: Using water or a combustible material is contraindicated. Water will cause a chemical reaction, generating corrosive HCl gas[4]. Combustible materials like paper towels or sawdust create a fire hazard and are not suitable absorbents[10].

• Protocol: Follow the detailed "Protocol for Solid Corrosive Spill Cleanup" in Section 3. The core steps involve mechanically collecting the dry powder, decontaminating the area, and packaging the waste correctly[9].

Problem: What is the first aid response for accidental skin or eye contact?

Answer: Immediate and thorough action is critical to minimize damage.

• Immediate Action:

  • Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes, using an emergency safety shower if the area of contact is large[2]. Seek immediate medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash station, holding the eyelids open[6]. Remove contact lenses if present and easy to do so. You must seek immediate medical attention from an ophthalmologist .

• Scientific Explanation: The compound causes severe chemical burns. Rapid and extensive flushing with water is necessary to dilute and remove the chemical, minimizing its contact time with tissues. Showing the Safety Data Sheet (SDS) to the medical personnel is crucial for proper treatment[2].

Problem: How do I safely quench a reaction and dispose of residual 2-(Chlorosulfonyl)benzoic acid?

Answer: Quenching and disposal must be done carefully to manage the exothermic and gas-evolving reaction.

• Immediate Action: The procedure must be performed in a fume hood. The quenching solution should be prepared in a flask that is large enough to accommodate potential foaming and is sitting in an ice bath to control the temperature.

• Scientific Explanation: Neutralizing the reactive sulfonyl chloride with a weak base (like sodium bicarbonate) or a strong base (like sodium hydroxide) in a controlled manner is the standard procedure. The reaction is highly exothermic and must be cooled. Using a bicarbonate solution will also produce carbon dioxide gas, requiring a slow addition rate to prevent overflow[10].

• Protocol:

  • Prepare a cold, stirred solution of a base (e.g., 5-10% sodium bicarbonate or sodium hydroxide) in a flask.

  • Very slowly and in small portions, add the waste material containing 2-(Chlorosulfonyl)benzoic acid to the basic solution[10].

  • Monitor for heat generation and gas evolution. Control the addition rate to keep the reaction manageable.

  • Once the addition is complete, allow the mixture to stir for at least 30-60 minutes to ensure the reaction is complete[10].

  • Check the pH to ensure it is neutral or slightly basic (pH 7-9)[10].

  • Dispose of the neutralized aqueous solution in the appropriate aqueous hazardous waste container as per your institution's EHS guidelines[10]. Bulk, unreacted material should be disposed of directly into a "Halogenated Organic Waste" container without attempting neutralization[10].

Section 3: Data Tables and Visual Protocols

Key Safety and Handling Parameters

Parameter	Specification	Rationale & Citation
Primary Hazards	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H318 (Causes serious eye damage).	Indicates high corrosivity and toxicity.[1]
PPE Requirements	Face shield & goggles, chemical-resistant gloves, lab coat/apron, respiratory protection (if dust is generated).	Provides a full barrier against corrosive dust and splashes.[3][8]
Storage Conditions	Tightly closed, under inert gas (Nitrogen), in a dry, cool (2-8°C), well-ventilated area.	Prevents degradation via hydrolysis and maintains chemical purity.[1][2][3]
Key Incompatibilities	Water, moist air, strong bases, strong oxidizing agents, alcohols.	The sulfonyl chloride group is highly reactive with nucleophiles and oxidizers.[2][3][8]
Spill Cleanup	Use inert, non-combustible absorbent (e.g., sand, vermiculite). DO NOT USE WATER.	Water reacts to produce corrosive HCl gas; combustibles are a fire hazard.[4][10]
Fire Extinguishing	Water spray, alcohol-resistant foam, dry chemical, carbon dioxide.	Use appropriate media for a combustible solid fire.[9]
Decomposition Products	Carbon oxides (CO, CO₂), Sulfur oxides (SOx), Hydrogen chloride (HCl) gas.	Thermal decomposition releases toxic and corrosive gases.[3][4][12]

Experimental Protocol: Solid Corrosive Spill Cleanup

• Assess & Alert: Immediately assess the spill size and alert others in the lab. If the spill is large or you are not trained to handle it, evacuate and call your institution's emergency response team[13].

• Secure the Area: Restrict access to the spill area. Ensure ventilation is adequate (fume hood is on). Cover any nearby drains to prevent environmental release[9].

• Don PPE: At a minimum, put on a lab coat, chemical-resistant gloves, and a face shield with safety goggles[14].

• Contain the Spill: If the powder is spreading, create a dike around the spill's perimeter using an inert material like sand or vermiculite[10][14].

• Clean Up:

  • Do NOT use water or a vacuum cleaner.

  • Carefully scoop or sweep the spilled solid using spark-proof tools (e.g., plastic dustpan)[9][14]. Avoid actions that create dust clouds.

  • Place the collected material into a clearly labeled, sealable hazardous waste container (e.g., a heavy-duty plastic bag or a designated solid waste pail)[9][10].

• Decontaminate:

  • Wipe the spill area with a cloth or paper towel dampened with a mild detergent solution[11]. Be aware that residual amounts of the chemical may react with the water in the soap solution; perform this step cautiously.

  • Place all cleaning materials (gloves, wipes, etc.) into the same hazardous waste container.

• Dispose: Seal the hazardous waste container, label it clearly with the chemical name "Waste 2-(Chlorosulfonyl)benzoic acid," and arrange for pickup by your institution's Environmental Health & Safety (EHS) department[2].

• Restock: Replace any used items from the spill kit.

Mandatory Visualization: Spill Response Workflow

Caption: Logical workflow for responding to a solid spill of 2-(Chlorosulfonyl)benzoic acid.

References

• Benzoic acid, 2-[(chlorosulfonyl)methyl]-, ethyl ester Safety Data Sheets(SDS). lookchem. [Link]

• 103460 - 2-Chloro-4-methylsulfonylbenzoic acid - Safety Data Sheet. Labkem. [Link]

• Personal Protective Equipment. US EPA. [Link]

• Benzoic acid, 2-chloro-5-(chlorosulfonyl)- - Substance Details. US EPA. [Link]

• CHEMICAL SPILL PROCEDURES. Clarkson University. [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. CUNY. [Link]

• Safety Data Sheet: 2-Chlorobenzoic acid. Carl ROTH. [Link]

Sources

• 1. 2-(Chlorosulfonyl)benzoic acid | 63914-81-8 [sigmaaldrich.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. cn.canbipharm.com [cn.canbipharm.com]
• 4. fishersci.com [fishersci.com]
• 5. aksci.com [aksci.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. epa.gov [epa.gov]
• 8. fishersci.com [fishersci.com]
• 9. Benzoic acid, 2-[(chlorosulfonyl)methyl]-, ethyl ester Safety Data Sheets(SDS) lookchem [lookchem.com]
• 10. benchchem.com [benchchem.com]
• 11. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 12. fishersci.com [fishersci.com]
• 13. 5.4 Chemical Spill Procedures [ehs.cornell.edu]
• 14. ccny.cuny.edu [ccny.cuny.edu]

Technical Support Center: Troubleshooting Low Yield in 2-(Chlorosulfonyl)benzoic Acid Synthesis

Welcome to the technical support center for the synthesis of 2-(chlorosulfonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common issues leading to low yields in this critical synthetic transformation. Here, we move beyond simple procedural steps to explain the underlying chemical principles, ensuring you can not only fix a problem but also prevent it in the future.

Section 1: Troubleshooting Guide (Q&A Format)

This section is structured to address specific problems you might observe during your experiment.

Issue 1: Low to No Product Formation with Significant Starting Material Remaining

Q: I ran the reaction, but my analysis (TLC, HPLC, NMR) shows mostly unreacted 2-sulfobenzoic acid. What went wrong?

A: This is a classic case of incomplete reaction, which can stem from several root causes related to the reagents, reaction conditions, or both.

• Potential Cause 1: Inactive Chlorinating Agent. The most common chlorinating agent for this synthesis is thionyl chloride (SOCl₂). Thionyl chloride is highly reactive and susceptible to decomposition by moisture.[1][2]

  • Scientific Rationale: Thionyl chloride reacts vigorously with water to produce sulfur dioxide (SO₂) and hydrochloric acid (HCl) gas.[2] If your SOCl₂ has been improperly stored or handled, it may have been partially or fully hydrolyzed, rendering it incapable of converting the sulfonic acid to the desired sulfonyl chloride.

  • Recommended Solution:

    • Use a fresh bottle of thionyl chloride. If you suspect contamination, it is best to use a new, sealed bottle.

    • Distill the thionyl chloride. For less severe cases, distillation can purify the reagent. This should be done with appropriate safety precautions in a fume hood.

    • Ensure anhydrous conditions. All glassware must be thoroughly dried (oven-dried or flame-dried under an inert atmosphere), and the reaction should be run under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the system.[3]

• Potential Cause 2: Insufficient Reaction Time or Temperature. The conversion of a sulfonic acid to a sulfonyl chloride is not instantaneous and requires adequate thermal energy and time.

  • Scientific Rationale: The reaction requires overcoming an activation energy barrier. If the temperature is too low or the reaction time is too short, the reaction may not proceed to completion. For similar syntheses, heating the reaction mixture is a common and effective practice.[4][5]

  • Recommended Solution:

    • Increase Reaction Temperature: For reactions using thionyl chloride as both reagent and solvent, heating to reflux (approx. 76 °C) is often necessary.[3] In other cases, temperatures between 80-100°C for several hours have been reported to be effective.[4][5]

    • Extend Reaction Time: Monitor the reaction's progress using an appropriate technique like TLC or HPLC. Continue heating until the starting material is consumed. Reaction times of 2 to 5 hours are typical.[4][5]

• Potential Cause 3: Use of a Catalyst. For some substrates, the reaction between a carboxylic acid and thionyl chloride can be catalyzed by N,N-dimethylformamide (DMF).[1][6]

  • Scientific Rationale: DMF reacts with thionyl chloride to form the Vilsmeier reagent, which is a more potent chlorinating agent. This can accelerate the reaction.

  • Recommended Solution: Add a catalytic amount (e.g., 1-5 mol%) of DMF to the reaction mixture. Be cautious, as this can sometimes lead to side reactions if not properly controlled.

Issue 2: Low Yield with Formation of a Water-Soluble Byproduct

Q: My yield is low, and I suspect I'm losing my product during the aqueous workup. What's happening?

A: This strongly suggests that the desired product, 2-(chlorosulfonyl)benzoic acid, is hydrolyzing back to the starting material, 2-sulfobenzoic acid.

• Potential Cause: Hydrolysis of the Sulfonyl Chloride. The chlorosulfonyl group is highly electrophilic and extremely susceptible to nucleophilic attack by water.[4][7]

  • Scientific Rationale: During the workup, when the reaction mixture is quenched with water or ice, the sulfonyl chloride can rapidly react with water, converting it back to the water-soluble sulfonic acid. This is a significant cause of yield loss.

  • Recommended Solution:

    • Rapid Quenching at Low Temperature: The key is to precipitate the product as quickly as possible while keeping it cold. Pour the reaction mixture slowly onto a vigorously stirred slurry of crushed ice and water. The temperature of the quenching mixture must be maintained between 0-5°C.[4][5]

    • Prompt Filtration: Do not allow the precipitated product to sit in the acidic aqueous solution for an extended period. The longer the contact time, the greater the extent of hydrolysis. Filter the solid product immediately after precipitation is complete.[4]

    • Anhydrous Work-up: If hydrolysis remains a significant issue, consider an anhydrous work-up. This involves removing the excess thionyl chloride under reduced pressure (in a well-ventilated fume hood) before purification by other means, such as recrystallization from an anhydrous solvent.

Issue 3: Product is an Oil or Fails to Solidify

Q: After the workup, my product is an oil or a sticky solid, not the expected crystalline material. Why?

A: This is typically due to the presence of impurities that depress the melting point of the product.

• Potential Cause 1: Presence of Impurities. Unreacted starting materials, solvent residues, or side products can prevent the desired product from crystallizing properly.[4]

  • Scientific Rationale: The regular lattice structure of a pure crystal is disrupted by foreign molecules, often resulting in an amorphous solid or an oil.

  • Recommended Solution:

    • Effective Washing: Ensure the crude product is thoroughly washed with cold water during filtration to remove any residual acids or water-soluble impurities.[4]

    • Recrystallization: Purify the crude product by recrystallization. A common solvent system is an ether/hexane mixture.[5] Dissolve the crude product in a minimal amount of a suitable solvent (like diethyl ether) and then add a non-solvent (like hexane) until the solution becomes cloudy. Cooling should induce crystallization of the pure product.

• Potential Cause 2: Formation of Diaryl Sulfones. Under certain conditions, the newly formed sulfonyl chloride can react with another molecule of the starting benzoic acid derivative to form a diaryl sulfone.[4]

  • Scientific Rationale: This side reaction is favored at higher temperatures and if the reaction is not sufficiently rapid.

  • Recommended Solution:

    • Use Excess Chlorinating Agent: Employing a slight excess of the chlorinating agent (like chlorosulfonic acid in related syntheses) can help ensure the complete and rapid conversion of the intermediate sulfonic acid to the sulfonyl chloride, minimizing the opportunity for sulfone formation.[4]

    • Control Temperature: Avoid excessively high reaction temperatures which can promote this and other side reactions like disulfonation.[4]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with thionyl chloride? A1: Thionyl chloride is corrosive and toxic. It reacts violently with water to release toxic gases (SO₂ and HCl).[1] All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Q2: How can I monitor the progress of the reaction? A2: Thin Layer Chromatography (TLC) is a simple and effective method. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) to separate the more polar starting material (2-sulfobenzoic acid) from the less polar product (2-(chlorosulfonyl)benzoic acid). The reaction is complete when the spot corresponding to the starting material has disappeared. HPLC can also be used for more quantitative monitoring.[4]

Q3: What are the ideal storage conditions for 2-(chlorosulfonyl)benzoic acid? A3: Due to its moisture sensitivity, the product should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place, such as a desiccator.[7][8]

Q4: Can I use other chlorinating agents besides thionyl chloride? A4: Yes, other reagents like chlorosulfonic acid can be used, particularly when starting from the corresponding benzoic acid rather than the sulfonic acid.[5] However, the choice of reagent depends on the starting material and desired reaction conditions. Thionyl chloride is often preferred for converting sulfonic acids to sulfonyl chlorides.

Section 3: Experimental Protocols & Data

Protocol 1: Synthesis of 2-(Chlorosulfonyl)benzoic acid from 2-Sulfobenzoic acid

This protocol is a representative example and may require optimization based on your specific lab conditions and scale.

• Preparation: Dry all glassware in an oven at 120°C for at least 4 hours and allow to cool in a desiccator. Assemble a round-bottom flask with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere.

• Reagent Addition: To the flask, add 2-sulfobenzoic acid (1.0 eq). In the fume hood, carefully add an excess of thionyl chloride (SOCl₂) (e.g., 5-10 eq).

• Reaction: Heat the reaction mixture to reflux (oil bath temperature ~85-90°C).

• Monitoring: Stir the reaction at reflux for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Workup (Quenching): Cool the reaction mixture to room temperature. In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and water. Slowly and carefully, pour the reaction mixture into the ice-water slurry. Ensure the temperature of the quench mixture remains between 0-5°C. A white precipitate should form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake thoroughly with cold deionized water.

• Drying: Dry the product under vacuum to obtain the crude 2-(chlorosulfonyl)benzoic acid. Further purification can be achieved by recrystallization.

Table 1: Troubleshooting Summary

Observed Issue	Potential Cause	Key Recommended Solution
Low yield, starting material remains	Decomposed/wet thionyl chloride	Use a fresh, sealed bottle of thionyl chloride and ensure anhydrous conditions.
Low yield, starting material remains	Insufficient temperature/time	Heat the reaction to reflux (80-100°C) for 2-5 hours and monitor by TLC.[4][5]
Low yield after aqueous workup	Hydrolysis of the product	Quench the reaction mixture quickly in an ice/water slurry (0-5°C) and filter immediately.[4]
Product is an oil or sticky solid	Presence of impurities	Purify the crude product by recrystallization from a suitable solvent system (e.g., ether/hexane).[4][5]
Formation of side products	High temperature, incorrect stoichiometry	Use a controlled excess of the chlorinating agent and avoid excessive temperatures.[4]

Section 4: Visualizing the Process

Reaction Mechanism

The following diagram illustrates the generally accepted mechanism for the conversion of a carboxylic acid to an acid chloride using thionyl chloride, which is analogous to the conversion of the sulfonic acid group.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. prepchem.com [prepchem.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. benchchem.com [benchchem.com]
• 8. 63914-81-8|2-(Chlorosulfonyl)benzoic acid|BLD Pharm [bldpharm.com]

Technical Support Center: Managing Exothermic Reactions During Chlorosulfonation

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for managing exothermic reactions during chlorosulfonation. As a Senior Application Scientist, I've designed this guide to provide you with not only procedural steps but also the underlying scientific principles to ensure your experiments are both successful and safe. Chlorosulfonation is a powerful and widely used reaction, but its exothermic nature demands careful control to prevent runaway reactions and ensure product quality.[1][2] This resource is structured in a question-and-answer format to directly address the specific challenges you may encounter.

I. Troubleshooting Guide: Real-Time Problem Solving

This section is dedicated to addressing immediate issues that can arise during a chlorosulfonation reaction.

Question: My reaction temperature is rising uncontrollably. What are the immediate steps I should take?

Answer: An uncontrolled temperature rise is a critical situation that could lead to a runaway reaction.[2][3] Immediate and calm action is required.

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of chlorosulfonic acid or the substrate.

• Enhance Cooling:

  • Ensure your cooling bath (e.g., ice-water, dry ice/acetone) is at the target temperature and has sufficient volume. Add more cooling agent if necessary.

  • Increase the stirring rate to improve heat transfer from the reaction mixture to the vessel walls and into the cooling bath.[4]

• Alert Personnel: Inform colleagues and your lab supervisor of the situation.

• Prepare for Quenching (If Necessary): Have a pre-chilled, suitable quenching agent ready. A slow addition of an inert solvent like toluene can help dissipate heat.[5] For extreme cases, a pre-planned emergency quenching protocol should be initiated.

Causality Explained: The rapid temperature increase indicates that the rate of heat generation from the exothermic reaction is exceeding the rate of heat removal by your cooling system.[4] This can be due to an addition rate that is too fast, insufficient cooling capacity, or a combination of both.

Question: I've observed a sudden change in the color and viscosity of my reaction mixture, accompanied by gas evolution. What is happening?

Answer: This is a strong indication of a runaway reaction and potential decomposition. The gas is likely a mixture of hydrogen chloride (HCl) and sulfur dioxide (SO₂).[6][7]

Immediate Actions:

• Do NOT attempt to seal the vessel: The pressure buildup could lead to an explosion. Ensure the reaction is conducted in a well-ventilated fume hood.

• Follow Emergency Shutdown Procedures: This typically involves removing the heat source (if any), maximizing cooling, and evacuating the immediate area.

• Neutralize Vapors: If your fume hood is equipped with a scrubber, ensure it is operational. A nearby base bath (e.g., sodium bicarbonate solution) can be used to neutralize any escaping acidic gases.

Causality Explained: At elevated temperatures, chlorosulfonic acid can decompose, and unwanted side reactions can accelerate.[8] The increased viscosity may be due to the formation of polymeric byproducts or sulfones.[1][8] The vigorous gas evolution is a result of the primary reaction producing HCl and potential decomposition reactions.

Question: My product yield is low, and I have a significant amount of a water-soluble byproduct. What could be the cause?

Answer: This is a classic sign of product hydrolysis. The chlorosulfonyl group is highly susceptible to reaction with water.[8]

Troubleshooting Steps:

• Anhydrous Conditions: Ensure all glassware is oven- or flame-dried before use. Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., nitrogen or argon).

• Quenching Technique: The quenching process is a critical step where hydrolysis can occur.

  • Pour the reaction mixture onto crushed ice or into ice-cold water rapidly, with vigorous stirring.[9] Do not add water to the reaction mixture, as this can be extremely violent.[10][11]

  • Filter the precipitated product immediately after quenching to minimize its contact time with the acidic aqueous environment.[8]

• Workup Temperature: Keep the temperature of the quenched mixture low (0-5 °C) throughout the filtration and washing steps.

Causality Explained: The sulfonyl chloride functional group (-SO₂Cl) is an excellent leaving group. In the presence of water, it readily hydrolyzes to the corresponding sulfonic acid (-SO₃H), which is typically much more soluble in water.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the planning and execution of chlorosulfonation reactions.

Q1: How can I proactively control the exotherm of my chlorosulfonation reaction?

A1: Proactive control is key to a safe and successful reaction.

• Slow and Controlled Addition: Add the chlorosulfonic acid dropwise to the substrate solution, or vice versa, at a rate that allows the cooling system to maintain the desired temperature.[4][12]

• Adequate Cooling: Use a cooling bath with a large thermal mass and a temperature significantly lower than your target reaction temperature.

• Dilution: Conducting the reaction in a suitable, inert solvent can help to moderate the temperature by increasing the thermal mass of the system.

• Monitoring: Continuously monitor the internal reaction temperature with a calibrated thermometer or thermocouple.[13][14]

Q2: What are the common side reactions in chlorosulfonation, and how can I minimize them?

A2: The most common side reactions are disulfonation and the formation of sulfones.[1][8]

• Disulfonation: This occurs when a second chlorosulfonyl group is added to the aromatic ring. It is favored by:

  • A large excess of chlorosulfonic acid.

  • High reaction temperatures.

  • Prevention: Use a stoichiometric amount or only a slight excess of chlorosulfonic acid and maintain a low reaction temperature.[8]

• Sulfone Formation: This happens when the newly formed sulfonyl chloride reacts with another molecule of the starting material.

  • Prevention: Maintain a low reaction temperature and ensure efficient stirring to prevent localized "hot spots" where this bimolecular reaction can occur.[8]

Q3: How do I properly quench a chlorosulfonation reaction?

A3: Quenching is a hazardous step that must be performed with care.

• Always add the reaction mixture to the quenching medium (ice/water), never the other way around. Adding water to chlorosulfonic acid can cause violent splashing and release of corrosive fumes.[10][11]

• Use a significant excess of crushed ice to absorb the heat of quenching.

• Perform the quench in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including an acid-resistant apron, gloves, and a face shield.[15]

Q4: How can I monitor the progress of my reaction?

A4: Monitoring the reaction helps to avoid prolonged reaction times that can lead to side products.

• Thin-Layer Chromatography (TLC): For many organic substrates, TLC is a simple and effective way to monitor the disappearance of the starting material.[8][16]

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These techniques can provide more quantitative information on the consumption of starting material and the formation of the product.[8]

• In-situ Infrared (IR) Spectroscopy: Can be used to monitor the formation of the sulfonyl chloride group in real-time.

III. Experimental Protocols & Methodologies

Protocol 1: General Procedure for Controlled Chlorosulfonation of an Aromatic Compound

This protocol provides a general framework. Specific parameters such as temperature and reaction time should be optimized for each substrate.

• Setup: In a fume hood, equip a three-necked, round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer or thermocouple, and a drying tube or inert gas inlet.

• Initial Cooling: Charge the flask with the aromatic substrate and a suitable anhydrous solvent (if applicable). Begin stirring and cool the flask to the desired initial temperature (e.g., 0-5 °C) using an appropriate cooling bath.

• Reagent Addition: Slowly add chlorosulfonic acid (typically 1.1 to 2 molar equivalents) to the stirred solution via the dropping funnel. Maintain a slow addition rate to ensure the internal temperature does not exceed the set point.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at the controlled temperature. Monitor the reaction's progress using a suitable analytical technique (e.g., TLC, HPLC).[8][16]

• Quenching: Once the reaction is complete, carefully pour the reaction mixture onto a vigorously stirred slurry of crushed ice.

• Workup:

  • If the product precipitates, collect it by vacuum filtration. Wash the solid with cold water until the filtrate is neutral.

  • If the product remains in an organic layer, separate the layers. Wash the organic layer with cold water and then a saturated sodium bicarbonate solution to neutralize any remaining acid.[9]

• Drying and Purification: Dry the crude product under vacuum. Further purification can be achieved by recrystallization from an appropriate solvent.

Data Presentation: Temperature Control Parameters

Parameter	Recommended Range	Rationale
Initial Temperature	0 - 10 °C	Minimizes initial exotherm upon reagent addition.
Reaction Temperature	0 - 25 °C (Substrate Dependent)	Balances reaction rate with minimizing side product formation.[8]
Addition Rate	Slow, dropwise	Prevents accumulation of unreacted reagents and rapid heat release.[4]
Stirring Speed	Vigorous	Ensures efficient heat transfer and prevents localized hot spots.

IV. Visualizations

Diagram 1: Decision-Making Workflow for an Exothermic Event

Caption: Workflow for managing a temperature excursion during chlorosulfonation.

Diagram 2: Key Factors Influencing Reaction Control

Caption: Interplay of key parameters for successful chlorosulfonation.

V. References

• Mechanism and Kinetics of Sulfonation of Polystyrene−Butadiene Rubber with Chlorosulfonic Acid | Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Sulfonation and Sulfation Processes - Chemithon. Available at: [Link]

• Chlorosulfonic Acid - A Versatile Reagent . Available at:

• Kinetic Studies on the Reaction of Chlorosulfonyl Isocyanate with Monofluoralkenes : Experimental Evidence for both Stepwise - Semantic Scholar. Available at: [Link]

• US3296222A - Process for continuously chlorosulfonating polyethylene at higher temperatures - Google Patents. Available at:

• CSA (Chlorosulfonic Acid Safety Information). Available at:

• How to carry out a sulfonation reaction? - ResearchGate. Available at: [Link]

• Kinetics of the Chlorosulfonic Acid Promoted a Iodination of Propionic Acid1 - American Chemical Society. Available at: [Link]

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PubMed Central. Available at: [Link]

• CN109651206A - A method of chlorosulfonation is carried out using sulfur trioxide - Google Patents. Available at:

• Chapter 2: Sulfonation and Chlorosulfonation of Organic Compounds - GlobalSpec. Available at: [Link]

• CHLOROSULFONIC ACID FOR SYNTHESIS MSDS - Loba Chemie. Available at: [Link]

• An alternative synthetic process of -acetaminobenzenesulfonyl chloride through combined chlorosulfonation by HCl - ResearchGate. Available at: [Link]

• US3313838A - Reaction of chlorosulfonic acid with alkoxylated alkyl phenols - Google Patents. Available at:

• chlorosulfonyl isocyanate - Organic Syntheses Procedure. Available at: [Link]

• Any optimal way to store chlorosulfonic acid from humidity? : r/chemistry - Reddit. Available at: [Link]

• Common Name: CHLOROSULPHONIC ACID HAZARD SUMMARY - NJ.gov. Available at: [Link]

• Practical approach to prediction and prevention of runaway reactions . Available at: [Link]

• Chlorosulfonation of polystyrene substrates for bioanalytical assays: distribution of activated groups at the surface - Analyst (RSC Publishing). Available at: [Link]

• Control Strategies For Managing Exothermic Reactions In Flow - Patsnap Eureka. Available at: [Link]

• Runaway Chemical Reactions: Causes and Prevention - zeal. Available at: [Link]

• How to slow down a runaway reaction - Quora. Available at: [Link]

• How to Prevent Thermal Runaway Reactions with Fast-Response Sensors - WIKA blog. Available at: [Link]

• How To: Monitor by TLC - Department of Chemistry : University of Rochester. Available at: [Link]

• Quenching Reactive Substances - KGROUP. Available at: [Link]

• Real-Time Monitoring of Chemical Reactions - SHIMADZU CORPORATION. Available at: [Link]

• Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal. Available at: [Link]

• What is the mechanism of chlorosulfonation of benzene? - Chemistry Stack Exchange. Available at: [Link]

• Thermal Modeling of Chlorination Reactor - COMSOL. Available at: [Link]

• Nuclear reactor heat removal - Wikipedia. Available at: [Link]

• Troubleshooting Guide . Available at: [Link]

• Concepts of Heat and Mass Transfer in Nuclear Reactors by Onkar S Gokhale - YouTube. Available at: [Link]

• Estimation of Overall Heat Transfer Coefficient for Reactors with different MOC - YouTube. Available at: [Link]

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• 1. api.pageplace.de [api.pageplace.de]
• 2. wjarr.com [wjarr.com]
• 3. Runaway Chemical Reactions: Causes and Prevention - zeal [zealinstruments.com]
• 4. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. chemithon.com [chemithon.com]
• 7. pubs.acs.org [pubs.acs.org]
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• 13. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
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• 15. nj.gov [nj.gov]
• 16. How To [chem.rochester.edu]

Technical Support Center: Purification Strategies for the Removal of Unreacted 2-(Chlorosulfonyl)benzoic acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with 2-(chlorosulfonyl)benzoic acid and need to remove the unreacted starting material from their final product. This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to address specific purification challenges. The methodologies described herein are grounded in established chemical principles to ensure reliable and reproducible results.

Introduction: Understanding the Challenge

2-(Chlorosulfonyl)benzoic acid is a bifunctional molecule containing both a carboxylic acid and a sulfonyl chloride group.[1] This dual reactivity makes it a versatile building block in organic synthesis. However, it also presents a purification challenge: separating the desired product from the unreacted, polar, and reactive starting material. The optimal purification strategy is highly dependent on the nature of your product. This guide will walk you through a logical workflow to identify the best method for your specific compound.

PART 1: Initial Assessment & Troubleshooting

Before proceeding to a specific purification protocol, it's crucial to characterize your crude reaction mixture. This initial assessment will guide you to the most effective purification strategy.

FAQ 1: My crude NMR or TLC shows a significant amount of starting material. What's the first step?

The first and most critical step is to quench the reaction to destroy any remaining 2-(chlorosulfonyl)benzoic acid. The sulfonyl chloride group is reactive towards nucleophiles, especially water.[2][3]

Rationale: Quenching converts the highly reactive sulfonyl chloride into the more manageable sulfonic acid. This transformation is key because the resulting 2-sulfobenzoic acid has significantly different solubility properties, which can be exploited during a liquid-liquid extraction.

Troubleshooting the Quench

• Issue: I quenched with water, but my workup is still problematic.

  • Solution: A simple water quench may not be sufficient, especially in a non-aqueous solvent. Consider a biphasic quench with a dilute base like sodium bicarbonate. This will not only hydrolyze the sulfonyl chloride but also deprotonate the carboxylic acid and the resulting sulfonic acid, making them highly water-soluble and easily extractable into the aqueous layer.[4] Be cautious and vent the separatory funnel frequently, as quenching with bicarbonate will generate carbon dioxide gas.[4]

PART 2: Purification Strategy Selection

Based on the properties of your desired product, you can now select the most appropriate purification method. The following decision tree will help you navigate your options.

Caption: Decision workflow for selecting a purification method.

FAQ 2: My product is an amide or ester. How can I easily remove the unreacted starting material?

For neutral or basic products like amides and esters, a liquid-liquid extraction is often the most efficient method.

Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

• Basic Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate.[4] Repeat this wash 2-3 times. This will extract the deprotonated 2-sulfobenzoic acid (the quenched form of the starting material) and any unreacted carboxylic acid into the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This will help to remove any residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure to yield the purified product.

Table 1: Comparison of Common Organic Solvents for Extraction

Solvent	Density (g/mL)	Boiling Point (°C)	Polarity	Notes
Ethyl Acetate	0.902	77.1	Medium	Good for a wide range of products; less dense than water.
Dichloromethane	1.33	39.6	Medium	Can form emulsions; denser than water.[5]
Diethyl Ether	0.713	34.6	Low	Highly flammable; less dense than water.

FAQ 3: My product is also a carboxylic acid. How do I separate it from the unreacted starting material?

When both your product and the starting material are carboxylic acids, an acid-base extraction is not feasible. In this case, crystallization or column chromatography are the preferred methods.

Option 1: Crystallization/Recrystallization

This method is ideal if your product is a solid and has a different solubility profile than the impurities.[6]

Protocol: Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which your product is sparingly soluble at room temperature but highly soluble when hot. The impurities should either be very soluble or insoluble in the hot solvent. Common solvents for aromatic compounds include ethanol, methanol, toluene, or mixtures with water.[7]

• Dissolution: Dissolve the crude solid in a minimum amount of the hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum.

Option 2: Flash Column Chromatography

Flash chromatography is a powerful technique for separating compounds with different polarities.[8][9]

Protocol: Flash Column Chromatography

• Stationary Phase: Silica gel is the most common stationary phase for normal-phase chromatography.[9]

• Mobile Phase Selection: Use thin-layer chromatography (TLC) to determine an appropriate solvent system. For polar compounds, a mixture of a non-polar solvent (like hexanes) and a polar solvent (like ethyl acetate) is common.[5][10] For very polar compounds, a methanol/dichloromethane system may be necessary.[5][9] Aim for an Rf value of ~0.3 for your product.

• Column Packing and Loading: Pack the column with silica gel in the chosen mobile phase. The sample can be loaded directly onto the column (liquid loading) or pre-adsorbed onto a small amount of silica gel (dry loading). Dry loading is preferred for samples that are not very soluble in the mobile phase.[10]

• Elution: Run the column, collecting fractions and monitoring them by TLC to isolate the desired product.

Table 2: Common Solvent Systems for Flash Chromatography of Polar Compounds [5][9]

Solvent System	Polarity	Typical Analytes
Ethyl Acetate/Hexanes	Medium	Moderately polar compounds.
Methanol/Dichloromethane	High	Polar compounds.[5][9]
Acetonitrile/Water	(Reversed-Phase)	Very polar, water-soluble compounds.[8]

PART 3: Advanced Troubleshooting & FAQs

FAQ 4: I've tried extraction and crystallization, but my product is still impure. What else can I do?

If simpler methods fail, flash column chromatography is your most reliable option.[8][11] It offers the highest resolving power for separating complex mixtures. If your compound is very polar and still difficult to separate, consider reversed-phase or hydrophilic interaction liquid chromatography (HILIC).[8][12]

FAQ 5: My product seems to be degrading on the silica gel column. Why is this happening and what can I do?

Silica gel is slightly acidic and can cause degradation of acid-sensitive compounds.

Troubleshooting Silica Gel Chromatography

• Neutralize the Silica: You can try neutralizing the silica gel by adding a small amount of a base, like triethylamine (typically 1%), to your mobile phase.

• Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded phase like C18 for reversed-phase chromatography.[9]

Conclusion

The removal of unreacted 2-(chlorosulfonyl)benzoic acid is a common challenge that can be effectively addressed with a systematic approach. By first quenching the reaction and then selecting a purification strategy based on the properties of your product—be it extraction, crystallization, or chromatography—you can achieve a high degree of purity. This guide provides the foundational knowledge and practical steps to troubleshoot and overcome these purification hurdles.

References

• General procedures for the purification of Carboxylic acids - Chempedia - LookChem . Chempedia. Available at: [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography | Biotage . Biotage. Available at: [Link]

• Crystallization of Organic Molecules: Nonclassical Mechanism Revealed by Direct Imaging . ACS Publications. Available at: [Link]

• US8492583B2 - Process for purification of aromatic carboxylic acids - Google Patents. Google Patents.

• Flash Column Chromatography . University of California, Los Angeles. Available at: [Link]

• US6833472B2 - Process for the purification of aromatic carboxylic acids - Google Patents. Google Patents.

• Flash Chromatography Basics | Sorbent Technologies, Inc. Sorbent Technologies, Inc. Available at: [Link]

• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester . University of Rochester. Available at: [Link]

• 2-(Chlorosulfonyl)benzoic acid | CAS#:63914-81-8 | Chemsrc . Chemsrc. Available at: [Link]

• How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture . ResearchGate. Available at: [Link]

• 4.8: Acid-Base Extraction - Chemistry LibreTexts . Chemistry LibreTexts. Available at: [Link]

• Separation of Aromatic Compounds Using Retrograde Crystallization in Supercritical Fluid - J-Stage . J-Stage. Available at: [Link]

• Chromatographic separations of aromatic carboxylic acids - PubMed . PubMed. Available at: [Link]

• EP1841724B1 - Process for purification of aromatic carboxylic acids - Google Patents. Google Patents.

• Extraction of Carboxylic Acids from Aqueous Solutions with the Extractant System Alcohol/Trin‐Alkylamines - ResearchGate . ResearchGate. Available at: [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides - ACS Publications . ACS Publications. Available at: [Link]

• SOP: CRYSTALLIZATION . University of California, Santa Barbara. Available at: [Link]

• Getting crystals your crystallographer will treasure: a beginner's guide - PMC - NIH . National Institutes of Health. Available at: [Link]

• p-TOLUENESULFINYL CHLORIDE - Organic Syntheses Procedure . Organic Syntheses. Available at: [Link]

• Guide for crystallization . Available at: [Link]

• Is there any method of removing p-toluene sulphonyl chloride from a mixture containing it and a phenolic OH group? | ResearchGate . ResearchGate. Available at: [Link]

• Benzoic acid, 2-[(chlorosulfonyl)methyl]-, ethyl ester Safety Data Sheets(SDS) lookchem . Lookchem. Available at: [Link]

• Reductive desulfonylation - Wikipedia . Wikipedia. Available at: [Link]

• Study on Extraction of Carboxylic Acid Using Solvent Extraction-IJAERD . IJAERD. Available at: [Link]

• US5104492A - Recovery of carboxylic acids from water by precipitation from organic solutions - Google Patents. Google Patents.

• Reduction of Sulfonyl Chlorides - Organic Chemistry Portal . Organic Chemistry Portal. Available at: [Link]

• How to Improve Carboxylic Acid Extraction Processes? - Patsnap Eureka . Patsnap. Available at: [Link]

• Any tips on cleaning up SO2Cl2 chlorination reactions? : r/Chempros - Reddit . Reddit. Available at: [Link]

• CN103998406A - Sulfuryl chloride as chlorinating agent - Google Patents. Google Patents.

• Chlorosulfuric acid - Wikipedia . Wikipedia. Available at: [Link]

• Removing thionyl chloride : r/chemistry - Reddit . Reddit. Available at: [Link]

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• 3. Chlorosulfuric acid - Wikipedia [en.wikipedia.org]
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• 6. science.uct.ac.za [science.uct.ac.za]
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• 11. researchgate.net [researchgate.net]
• 12. biotage.com [biotage.com]

Technical Support Center: Stability and Handling of 2-(Chlorosulfonyl)benzoic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 2-(Chlorosulfonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who utilize this highly reactive bifunctional reagent. We will address common challenges related to its stability, particularly in aqueous environments, and provide expert-driven FAQs and troubleshooting protocols to ensure the success and integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the properties and handling of 2-(Chlorosulfonyl)benzoic acid.

Q1: What is 2-(Chlorosulfonyl)benzoic acid and what are its primary applications?

2-(Chlorosulfonyl)benzoic acid (CAS No. 63914-81-8) is an organic compound featuring two key functional groups: a carboxylic acid and a sulfonyl chloride.[1] This dual functionality makes it a valuable intermediate in organic synthesis. Its primary application is in the construction of more complex molecules, particularly in medicinal chemistry for the synthesis of sulfonamide derivatives, which are scaffolds found in a wide array of therapeutic agents.[2][3]

Q2: Why is 2-(Chlorosulfonyl)benzoic acid considered unstable in aqueous solutions?

The instability of 2-(Chlorosulfonyl)benzoic acid in water is due to the high reactivity of the sulfonyl chloride (-SO₂Cl) group. The sulfur atom in this group is highly electrophilic, making it extremely susceptible to nucleophilic attack by water. This leads to a rapid hydrolysis reaction.[4][5] The presence of two electron-withdrawing groups (the carboxylic acid and the sulfonyl chloride itself) on the benzene ring further increases the electrophilicity of the sulfur atom, accelerating this degradation.

The mechanism involves the attack of a water molecule on the sulfur atom, followed by the elimination of hydrochloric acid (HCl), as illustrated below.

Caption: Hydrolysis of 2-(Chlorosulfonyl)benzoic acid in water.

Q3: What is the primary degradation product in the presence of water?

The reaction of 2-(Chlorosulfonyl)benzoic acid with water yields 2-sulfobenzoic acid and hydrochloric acid. The formation of 2-sulfobenzoic acid is typically undesirable as it represents the consumption of the starting material and can complicate the purification of the desired product. Being a sulfonic acid, it is highly polar and water-soluble.[4][6]

Q4: What are the ideal storage and handling conditions to maintain the compound's integrity?

To prevent degradation from atmospheric moisture, 2-(Chlorosulfonyl)benzoic acid must be stored under stringent anhydrous conditions.

• Atmosphere: Store under an inert gas like nitrogen or argon.[7]

• Temperature: Keep in a cool environment, typically refrigerated at 2-8°C.

• Container: Use a tightly sealed container, preferably with a PTFE-lined cap, to prevent moisture ingress.

When handling, always work quickly and, for best results, dispense the solid inside a glovebox or under a positive pressure of inert gas.

Q5: Can I prepare an aqueous stock solution of 2-(Chlorosulfonyl)benzoic acid?

No. You should never attempt to prepare an aqueous stock solution. The compound reacts readily with water.[2] Dissolving it in water or any protic solvent (like alcohols) will lead to its rapid decomposition into 2-sulfobenzoic acid, rendering the solution unsuitable for subsequent reactions where the sulfonyl chloride functionality is required.

Q6: What solvents are recommended for reactions involving 2-(Chlorosulfonyl)benzoic acid?

Strictly anhydrous aprotic solvents are required. The choice of solvent depends on the specific reaction, but common options include:

• Dichloromethane (DCM)

• Chloroform

• Tetrahydrofuran (THF)

• Acetonitrile (ACN)

• 1,4-Dioxane

Always use a high-purity, anhydrous grade of solvent, preferably from a freshly opened bottle or one that has been properly dried using a solvent purification system or molecular sieves.

Section 2: Troubleshooting Guide for Experimental Setups

This guide provides solutions for common problems encountered during experiments.

Issue 1: Low or zero yield of the desired product (e.g., a sulfonamide).

• Potential Cause: This is the most common symptom of premature hydrolysis of the 2-(Chlorosulfonyl)benzoic acid starting material. If the sulfonyl chloride has already reacted with trace water in the solvent or from the atmosphere, it is no longer available to react with your intended nucleophile (e.g., an amine).

• Troubleshooting Workflow: Follow this decision-making process to diagnose and solve the issue.

Caption: Troubleshooting workflow for low product yield.

Issue 2: My final product is contaminated with a highly polar, water-soluble impurity.

• Potential Cause: The contaminant is almost certainly 2-sulfobenzoic acid from the hydrolysis of unreacted starting material during the reaction or, more commonly, during an aqueous workup.

• Recommended Solutions:

  • Prevention: Ensure the reaction goes to completion by monitoring via TLC or LCMS. This minimizes the amount of unreacted starting material that can be hydrolyzed during workup.

  • Workup Modification: If an aqueous workup is unavoidable, perform it quickly with cold (0-5°C) water or brine to minimize the rate of hydrolysis.[4]

  • Purification: The desired, less polar product can often be separated from the highly polar 2-sulfobenzoic acid byproduct using column chromatography. Alternatively, an acid-base extraction may be effective if the desired product does not contain an acidic group.

Section 3: Protocols & Best Practices

Protocol 3.1: General Protocol for Sulfonamide Formation

This protocol provides a self-validating framework for reacting 2-(Chlorosulfonyl)benzoic acid with a primary or secondary amine.

• Glassware Preparation: Oven-dry all glassware (round-bottom flask, stir bar, dropping funnel) at 120°C for at least 4 hours and allow to cool to room temperature in a desiccator or under a stream of inert gas.

• Reagent Preparation:

  • Place the amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.2 eq.) in the reaction flask.

  • Dissolve the reagents in strictly anhydrous solvent (e.g., DCM) under a positive pressure of argon or nitrogen.

  • Cool the solution to 0°C in an ice-water bath.

• Addition of Sulfonyl Chloride:

  • In a separate, dry flask, dissolve 2-(Chlorosulfonyl)benzoic acid (1.1 eq.) in anhydrous DCM.

  • Transfer this solution to the dropping funnel.

  • Add the 2-(Chlorosulfonyl)benzoic acid solution dropwise to the stirred amine solution at 0°C over 15-30 minutes.

• Reaction:

  • Once the addition is complete, allow the reaction to slowly warm to room temperature.

  • Stir for 2-12 hours, monitoring progress by TLC or LCMS until the starting amine is consumed.

• Workup and Purification:

  • Upon completion, quench the reaction carefully with a small amount of saturated ammonium chloride solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Section 4: Physicochemical Data Summary

This table summarizes key properties for quick reference.

Property	Value	Reference(s)
CAS Number	63914-81-8
Molecular Formula	C₇H₅ClO₄S	[8]
Molecular Weight	220.63 g/mol	[8]
Appearance	Solid (e.g., off-white powder)
Boiling Point	384.0 ± 25.0 °C (Predicted)	[8]
Solubility	Soluble in DMSO, Methanol. Reacts with water.	[2][7][9]
Storage Temperature	2-8°C, under inert atmosphere

Section 5: References

• Dunn, P. J., et al. (2000). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 4(2), 90-95. Retrieved from [Link]

• ResearchGate. (n.d.). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• Chemsrc. (2025). 2-(Chlorosulfonyl)benzoic acid. Retrieved from [Link]

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• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 4-(CHLOROSULFONYL)BENZOIC ACID | 10130-89-9 [m.chemicalbook.com]
• 8. 2-(Chlorosulfonyl)benzoic acid | CAS#:63914-81-8 | Chemsrc [chemsrc.com]
• 9. 63914-81-8 | 2-(Chlorosulfonyl)benzoic acid | Fluorinated Building Blocks | Ambeed.com [ambeed.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Analytical Characterization of 2-(Chlorosulfonyl)benzoic Acid

For researchers, scientists, and drug development professionals, the precise characterization of reactive intermediates like 2-(Chlorosulfonyl)benzoic acid is fundamental to ensuring the integrity of synthetic pathways and the quality of the final product. This bifunctional molecule, featuring a reactive sulfonyl chloride and a carboxylic acid, is a valuable building block, but its propensity for hydrolysis and reaction with nucleophiles presents distinct analytical challenges.

This guide provides an in-depth comparison of the primary analytical techniques for characterizing 2-(Chlorosulfonyl)benzoic acid. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, offering field-proven insights to construct a robust, self-validating analytical workflow.

At-a-Glance: A Comparative Overview of Analytical Techniques

The choice of an analytical technique is dictated by the objective, be it definitive structural elucidation, purity assessment, or quantitative analysis. Each method offers a unique lens through which to view the molecule.

Analytical Method	Primary Application	Key Strengths	Limitations & Considerations
NMR Spectroscopy	Unambiguous Structural Elucidation	Provides detailed information on the molecular framework (¹H & ¹³C).[1]	Requires use of anhydrous, aprotic deuterated solvents to prevent hydrolysis.[1] Lower sensitivity compared to MS.
FT-IR Spectroscopy	Functional Group Identification & Reaction Monitoring	Rapidly confirms the presence of key functional groups (S=O, C=O, S-Cl).[2] Excellent for monitoring reaction progress.[2]	Provides limited information on the complete molecular structure; not ideal for quantification.
HPLC-UV	Purity Assessment & Quantification	Excellent for separating the main compound from impurities and degradation products.[3][4] Robust and widely available.	Requires method development; the analyte's reactivity can affect column stability and reproducibility.
GC-MS	Impurity Profiling (Volatile Impurities)	High separation efficiency and sensitivity for volatile and thermally stable compounds.[1][5]	The thermal lability and low volatility of 2-(Chlorosulfonyl)benzoic acid may require derivatization.
Mass Spectrometry (MS)	Molecular Weight Confirmation & Impurity ID	Highly sensitive, providing molecular weight and fragmentation data for structural confirmation.[1] Powerful when coupled with a separation technique (LC-MS or GC-MS).[1]	Fragmentation can be complex; ionization efficiency may vary.

Part 1: Unambiguous Structural Elucidation

For the definitive confirmation of the chemical structure of 2-(Chlorosulfonyl)benzoic acid, a combination of spectroscopic techniques is indispensable.[1] NMR provides the blueprint of the carbon-hydrogen framework, FT-IR confirms the presence of critical functional groups, and Mass Spectrometry verifies the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of 2-(Chlorosulfonyl)benzoic acid.[1] It provides precise information about the chemical environment of each proton and carbon atom.

Causality Behind Experimental Choices: The primary challenge with this analyte is its reactivity, particularly with water (hydrolysis) or protic solvents like methanol. Therefore, the selection of an anhydrous, aprotic deuterated solvent is critical to preserving the integrity of the sulfonyl chloride group during analysis.[1] Dimethyl sulfoxide-d₆ (DMSO-d₆) or Chloroform-d (CDCl₃) are suitable choices.[1][6]

• Sample Preparation:

  • Accurately weigh 10-20 mg of the sample for ¹H NMR (50-100 mg for ¹³C NMR) into a clean, dry vial.[7]

  • Add approximately 0.7 mL of anhydrous DMSO-d₆.

  • Gently agitate the vial to ensure complete dissolution. Sonication may be used cautiously.[7]

  • Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Instrument Setup (400 MHz Spectrometer):

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.[7]

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C frequency.

  • Utilize proton decoupling to simplify the spectrum.[7]

  • A larger number of scans is required due to the low natural abundance of ¹³C.[7]

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Reference the chemical shifts to the residual solvent peak (DMSO at ~2.50 ppm for ¹H and ~39.52 ppm for ¹³C).

• ¹H NMR (DMSO-d₆): Expect a very broad singlet for the carboxylic acid proton (COOH) above 13 ppm. The four aromatic protons will appear in the 7.5-8.2 ppm region, showing complex splitting patterns (multiplets) due to their proximity and the electron-withdrawing effects of the two substituents.

• ¹³C NMR (DMSO-d₆): The carbonyl carbon (C=O) is expected around 165-170 ppm. The aromatic carbons will resonate between 125-145 ppm. The carbon attached to the sulfonyl chloride group will be significantly downfield.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR is a rapid and essential technique for confirming the presence of the key functional groups that define 2-(Chlorosulfonyl)benzoic acid.[2] Its value lies in quickly identifying the sulfonyl chloride and carboxylic acid moieties and in monitoring their transformation during chemical reactions.[2]

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Acquire a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: The sample spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

The FT-IR spectrum provides a clear fingerprint of the molecule. Based on data for similar compounds, the following characteristic absorption bands are expected.[2][8]

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Significance
Carboxylic Acid	O-H stretch	2500-3300 (very broad)	Confirms the presence of the carboxylic acid dimer.
Carboxylic Acid	C=O stretch	~1700	A strong, sharp peak characteristic of the carbonyl group.
Sulfonyl Chloride	S=O asymmetric stretch	~1370-1390	A very strong band, indicative of the sulfonyl group.[2]
Sulfonyl Chloride	S=O symmetric stretch	~1170-1190	A very strong band, also characteristic of the sulfonyl group.[2]
Sulfonyl Chloride	S-Cl stretch	550-650	Confirms the presence of the sulfonyl chloride bond.[2]

Mass Spectrometry (MS): Molecular Weight Verification

MS is a highly sensitive technique that provides the molecular weight of the parent molecule and a fragmentation pattern that can be used to further confirm the structure.[1] It is most powerfully used when coupled with a chromatographic inlet (LC-MS or GC-MS).[1]

For 2-(Chlorosulfonyl)benzoic acid (Molecular Weight: 220.63 g/mol )[9], common fragmentation pathways in electron ionization (EI) would include the loss of the chlorine radical (M-35) and the loss of sulfur dioxide (M-64).[1]

Part 2: Quantitative Analysis & Purity Assessment

While spectroscopy is excellent for identification, High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing purity and quantifying 2-(Chlorosulfonyl)benzoic acid, particularly for separating it from starting materials, by-products, and degradation products like 2-sulfobenzoic acid.[3]

A stability-indicating HPLC method is one that can resolve the main peak from all potential degradation products, ensuring that the measured peak area is a true representation of the intact analyte.[3][4][10]

Logical Workflow for Quantitative HPLC Analysis

The following diagram outlines a logical workflow for the quantitative analysis of 2-(Chlorosulfonyl)benzoic acid using HPLC.

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• 10. sphinxsai.com [sphinxsai.com]

A Senior Application Scientist's Guide to HPLC Analysis of 2-(Chlorosulfonyl)benzoic Acid Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of crucial pharmaceutical intermediates like saccharin, rigorous monitoring of the reaction progress is paramount. The starting material, 2-(Chlorosulfonyl)benzoic acid, undergoes transformations that can result in a complex mixture of reactants, intermediates, products, and by-products. High-Performance Liquid Chromatography (HPLC) stands as the principal analytical technique for dissecting these mixtures, ensuring process control, purity assessment, and yield optimization.

This guide provides an in-depth comparison of HPLC methodologies for the analysis of 2-(Chlorosulfonyl)benzoic acid reaction mixtures. Moving beyond a simple recitation of steps, we will explore the underlying chromatographic principles, explain the rationale behind method selection, and present supporting data to guide your analytical strategy.

The Analytical Challenge: A Mix of Polarities

A typical reaction mixture originating from 2-(Chlorosulfonyl)benzoic acid can be challenging to analyze. The primary difficulty lies in the wide range of polarities of the potential components. The hydrolysis of the sulfonyl chloride group, for instance, leads to highly polar sulfonic acids, which are often poorly retained on standard reversed-phase columns.

Key components in a reaction mixture may include:

• 2-(Chlorosulfonyl)benzoic acid: The starting material.

• Saccharin: The desired product, formed via amination and cyclization.[1][2]

• 2-Sulfamoylbenzoic acid (o-sulfamoylbenzoic acid): An intermediate.[2]

• 2-Sulfobenzoic acid (o-sulfobenzoic acid): A common, highly polar impurity formed by hydrolysis.[2]

• Isomeric By-products (e.g., p-sulfamoylbenzoic acid): Arising from impurities in the starting toluene raw material.[3]

Effective separation of these acidic and polar compounds is critical for accurate quantification and process understanding.

Comparative Analysis of HPLC Methodologies

We will compare two primary HPLC approaches: standard Reversed-Phase (RP-HPLC) and Ion-Pair Chromatography (IPC). Each method offers distinct advantages and is suited for different analytical objectives.

Method A: Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the workhorse of modern chromatography and the logical starting point for this analysis. It separates molecules based on their hydrophobicity.

Principle of Operation: A non-polar stationary phase (typically C18) is used with a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol). Non-polar analytes interact more strongly with the stationary phase and are retained longer, while polar analytes elute earlier. To ensure the ionization state of acidic analytes is consistent and to improve peak shape, an acid modifier like phosphoric acid or formic acid is added to the mobile phase to suppress the ionization of carboxylic and sulfonic acid groups.[4][5]

Expertise & Experience Insights: While straightforward, standard RP-HPLC can struggle with retaining the highly polar hydrolysis product, 2-sulfobenzoic acid. This compound may elute very early, close to the solvent front, making accurate quantification difficult. However, for monitoring the disappearance of the less polar starting material and the appearance of the moderately polar saccharin product, RP-HPLC is often sufficient, fast, and robust.[6]

Method B: Ion-Pair Chromatography (IPC)

When retention of highly polar, ionic compounds is insufficient in RP-HPLC, Ion-Pair Chromatography is an excellent alternative.[7][8]

Principle of Operation: IPC is a form of reversed-phase chromatography where an "ion-pairing reagent" is added to the mobile phase.[9][10] For analyzing acidic compounds (anions) like sulfonates and carboxylates, a counter-ion with a positive charge, such as a quaternary ammonium salt (e.g., tetrabutylammonium), is used.[11] This reagent has a hydrophobic alkyl "tail" that adsorbs onto the C18 stationary phase and a positively charged "head" that faces the mobile phase.[8] The negatively charged analytes then form a neutral ion-pair with the adsorbed counter-ions, allowing for retention and separation based on the underlying reversed-phase mechanism.[7][8]

Expertise & Experience Insights: IPC provides superior retention and resolution for the highly polar, acidic by-products that are problematic in standard RP-HPLC.[11] The choice of the ion-pairing reagent and its concentration allows for fine-tuning of retention times.[11] However, IPC methods require longer column equilibration times and dedicated columns, as the ion-pairing reagents can be difficult to wash out completely.[9]

Experimental Data & Performance Comparison

The following table summarizes the expected performance of the two methods for separating key components in a 2-(Chlorosulfonyl)benzoic acid reaction mixture. The data is illustrative, based on established chromatographic principles.

Parameter	Method A: RP-HPLC	Method B: Ion-Pair Chromatography (IPC)	Rationale & Causality
Retention of 2-Sulfobenzoic acid	Very Low (May elute near void volume)	Good to Excellent	IPC reagent provides an ionic interaction mechanism, significantly increasing retention for this highly polar, anionic compound.[7][8]
Resolution (Saccharin / 2-Sulfamoylbenzoic acid)	Moderate	High	The subtle differences in acidity and structure between these two compounds can be better exploited by the dual separation mechanism (hydrophobic and ionic) offered by IPC.
Analysis Time	Fast (5-10 minutes)	Slower (10-20 minutes)	Increased retention from the ion-pairing mechanism naturally leads to longer run times.
Method Robustness & Simplicity	High	Moderate	RP-HPLC uses a simpler mobile phase and requires less equilibration time. IPC requires precise control of ion-pair reagent concentration and pH.[9]
Column Lifespan	Good	Moderate	Prolonged exposure to ion-pairing reagents can sometimes lead to stationary phase degradation. Columns are often dedicated to IPC methods.

Visualizing the Process

To better understand the context of the analysis, the following diagrams illustrate the chemical transformations and the general analytical workflow.

Diagram 1: Simplified Reaction Pathway

This diagram shows the conversion of 2-(Chlorosulfonyl)benzoic acid to the final product, saccharin, and a key hydrolysis by-product.

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A Senior Application Scientist's Guide to Spectroscopic Confirmation of Sulfonamide Formation

Introduction: Beyond the TLC Spot

In the landscape of medicinal chemistry and drug development, the sulfonamide functional group remains a cornerstone scaffold, integral to a vast array of therapeutic agents. Its synthesis, most commonly achieved through the reaction of a sulfonyl chloride with a primary or secondary amine, is a fundamental transformation in the synthetic chemist's toolkit.[1] While thin-layer chromatography (TLC) may signal the consumption of starting materials and the emergence of a new product, it is merely an indicator, not a confirmation.

Unambiguous structural verification is paramount to ensure the integrity of downstream processes, from biological screening to preclinical development. A hastily or incorrectly characterized compound can lead to the misinterpretation of structure-activity relationships (SAR), wasted resources, and ultimately, the failure of a promising drug candidate.

This guide provides a comprehensive, comparative framework for the robust spectroscopic confirmation of sulfonamide formation. We will move beyond a simple checklist of techniques, delving into the causality behind spectral changes. By comparing the spectroscopic signatures of the starting materials directly against the product, we establish a self-validating system for confirmation. To illustrate these principles, we will use the model reaction of p-toluenesulfonyl chloride with benzylamine to form N-benzyl-p-toluenesulfonamide.

The Model Reaction: Synthesis of N-Benzyl-p-toluenesulfonamide

The reaction of an amine's nucleophilic nitrogen with the electrophilic sulfur of a sulfonyl chloride is a classic and reliable method for forging the S-N bond.[2] A base is typically required to quench the HCl generated during the reaction.

Sources

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• 2. rsc.org [rsc.org]

A Senior Application Scientist's Guide to Sulfonylating Agents: A Comparative Analysis of 2-(Chlorosulfonyl)benzoic Acid

For researchers, scientists, and drug development professionals, the strategic selection of a sulfonylating agent is a critical decision that profoundly impacts the efficiency, yield, and downstream possibilities of a synthetic route. These reagents are foundational for installing sulfonamide and sulfonate ester moieties, which are privileged structures in medicinal chemistry. This guide provides an in-depth, objective comparison of 2-(Chlorosulfonyl)benzoic acid against a cohort of commonly employed sulfonylating agents. We will delve into the causality behind their reactivity, supported by experimental frameworks and data, to empower you with the insights needed for optimal reagent selection.

The Principle of Sulfonylation: An Electrophilicity-Driven Reaction

The core function of a sulfonylating agent, R-SO₂Cl, is to act as an electrophile, transferring the sulfonyl group (R-SO₂) to a nucleophile, typically an amine or an alcohol. The reactivity of the sulfonyl chloride is primarily dictated by the electrophilicity of the sulfur atom. This is modulated by the electronic properties of the 'R' group:

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or carboxylic acid (-COOH) pull electron density away from the sulfonyl center. This makes the sulfur atom more electron-deficient (more electrophilic) and thus more susceptible to nucleophilic attack, leading to higher reactivity.[1]

• Electron-Donating Groups (EDGs): Substituents like alkyl groups (e.g., methyl, -CH₃) push electron density towards the sulfonyl center, slightly reducing its electrophilicity and tempering reactivity.[1]

• Steric Hindrance: Bulky 'R' groups can sterically hinder the approach of the nucleophile, slowing the reaction rate. Aliphatic sulfonyl chlorides, like methanesulfonyl chloride, are generally less hindered than aromatic variants.[1]

This fundamental principle governs the choice of agent for a given substrate and desired reaction kinetics.

A Comparative Analysis of Key Sulfonylating Agents

The utility of a sulfonylating agent is not measured by reactivity alone but by a combination of its reactivity, stability, cost, and the unique chemical handles it may possess. Here, we compare 2-(Chlorosulfonyl)benzoic acid with several industry workhorses.

2-(Chlorosulfonyl)benzoic Acid: The Bifunctional Scaffold

2-(Chlorosulfonyl)benzoic acid is a unique reagent due to its bifunctional nature, possessing both a highly reactive sulfonyl chloride and a carboxylic acid group.[2] The ortho relationship of these groups introduces distinct chemical properties. The electron-withdrawing carboxylic acid group enhances the electrophilicity of the sulfonyl sulfur, suggesting a reactivity greater than that of unsubstituted benzenesulfonyl chloride.

Its primary advantage lies in its utility as a scaffold.[3] One can first perform a selective sulfonylation reaction with an amine and then utilize the carboxylic acid moiety for subsequent modifications, such as amide bond formation.[3] This allows for the rapid generation of diverse chemical libraries from a single starting point, a significant advantage in drug discovery.

Methanesulfonyl Chloride (MsCl): The Potent and Compact Agent

Methanesulfonyl chloride (MsCl) is a small, sterically unhindered, and highly reactive aliphatic sulfonylating agent.[1] Its high reactivity makes it ideal for sulfonating less nucleophilic amines or for converting alcohols into excellent leaving groups (mesylates) under mild conditions.[4][5]

A crucial mechanistic distinction exists for MsCl. In the presence of strong, non-nucleophilic bases like triethylamine, MsCl can undergo deprotonation at the α-carbon to form a highly reactive "sulfene" intermediate (CH₂=SO₂).[6][7] This pathway is unavailable to aromatic sulfonyl chlorides, which lack α-protons, and represents a different mode of reactivity that must be considered during reaction design.[6]

p-Toluenesulfonyl Chloride (TsCl): The Reliable Workhorse

Often referred to as tosyl chloride, TsCl is arguably the most common and well-understood sulfonylating agent. The para-methyl group is slightly electron-donating, making TsCl less reactive than benzenesulfonyl chloride, which provides excellent stability and predictable reactivity.[1][8] It is widely used to convert alcohols into tosylates, which are superb leaving groups for substitution and elimination reactions, and for the formation of stable sulfonamides.[4][9] The resulting tosylates are often crystalline solids, which can simplify purification.[5]

Nitrobenzenesulfonyl Chlorides (NsCl): The Highly Activated and Labile Agents

Reagents like 2-nitrobenzenesulfonyl chloride (2-NsCl) and 4-nitrobenzenesulfonyl chloride (4-NsCl) are characterized by very high reactivity. The potent electron-withdrawing nature of the nitro group renders the sulfonyl sulfur extremely electrophilic.[10][11] This makes them suitable for sulfonating even weakly nucleophilic substrates.

Beyond simple sulfonamide formation, the resulting N-nosyl amides have a critical application as protecting groups for amines. The strong electron-withdrawing effect of the nitro group makes the sulfonamide susceptible to cleavage under specific, mild nucleophilic conditions (e.g., with thiophenol), allowing for deprotection without harming other sensitive functional groups in the molecule.[12]

Dansyl Chloride: The Fluorescent Specialist

Dansyl chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) is a specialized reagent used almost exclusively for chemical labeling.[13] It reacts with primary and secondary amines to form stable sulfonamide adducts that are highly fluorescent.[14][15][16] This property is exploited in biochemistry and analytical chemistry for protein sequencing, amino acid analysis, and fluorescent labeling for microscopy and other assays.[13][14][17] While it is a reactive sulfonyl chloride, its primary utility is not in general organic synthesis but in creating fluorescent probes.[13]

Quantitative and Qualitative Data Summary

To facilitate reagent selection, the properties and relative reactivity of these agents are summarized below.

Table 1: Comparative Physicochemical Properties of Selected Sulfonylating Agents

Property	2-(Chlorosulfonyl)benzoic acid	Methanesulfonyl Chloride (MsCl)	p-Toluenesulfonyl Chloride (TsCl)	2-Nitrobenzenesulfonyl Chloride (2-NsCl)	Dansyl Chloride
CAS Number	63914-81-8[18][19]	124-63-0	98-59-9	1694-92-4	605-65-2[15]
MW ( g/mol )	220.63[20]	114.55	171.62	221.62	269.75
Form	Solid[18]	Liquid	Solid	Solid	Solid
Melting Point	N/A (Decomposes)	-32 °C	67-69 °C	63-67 °C	70-73 °C
Key Feature	Bifunctional scaffold[3]	High reactivity, sulfene formation[1]	Stable, workhorse reagent	High reactivity, protecting group use[11]	Fluorescent labeling[13]

Table 2: Relative Reactivity and Application Overview

Sulfonylating Agent	General Reactivity Ranking	Typical Nucleophiles	Key Application Areas	Causality for Reactivity
MsCl	1 (Highest)	Alcohols, primary/secondary amines	Conversion of alcohols to leaving groups; sulfonamide synthesis with hindered amines.	Small size (low steric hindrance) and aliphatic nature. Can form highly reactive sulfene intermediate.[1]
NsCl	2	Primary/secondary amines, alcohols	Amine protection/deprotection; synthesis with weakly nucleophilic amines.	Strong electron-withdrawing nitro group significantly increases electrophilicity of sulfur.[11]
2-(CS)BA *	3	Primary/secondary amines	Scaffold-based synthesis for compound libraries; creating functionalized sulfonamides.	Electron-withdrawing carboxylic acid group enhances sulfur electrophilicity.[2][3]
TsCl	4	Alcohols, primary/secondary amines	General purpose conversion of alcohols to leaving groups; stable sulfonamide formation.	Electron-donating methyl group slightly deactivates the sulfonyl group, leading to moderate, controllable reactivity.
Dansyl-Cl	5 (Specialized)	Primary/secondary amines	Fluorescent labeling of proteins, peptides, and amino acids for analytical detection.	Reactivity is sufficient for labeling but not typically used for bulk synthesis. The bulky naphthalene ring influences reaction kinetics.[13][14]

*2-(CS)BA = 2-(Chlorosulfonyl)benzoic acid

Experimental Protocols and Workflows

Trustworthy protocols are self-validating. The following procedure for the synthesis of a sulfonamide using 2-(Chlorosulfonyl)benzoic acid includes in-process controls (TLC) and terminal characterization, representing a robust experimental design.

Protocol: Synthesis of 2-((Phenylsulfamoyl)benzoic Acid from Aniline

This protocol describes a general procedure for the reaction between 2-(Chlorosulfonyl)benzoic acid and a primary amine, using aniline as an example.

Materials:

• 2-(Chlorosulfonyl)benzoic acid (1.0 eq)

• Aniline (1.1 eq)

• Anhydrous Pyridine (as solvent and base) or Triethylamine (2.5 eq) in Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Methodology:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve aniline (1.1 eq) in anhydrous pyridine or DCM.

  • Causality: Using an excess of the amine helps ensure the complete consumption of the more valuable sulfonyl chloride. Pyridine serves as both a solvent and an acid scavenger to neutralize the HCl byproduct, driving the equilibrium towards the product.[9] An inert atmosphere prevents reactions with atmospheric moisture.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add a solution of 2-(Chlorosulfonyl)benzoic acid (1.0 eq) in the same solvent dropwise over 15-20 minutes.

  • Causality: The reaction is often exothermic. Cooling to 0 °C controls the reaction rate, prevents potential side reactions, and ensures safety. A slow, dropwise addition maintains this control.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC). A sample of the reaction mixture is spotted against the starting materials. The disappearance of the limiting reagent (2-(chlorosulfonyl)benzoic acid) indicates completion.

  • Trustworthiness: TLC is a critical in-process control that prevents premature or unnecessarily long reaction times, optimizing efficiency and minimizing byproduct formation.

• Workup and Extraction:

  • Once complete, quench the reaction by slowly adding 1 M HCl to neutralize the excess base and protonate the product.

  • Transfer the mixture to a separatory funnel and extract the product into an organic solvent like ethyl acetate (3x volumes).

  • Wash the combined organic layers sequentially with 1 M HCl, water, and finally, brine.

  • Causality: The acid wash removes the basic pyridine/triethylamine. The brine wash removes residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification and Characterization: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the pure sulfonamide.

  • Self-Validation: Confirm the structure and purity of the final product using analytical techniques such as NMR spectroscopy (¹H, ¹³C), IR spectroscopy (to observe N-H and S=O stretches), and Mass Spectrometry (to confirm molecular weight).

Visualizing the Process

dot digraph "General_Sulfonylation_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6, fontname="Arial", fontsize=12]; node [shape=record, style=filled, fontname="Arial", fontsize=11];

// Nodes Nuc [label="{Nu-H|+Nucleophile\n(e.g., R-NH₂)}", fillcolor="#F1F3F4", fontcolor="#202124"]; Sulfonyl [label="{R-SO₂-Cl|+Sulfonyl Chloride}", fillcolor="#F1F3F4", fontcolor="#202124"]; Intermediate [label="{Intermediate}", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Product [label="{R-SO₂-Nu|+Sulfonamide}", fillcolor="#34A853", fontcolor="#FFFFFF"]; Byproduct [label="{H-Cl}", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Base [label="{Base}", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Nuc -> Intermediate [label="Nucleophilic\nAttack", color="#5F6368", fontcolor="#5F6368"]; Sulfonyl -> Intermediate [color="#5F6368"]; Intermediate -> Product [label="Cl⁻ leaves", color="#5F6368", fontcolor="#5F6368"]; Intermediate -> Byproduct [label="H⁺ removed", color="#5F6368", fontcolor="#5F6368", style=dashed]; Base -> Intermediate [style=invis]; // for positioning Byproduct -> Base [style=invis]; // for positioning } } Caption: General mechanism of sulfonamide formation.

dot digraph "Experimental_Workflow" { graph [fontname="Arial", fontsize=12, labelloc="t", label=""]; node [shape=box, style=filled, fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124", peripheries=1]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes start [label="1. Reaction Setup\n(Dissolve Amine)", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; add [label="2. Reagent Addition\n(Add Sulfonyl Chloride at 0°C)"]; react [label="3. Reaction\n(Stir at RT, 4-12h)"]; monitor [label="4. Monitoring (TLC)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; workup [label="5. Aqueous Workup\n(Quench, Extract, Wash)"]; dry [label="6. Drying & Concentration"]; purify [label="7. Purification\n(Recrystallization)"]; end [label="8. Characterization\n(NMR, MS, IR)", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> add; add -> react; react -> monitor; monitor -> workup [label="Reaction\nComplete"]; monitor -> react [label="Incomplete", style=dashed]; workup -> dry; dry -> purify; purify -> end; } Caption: A typical experimental workflow for sulfonylation.

dot digraph "Reactivity_Spectrum" { graph [fontname="Arial", rankdir=LR]; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [arrowhead=none, color="#5F6368"];

} Caption: A logical diagram of relative agent reactivity.

Conclusion and Strategic Recommendations

The choice of a sulfonylating agent is a nuanced decision that hinges on the specific synthetic challenge at hand.

• For rapid, high-yield reactions or for converting alcohols to superior leaving groups, methanesulfonyl chloride (MsCl) is an excellent first choice due to its high reactivity.

• When stable, crystalline derivatives are desired and moderate reactivity is sufficient, the classic p-toluenesulfonyl chloride (TsCl) remains an indispensable and cost-effective tool.

• For applications requiring the protection and subsequent deprotection of amines, or for reacting with challenging, low-nucleophilicity substrates, nitrobenzenesulfonyl chlorides (NsCl) offer a powerful, activated alternative.

• 2-(Chlorosulfonyl)benzoic acid carves its own niche as a bifunctional scaffold. It is the agent of choice when the synthetic strategy involves creating a sulfonamide and then leveraging the appended carboxylic acid for further diversification, making it a highly valuable tool in medicinal chemistry for building focused compound libraries.

By understanding the electronic and steric factors that govern the reactivity of these agents, researchers can make informed, strategic decisions to optimize their synthetic endeavors and accelerate the drug discovery process.

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• Benchchem. (n.d.). The Benzoic Acid Scaffold: A Cornerstone in Modern Drug Discovery.

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• US EPA. (n.d.). Benzoic acid, 2-chloro-5-(chlorosulfonyl)- - Substance Details.

• ChemScene. (n.d.). 137-64-4 | 2-Chloro-5-(chlorosulfonyl)benzoic acid.

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation).

• Chemsrc. (2025-08-20). 2-(Chlorosulfonyl)benzoic acid | CAS#:63914-81-8.

• MDPI. (2019-01-11). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations.

• NIH. (n.d.). Imidazolium-Based Sulfonating Agent to Control the Degree of Sulfonation of Aromatic Polymers and Enable Plastics-to-Electronics Upgrading.

• Beilstein Journals. (n.d.). BJOC - CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na.

• Benchchem. (n.d.). An In-depth Technical Guide to 4-(Chlorosulfonyl)benzoic Acid: Properties, Synthesis, and Applications.

• Sigma-Aldrich. (n.d.). 4-(Chlorosulfonyl)benzoic acid 96%.

• BLD Pharm. (n.d.). 63914-81-8|2-(Chlorosulfonyl)benzoic acid.

• ResearchGate. (n.d.). Scheme 1. Reagents and conditions: (i) 2-nitrobenzenesulfonyl chloride....

• CAS Common Chemistry. (n.d.). 4-Chloro-3-(chlorosulfonyl)benzoic acid.

• American Chemical Society. (2025-12-16). Harnessing CO2 Radical Anion-Mediated Electron Transfer for Scalable Copper-Catalyzed Cross-Coupling.

• ChemicalBook. (2025-09-25). 4-Nitrobenzenesulfonyl chloride.

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A Researcher's Guide to Amine Derivatization: Moving Beyond 2-(Chlorosulfonyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of amine-containing compounds is a critical task in fields ranging from metabolomics to pharmaceutical development. Chemical derivatization is a powerful strategy to enhance the analytical properties of these molecules, improving their chromatographic retention and boosting detection sensitivity.[1][2] While 2-(Chlorosulfonyl)benzoic acid and other sulfonyl chlorides have been used to create stable sulfonamide derivatives, the modern analytical laboratory has a diverse toolkit of reagents, each with unique advantages.[3][4]

This guide provides an in-depth, objective comparison of leading alternatives to traditional sulfonyl chlorides. We will explore their reaction mechanisms, present comparative performance data, and offer detailed experimental protocols to help you select and implement the optimal derivatization strategy for your specific analytical challenge.

The Role and Limitations of Sulfonyl Chloride Reagents

2-(Chlorosulfonyl)benzoic acid reacts with primary and secondary amines to form stable sulfonamides. This reaction, a nucleophilic attack of the amine on the electron-deficient sulfur atom, imparts a chromophore on the analyte, making it detectable by UV-Vis spectrophotometry. However, researchers must consider several factors:

• Hydrolysis: Sulfonyl chlorides are susceptible to hydrolysis, which can compete with the derivatization reaction and lead to inconsistent results and high background signals.

• Reaction Conditions: The reaction typically requires alkaline conditions to ensure the amine is in its nucleophilic, unprotonated state, which may not be suitable for all analytes or sample matrices.[5]

• Derivative Stability: While generally stable, the stability of sulfonamide derivatives can be influenced by pH and solvent conditions, potentially impacting quantitative accuracy over time.[3]

These challenges have driven the development and adoption of alternative reagents that offer improvements in reaction speed, derivative stability, and detection sensitivity.

Premier Alternatives for Amine Derivatization

The choice of a derivatizing agent is a critical decision involving a trade-off between reaction simplicity, sensitivity, and the scope of target analytes.[1] No single reagent is universally superior.[1] Below, we compare several industry-standard reagents.

Dansyl Chloride (DNS-Cl)

5-(Dimethylamino)naphthalene-1-sulfonyl chloride, or Dansyl chloride, is a versatile reagent that reacts with primary and secondary amines to form intensely fluorescent sulfonamide adducts.[5][6] This property makes it a workhorse for enhancing the detectability of amino acids, peptides, and biogenic amines.[5]

• Mechanism: The reaction is a nucleophilic substitution where the unprotonated amine attacks the sulfonyl chloride group, typically at a pH of 9.5-10.5. The resulting N-dansyl sulfonamide is highly fluorescent.[5]

• Advantages: Dansyl derivatives are stable and exhibit strong fluorescence, allowing for very low detection limits (picomole range).[7][8] It is a versatile method that enhances both fluorescence and ionization efficiency for LC-MS.[1][2]

• Limitations: The reaction can be slow, often requiring incubation at elevated temperatures (e.g., 60°C for 60 minutes).[7][8] Furthermore, Dansyl chloride can also react with phenols and imidazoles, which may be a drawback depending on the sample complexity.[9][10]

Dabsyl Chloride (DABS-Cl)

4-(Dimethylamino)azobenzene-4'-sulfonyl chloride, known as Dabsyl chloride, is another sulfonyl chloride reagent that forms highly stable derivatives with primary and secondary amino acids.[7][11]

• Mechanism: Similar to Dansyl chloride, Dabsyl chloride reacts with the amino group under alkaline conditions (pH 8.5-9.5) at elevated temperatures (70°C).[7][11]

• Advantages: A key advantage of dabsylation is that the derivatives have a strong absorbance in the visible range (~465 nm).[11][12] This allows for high-sensitivity analysis with minimal interference from other UV-absorbing components in the sample matrix.[11][12] The derivatives are also known for their excellent stability.[7][11]

• Limitations: The reaction requires heating, and like other sulfonyl chlorides, the reagent can be sensitive to moisture. The derivatization time is typically 15-30 minutes.[7][11]

AccQ-Tag (AQC)

The AccQ-Tag derivatization reagent, 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC), is a component of a comprehensive system developed for amino acid analysis.[13]

• Mechanism: AQC reacts with both primary and secondary amino acids in a single, rapid step. The reaction involves the amino group attacking the N-hydroxysuccinimidyl ester, forming a highly stable urea derivative.[14]

• Advantages: The derivatization is fast (complete in minutes at 55°C) and produces exceptionally stable fluorescent products.[14] The AccQ-Tag system is optimized for UPLC and HPLC, providing excellent resolution and sensitivity for amino acid composition analysis in various matrices.[14]

• Limitations: This is a proprietary, kit-based system, which may be more costly than using individual reagents.[13][15] The reagent is primarily designed and validated for amino acid analysis.

Marfey's Reagent (FDAA)

Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, or FDAA) is a specialized chiral derivatizing agent.[16][17] It is invaluable for the separation of enantiomers (D- and L-isomers) of amino acids and other chiral amines.[16][18]

• Mechanism: The reagent's fluorine atom undergoes nucleophilic substitution with the amino group of the analyte.[17] Since the reagent itself is chiral (containing L-alanine), it reacts with a racemic mixture of amines to form a pair of diastereomers. These diastereomers have different physical properties and can be separated on a standard, non-chiral reversed-phase HPLC column.[17][19]

• Advantages: It provides a simple and effective method for determining the enantiomeric composition of amino acids and amines without the need for a chiral stationary phase.[16][17] The dinitrophenyl group provides a strong UV chromophore for sensitive detection.[17]

• Limitations: The primary application is for chiral separations, making it less versatile for general amine quantification compared to other reagents.[2][16]

Performance Comparison at a Glance

The selection of a derivatization agent should be guided by the specific analytical goals, sample matrix, and available instrumentation.[1]

Reagent	Target Amines	Reaction Time	Reaction Temp.	Derivative Stability	Detection Method	Key Advantages
2-(Chlorosulfonyl) benzoic acid	Primary & Secondary	Variable	Variable	Good	UV	Forms stable sulfonamides
Dansyl Chloride	Primary & Secondary	60-120 min[7][8]	38-60 °C[7][8]	Excellent	Fluorescence, MS[2]	High sensitivity, enhances ionization
Dabsyl Chloride	Primary & Secondary	15-30 min[7][11]	70 °C[7][11]	Excellent[11][12]	Visible (465 nm)[11][12]	Stable derivatives, detection in visible range minimizes interference
AccQ-Tag (AQC)	Primary & Secondary	10 min[14]	55 °C[14]	Excellent[14]	Fluorescence, UV	Fast reaction, highly stable derivatives, integrated system
Marfey's Reagent	Primary & Secondary	~60 min[17]	40 °C[17]	Good	UV	Excellent for chiral separations of enantiomers

Experimental Protocols

Trustworthy and reproducible data begins with a well-defined protocol. The following are representative methodologies for the discussed reagents. Optimization for specific applications is always recommended.

Protocol 1: Dansyl Chloride Derivatization of Amino Acids

This protocol is a general method that can be adapted for various primary and secondary amines.[8]

• Reagent Preparation:

  • Dansyl Chloride Solution (5 mg/mL): Dissolve 50 mg of Dansyl chloride in 10 mL of anhydrous acetone or acetonitrile. Prepare fresh and protect from light.[5]

  • Sodium Bicarbonate Buffer (0.5 M, pH 9.5): Dissolve 4.2 g of sodium bicarbonate in 100 mL of deionized water and adjust the pH to 9.5 with 1 M NaOH.[5]

• Derivatization Procedure:

  • To 100 µL of the sample or standard solution, add 100 µL of the sodium bicarbonate buffer.[5]

  • Add 100 µL of the Dansyl chloride solution.[5]

  • Vortex the mixture and incubate at 60°C for 60 minutes in the dark.[8]

• Sample Preparation for HPLC:

  • Quench the reaction by adding 10 µL of 10% ammonium hydroxide.[8]

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.

  • Filter the sample through a 0.22 µm syringe filter before injection.[5]

Protocol 2: Dabsyl Chloride Derivatization of Amino Acids

This method provides highly stable derivatives suitable for visible detection.[11]

• Reagent Preparation:

  • Dabsyl Chloride Solution (2.5 mg/mL): Dissolve Dabsyl chloride in acetone or acetonitrile.[11]

  • Borate Buffer (0.1 M, pH 9.0): Prepare a 0.1 M sodium borate buffer and adjust the pH to 9.0.[11]

• Derivatization Procedure:

  • To 100 µL of the amino acid sample (prepared in the borate buffer), add 200 µL of the Dabsyl chloride solution.[11]

  • Vortex the mixture thoroughly.

  • Incubate the reaction at 70°C for 15-30 minutes.[7][11]

• Sample Preparation for HPLC:

  • After incubation, evaporate the solvent to dryness under a stream of nitrogen.[11]

  • Reconstitute the dried residue in a suitable volume (e.g., 500 µL) of the initial mobile phase.[11]

  • Filter through a 0.22 µm syringe filter before injection onto a reversed-phase HPLC column.[11]

Protocol 3: AccQ-Tag Ultra Derivatization

This protocol is based on the Waters AccQ-Tag Ultra Chemistry system.[1]

• Reagent Preparation:

  • Reconstitute the AccQ-Fluor Reagent powder in the provided acetonitrile immediately before use.[1]

• Derivatization Procedure:

  • To 10 µL of the sample or standard, add 70 µL of the provided borate buffer.[1][14]

  • Vortex to mix.

  • Add 20 µL of the reconstituted AccQ-Fluor reagent solution and vortex immediately.[1][14]

• Heating Step:

  • Heat the mixture for 10 minutes at 55°C.[14] This step ensures the complete conversion of derivatized tyrosine to a single, stable product.[14]

  • The sample is now ready for injection.

Visualizing the Workflow

The choice of derivatization reagent is a pivotal step in the overall analytical workflow for amine analysis.

Caption: A generalized workflow for amine analysis from sample preparation to data analysis.

Making the Right Choice

To select the most appropriate reagent, consider the following:

• What is your analytical platform? For LC-MS, reagents that enhance ionization, like Dansyl chloride, are excellent choices.[2] For standard HPLC with UV-Vis detection, Dabsyl chloride offers high sensitivity in the visible range, avoiding common matrix interferences.[11]

• What is the nature of your sample? For complex biological matrices, the specificity of Dabsyl chloride (visible detection) or the robustness of a kit-based system like AccQ-Tag can be advantageous.

• Are you performing chiral separations? If you need to resolve D- and L-isomers, Marfey's reagent is the gold standard.[16]

• What are your sensitivity requirements? For trace-level analysis, fluorescent reagents like Dansyl chloride and AccQ-Tag typically offer the lowest limits of detection.[8]

By moving beyond single-reagent approaches and embracing the diverse options available, researchers can significantly enhance the quality, sensitivity, and reliability of their amine analyses. The reagents discussed here represent well-validated, powerful alternatives to traditional sulfonyl chlorides, each providing a unique set of advantages to meet the demands of modern analytical science.

References

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• Jasco UK. Analysis of Dabsyl Amino Acids using HPLC. Jasco UK. [Link]

• Waters Corporation. (n.d.). AccQ•Tag Columns for Amino Acid Analysis. Waters Corporation. [Link]

• Tai, H. C., et al. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. PubMed. [Link]

• ResearchGate. (2025). 1.2.5. HPLC of amino acids as dansyl and dabsyl derivatives. ResearchGate. [Link]

• Van Eeckhaut, A., et al. (2012). Comparison of amino acid derivatization reagents for LC-ESI-MS analysis. Introducing a novel phosphazene-based derivatization reagent. PubMed. [Link]

• Analytics-Shop. 176005152 - AccQ Tag Ultra C18 2.5 µm Amino Acid Analysis Kit. Analytics-Shop. [Link]

• Bhushan, R., & Kumar, V. (2008). Synthesis and Application of New Chiral Variants of Marfey's Reagent for Liquid Chromatographic Separation of the Enantiomers of α-Amino Acids. AKJournals. [Link]

• OneLab. (n.d.). AccQ•Tag™ Amino Acid Sample Prep - Protocol. OneLab. [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis. Ovid. [Link]

• Scribd. (n.d.). HPLC Analysis of Amino Acids Using Dansyl and Dabsyl Derivatives. Scribd. [Link]

• Bhushan, R. (2003). Marfey's reagent: Past, present, and future uses of 1‐fluoro‐2,4‐dinitrophenyl‐5‐L‐alanine amide. Semantic Scholar. [Link]

• Shiota, M., et al. (2021). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. MDPI. [Link]

• Yuan, T., et al. (2020). Targeted quantification of amino acids by dansylation. PMC - NIH. [Link]

• Bhushan, R., & Brückner, H. (2005). Marfey's reagent for chiral amino acid analysis: A review. ResearchGate. [Link]

• Lasekan, O., & Hussein, F. (2019). Review Article The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Be. Semantic Scholar. [Link]

• ResearchGate. (n.d.). A non-exhaustive list of derivatization reagents used in amine analysis (by GC, HPLC, and other methods). ResearchGate. [Link]

• Lasekan, O., & Hussein, F. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. NIH. [Link]

• Wikipedia. (n.d.). Dansyl chloride. Wikipedia. [Link]

• ResearchGate. (2025). Review: Liquid chromatography-post-column derivatization for amino acid analysis: Strategies, instrumentation, and applications. ResearchGate. [Link]

• El-Gindy, A., et al. (1982). Stability-indicating high-performance liquid chromatographic determination of chlorpropamide, tolbutamide, and their respective sulfonamide degradates. PubMed. [Link]

• ResearchGate. (2025). Determination of sulphonamides in animal tissues by high performance liquid chromatography with pre-column derivatization of 9-fluorenylmethyl chloroformate. ResearchGate. [Link]

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A Comparative Guide to the Biological Activity of 2-(Chlorosulfonyl)benzoic Acid Derivatives

In the landscape of medicinal chemistry, the strategic design and synthesis of novel bioactive compounds are paramount to advancing therapeutic interventions. Among the myriad of molecular scaffolds, derivatives of 2-(chlorosulfonyl)benzoic acid have emerged as a versatile class of compounds with a wide spectrum of biological activities. The inherent reactivity of the chlorosulfonyl group, coupled with the structural features of the benzoic acid core, provides a fertile ground for the development of potent anticancer, antimicrobial, and anti-inflammatory agents.

This guide offers a comprehensive comparison of the biological activities of various 2-(chlorosulfonyl)benzoic acid derivatives. We will delve into their synthesis, mechanisms of action, and a comparative analysis of their efficacy, supported by experimental data. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic potential of this chemical class.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Derivatives of 2-(chlorosulfonyl)benzoic acid, particularly their sulfonamide and benzamide analogs, have demonstrated significant potential as anticancer agents. The underlying mechanism often involves the induction of apoptosis, cell cycle arrest, and the inhibition of key enzymes crucial for cancer cell survival and proliferation.

Mechanism of Action: A Multi-pronged Attack

The anticancer effects of these derivatives are not monolithic; they engage multiple cellular pathways to thwart cancer progression. A prominent mechanism is the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and XII. These enzymes play a critical role in regulating pH in the tumor microenvironment, and their inhibition disrupts cancer cell metabolism and survival.

Furthermore, many sulfonamide derivatives have been shown to induce apoptosis through both intrinsic and extrinsic pathways. This involves the activation of caspases, modulation of the Bcl-2 family of proteins, and the generation of reactive oxygen species (ROS), leading to mitochondrial dysfunction and programmed cell death.[1][2] Some derivatives also arrest the cell cycle at various phases, such as G0/G1 or G2/M, preventing cancer cells from dividing and proliferating.[1]

Caption: Antimicrobial mechanism of sulfonamide derivatives.

Comparative Efficacy: Minimum Inhibitory Concentrations (MIC)

The antimicrobial efficacy is quantified by the minimum inhibitory concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Derivative Class	Microorganism	MIC (µg/mL)	Reference
N-Benzoxazol-2-yl Benzene Sulfonamides	Staphylococcus aureus	30 - 300	[3]
Escherichia coli	30 - 300	[3]
5-chloro-2-hydroxybenzoic acid amides	S. aureus (MRSA)	15.62 - 31.25 (µmol/L)	[4]
M. kansasii	1 - 4 (µmol/L)	[4]
N-Benzamide derivatives	Bacillus subtilis	6.25	[5]
Escherichia coli	3.12	[5]

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

While direct studies on the anti-inflammatory properties of 2-(chlorosulfonyl)benzoic acid derivatives are less common, structurally related compounds, such as salicylic acid derivatives, provide valuable insights. These compounds often target key enzymes and signaling pathways involved in the inflammatory response.

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

A key mechanism of anti-inflammatory action is the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is responsible for the production of pro-inflammatory prostaglandins. Additionally, some derivatives can suppress the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammatory gene expression. [6][7]

Caption: Anti-inflammatory mechanism of related benzoic acid derivatives.

Comparative Efficacy: In Vivo Models of Inflammation

The anti-inflammatory potential of these compounds is often assessed in animal models, such as the carrageenan-induced paw edema model in rats.

A study on 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, a salicylic acid derivative, demonstrated significant anti-inflammatory effects in a lipopolysaccharide (LPS)-induced rat model. [6][7][8]Administration of the compound led to a significant reduction in the plasma concentrations of pro-inflammatory cytokines TNF-α and IL-1β. [6][8]

Experimental Protocols

For researchers looking to evaluate the biological activities of their own 2-(chlorosulfonyl)benzoic acid derivatives, here are detailed, step-by-step methodologies for key assays.

MTT Assay for Anticancer Activity

This protocol is a widely used colorimetric assay to assess cell viability. [9][10][11] Materials:

• 96-well microtiter plates

• Cancer cell lines

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of the compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used for the compounds) and a negative control (untreated cells).

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value.

Caption: Workflow for the MTT assay.

Broth Microdilution Method for Antimicrobial Activity

This is a standard method for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents. [12][13][14][15][16] Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Test compounds

• Bacterial inoculum standardized to 0.5 McFarland

• Microplate reader (optional)

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the test compounds in the broth medium directly in the 96-well plate.

• Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized inoculum to each well containing the compound dilutions. Include a growth control (inoculum without compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined visually or by measuring the optical density using a microplate reader.

Carrageenan-Induced Paw Edema for Anti-inflammatory Activity

This is a widely used in vivo model to screen for acute anti-inflammatory activity. [17][18][19][20][21] Materials:

• Rats or mice

• Carrageenan solution (1% in saline)

• Test compounds

• Vehicle control (e.g., saline, carboxymethyl cellulose)

• Pletysmometer or calipers

Procedure:

• Animal Dosing: Administer the test compounds and the vehicle control to the animals orally or via intraperitoneal injection.

• Carrageenan Injection: After a specific period (e.g., 30-60 minutes) to allow for compound absorption, inject 0.1 mL of carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume or thickness using a plethysmometer or calipers at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each treatment group compared to the vehicle control group.

Conclusion

Derivatives of 2-(chlorosulfonyl)benzoic acid represent a promising and versatile scaffold for the development of new therapeutic agents. Their demonstrated efficacy across anticancer, antimicrobial, and anti-inflammatory applications underscores their potential in addressing a range of unmet medical needs. The synthetic tractability of the 2-(chlorosulfonyl)benzoic acid core allows for the generation of diverse chemical libraries, enabling extensive structure-activity relationship (SAR) studies to optimize potency and selectivity.

This guide has provided a comparative overview of the biological activities of these derivatives, supported by experimental data and detailed protocols. It is our hope that this information will serve as a valuable resource for researchers in the field, facilitating the rational design and development of the next generation of drugs based on this privileged scaffold.

References

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• PubMed. (2022, January 25). Sulfonamide metformin derivatives induce mitochondrial-associated apoptosis and cell cycle arrest in breast cancer cells. Retrieved from [Link]

• ACS Omega. (2025, August 24). Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Synthesis and in vitro Antibacterial Activity of Novel Substituted N-1, 3-Benzoxazol-2yl Benzene Sulfonamides. Retrieved from [Link]

• PubMed. (n.d.). Antimicrobial activity of sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffold. Retrieved from [Link]

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A Researcher's Guide to the Structure-Activity Relationship (SAR) of Sulfonamides: From Antibacterial Agents to Diverse Therapeutics

This guide provides an in-depth, objective comparison of sulfonamide analogs, grounded in experimental data and field-proven insights. It is designed for researchers, scientists, and drug development professionals seeking to understand and leverage the versatile sulfonamide scaffold. We will dissect the core principles of sulfonamide SAR, explore its application across different therapeutic areas, and provide validated experimental protocols for practical application.

Introduction: The Enduring Legacy of the Sulfonamide Scaffold

The sulfonamides, the first class of synthetic antimicrobial agents to be used clinically, represent a cornerstone of medicinal chemistry.[1][2] Their discovery revolutionized the treatment of bacterial infections and unveiled a powerful chemical scaffold that has since been adapted to target a remarkable diversity of biological systems.[1][3] Understanding the structure-activity relationship (SAR) of this pharmacophore is crucial for optimizing existing drugs and designing novel therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles.[4][5] This guide moves beyond a simple recitation of facts to explain the causality behind the SAR principles that govern the efficacy of this versatile drug class.

The Core Pharmacophore: Anatomy of a Privileged Structure

The antibacterial activity of classical sulfonamides originates from a core structure: a 4-aminobenzenesulfonamide skeleton. This structure acts as a competitive inhibitor of dihydropteroate synthase (DHPS), an enzyme essential for bacterial folic acid synthesis.[6][7][8] Mammalian cells lack this pathway, acquiring folate from their diet, which accounts for the selective toxicity of these drugs.[8]

The key features essential for this antibacterial activity are:

• The p-Aminobenzoyl Moiety: The primary aromatic amine (at the N4 position) and the benzene ring are critical. They mimic the natural substrate of DHPS, para-aminobenzoic acid (PABA).[2][7]

• The Sulfonamide Group: The -SO2NH- group is the acidic center of the molecule and is crucial for binding to the enzyme.[9]

The minimal structural requirement for antibacterial activity is the sulfanilamide skeleton itself. The amino and sulfonyl groups must be in the para (1,4) positions on the benzene ring; ortho or meta arrangements abolish activity.[9][10]

SAR of Antibacterial Sulfonamides: Targeting Dihydropteroate Synthase (DHPS)

The primary mechanism of action for antibacterial sulfonamides is the competitive inhibition of DHPS, which catalyzes the condensation of PABA and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) to form 7,8-dihydropteroate, a precursor to folic acid.[6][11] Folic acid is vital for the synthesis of nucleotides, the building blocks of DNA and RNA, so inhibiting this pathway halts bacterial growth and replication, exerting a bacteriostatic effect.[8][12]

Key Structural Modifications and Their Consequences:

The SAR of antibacterial sulfonamides is primarily dictated by substitutions at the N1 and N4 positions.

• N4-Position (Aromatic Amine):

  • Essentiality: A free, unsubstituted primary aromatic amine at the N4 position is generally essential for activity.[9][10] Its role is to mimic the amine of PABA.

  • Prodrugs: Modification at the N4 position can create prodrugs. For example, sulfasalazine contains an azo linkage that is cleaved in the gut by bacterial reductases to release the active sulfapyridine and an anti-inflammatory agent, 5-aminosalicylic acid.[10]

  • Metabolism: Acetylation of the N4-amine is a common metabolic pathway in humans that leads to inactive metabolites.[10]

• N1-Position (Sulfonamide Nitrogen):

  • Major Site of Variation: This is the most important position for modification to modulate potency, pharmacokinetic properties, and spectrum of activity.[9]

  • Potency and pKa: The nature of the N1-substituent dramatically influences the acidity (pKa) of the sulfonamide proton. Electron-withdrawing substituents, particularly heterocyclic rings, increase the acidity.[10] An optimal pKa range of approximately 6.6 to 7.4 enhances activity.[9][10] This is because at physiological pH, a significant fraction of the drug exists in the ionized form, which is crucial for binding to DHPS, while a sufficient portion remains unionized to cross the bacterial cell membrane.[10]

  • Heterocyclic Substituents: The introduction of heterocyclic rings (e.g., thiazole, pyrimidine, isoxazole) at the N1 position leads to highly potent derivatives like sulfathiazole, sulfadiazine, and sulfamethoxazole.[9][10] These groups are electron-withdrawing and enhance the binding affinity to the enzyme.

  • Pharmacokinetics: The N1-substituent also governs properties like protein binding, solubility, and half-life.[9]

• Aromatic Ring:

  • Inviolable Core: The para-substituted benzene ring is generally considered essential. Replacing it with other ring systems or adding further substituents typically reduces or abolishes antibacterial activity.[9][13]

Comparative Analysis of Antibacterial Sulfonamides

The following table summarizes the structures and antibacterial performance of several key sulfonamide drugs. Minimum Inhibitory Concentration (MIC) is a standard measure of antibacterial potency; lower values indicate higher efficacy.

Sulfonamide	Structure (N1-Substituent)	Typical MIC against E. coli (µg/mL)	Key Characteristics
Sulfanilamide	-H	>64	The parent compound, low potency.
Sulfadiazine	Pyrimidine	16-32	Broad-spectrum, good CNS penetration.
Sulfamethoxazole	5-Methyl-3-isoxazole	8-16	Commonly used in combination with trimethoprim (co-trimoxazole).[7]
Sulfacetamide	-COCH₃	32-64	Primarily used topically for ophthalmic infections due to high aqueous solubility.[1]
Sulfathiazole	Thiazole	4-8	High potency but less used now due to higher toxicity risk.

Note: MIC values are illustrative and can vary significantly depending on the bacterial strain and testing conditions.[11][14]

Beyond Bacteria: The Versatility of the Sulfonamide Scaffold

The sulfonamide functional group is a privileged structure in medicinal chemistry, extending far beyond antibacterial agents.[1] The SAR principles, however, shift significantly depending on the target enzyme.

• Carbonic Anhydrase (CA) Inhibitors:

  • Mechanism: Used as diuretics (acetazolamide) and for glaucoma treatment (dorzolamide), these drugs inhibit carbonic anhydrase.[15][16]

  • Key SAR: The critical feature for CA inhibition is a primary, unsubstituted sulfonamide group (-SO2NH2).[16][17] The sulfonamide anion coordinates directly to the Zn²⁺ ion in the enzyme's active site.[15] Unlike antibacterial agents, the 4-amino group is not required and is often absent.[18][19][20]

• Cyclooxygenase-2 (COX-2) Inhibitors:

  • Mechanism: Selective COX-2 inhibitors like celecoxib are anti-inflammatory agents with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[21][22]

  • Key SAR: Celecoxib features a trifluoromethyl (-CF3) group and a p-sulfamoylphenyl moiety. The sulfonamide group is crucial for binding into a specific side pocket of the COX-2 enzyme, a feature absent in the COX-1 isoform, which confers selectivity.[21][23]

• Diuretics (Thiazide-type):

  • Mechanism: Drugs like hydrochlorothiazide inhibit the Na⁺-Cl⁻ symporter in the distal convoluted tubule of the kidney.

  • Key SAR: These are bicyclic sulfonamides. The sulfonamide group at position 7 is essential for their diuretic activity. An electron-withdrawing group at position 6 (like -Cl or -CF3) enhances potency.

Experimental Protocols for SAR Elucidation

To validate the SAR principles discussed, robust experimental workflows are necessary. The following protocols provide self-validating, step-by-step methodologies for the synthesis and evaluation of sulfonamide analogs.

Protocol 1: General Synthesis of a Sulfonamide Analog Library

This protocol describes a common method for synthesizing N1-substituted sulfonamides via the reaction of 4-acetamidobenzenesulfonyl chloride with a library of amines, followed by deprotection. The initial acetylation of the N4-amine prevents it from reacting with the sulfonyl chloride.

Step-by-Step Methodology:

• Preparation of Sulfonyl Chloride: Commercially available 4-acetamidobenzenesulfonyl chloride is used as the starting material.

• Sulfonamide Formation:

  • Dissolve the desired amine (1.0 eq) in a suitable solvent like pyridine or dichloromethane (DCM) with triethylamine (1.2 eq) at 0 °C.

  • Slowly add a solution of 4-acetamidobenzenesulfonyl chloride (1.05 eq) in the same solvent.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by Thin Layer Chromatography (TLC).

  • Causality: Pyridine or triethylamine acts as a base to neutralize the HCl generated during the reaction, driving it to completion.[24]

• Work-up and Purification:

  • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

• Deprotection of N4-Amine:

  • Dissolve the purified N-acetylated sulfonamide in aqueous HCl (e.g., 6M HCl).

  • Heat the mixture to reflux (approx. 100 °C) for 1-2 hours until TLC indicates the disappearance of the starting material.

  • Cool the reaction mixture and neutralize with a base (e.g., NaOH or NaHCO₃) until the product precipitates.

  • Collect the solid product by filtration, wash with cold water, and dry to yield the final N1-substituted 4-aminobenzenesulfonamide.[25]

• Validation: Confirm the structure and purity of the final compounds using NMR spectroscopy (¹H and ¹³C) and Mass Spectrometry.

Protocol 2: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the synthesized sulfonamide analogs against a target bacterial strain (e.g., E. coli ATCC 25922).

Step-by-Step Methodology:

• Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) as the growth medium.[26]

• Compound Preparation: Prepare a stock solution of each synthesized sulfonamide in dimethyl sulfoxide (DMSO). Perform a two-fold serial dilution in a 96-well microtiter plate using CAMHB to achieve a range of desired final concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculum Preparation:

  • Culture the bacterial strain overnight on Mueller-Hinton Agar (MHA).

  • Prepare a bacterial suspension in sterile saline equivalent to a 0.5 McFarland turbidity standard.

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well of the microtiter plate.[26]

• Inoculation and Incubation: Add the standardized inoculum to each well of the plate containing the diluted compounds.

• Controls (Self-Validation):

  • Positive Control: A well with bacteria and CAMHB but no drug, to ensure bacterial growth.

  • Negative Control: A well with CAMHB and the highest concentration of drug/DMSO, but no bacteria, to ensure media sterility and check for compound precipitation.

  • Reference Control: A known antibiotic (e.g., sulfamethoxazole) tested under the same conditions to validate the assay's performance.

• Incubation: Incubate the plate at 37°C for 16-20 hours.[26]

• Result Interpretation: The MIC is the lowest concentration of the sulfonamide that completely inhibits visible bacterial growth.[26][27]

Protocol 3: Dihydropteroate Synthase (DHPS) Inhibition Assay

This spectrophotometric assay measures the ability of synthesized compounds to inhibit the DHPS enzyme directly. It is a coupled enzyme assay that is amenable to high-throughput screening.[28][29]

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: e.g., 50 mM HEPES, pH 7.6, 10 mM MgCl₂.[30]

  • Substrates: p-aminobenzoic acid (PABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP).

  • Coupling Enzyme & Cofactor: Dihydrofolate reductase (DHFR) and NADPH.

  • Enzyme: Purified recombinant DHPS.

  • Test Compounds: Dissolved in DMSO.

• Assay Procedure (in a 96-well UV-transparent plate):

  • To each well, add assay buffer, DHFR, NADPH, PABA, and the test compound at various concentrations.

  • Initiate the reaction by adding DHPS and DHPP.

  • Causality: DHPS will produce dihydropteroate. In the coupled reaction, excess DHFR immediately reduces this product to tetrahydropteroate, oxidizing NADPH to NADP⁺ in the process.[28][29]

• Data Acquisition: Monitor the decrease in absorbance at 340 nm (corresponding to NADPH oxidation) over time using a microplate reader.

• Controls (Self-Validation):

  • No Inhibitor Control: Reaction with DMSO vehicle only (represents 100% enzyme activity).

  • No Enzyme Control: Reaction mixture without DHPS to account for any non-enzymatic NADPH oxidation.

  • Reference Inhibitor: A known DHPS inhibitor (e.g., sulfamethoxazole) to validate the assay.

• Data Analysis: Calculate the initial reaction rates from the linear portion of the absorbance vs. time curve. Determine the percent inhibition for each compound concentration relative to the no-inhibitor control. Plot percent inhibition against compound concentration and fit the data to a dose-response curve to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[30][31]

Visualization of Key Concepts and Workflows

Diagram 1: Mechanism of Action of Antibacterial Sulfonamides

Caption: Sulfonamides competitively inhibit DHPS, blocking PABA utilization and halting folic acid synthesis.

Diagram 2: General SAR of Antibacterial Sulfonamides

Caption: Key modification points governing the antibacterial activity of the sulfonamide scaffold.

Diagram 3: Experimental Workflow for a Sulfonamide SAR Study

Caption: A systematic workflow for designing, synthesizing, and evaluating sulfonamide analogs to build a SAR model.

Conclusion and Future Perspectives

The structure-activity relationship of sulfonamides is a classic yet evolving field in medicinal chemistry. For antibacterial agents, the core SAR is well-established, centering on the PABA-mimicking 4-aminobenzenesulfonamide scaffold, with N1-substituents serving as the primary tool for modulating potency and pharmacokinetics. However, the true power of the sulfonamide group lies in its adaptability. By removing the constraints of PABA mimicry, chemists have successfully repurposed the scaffold to inhibit vastly different enzymes like carbonic anhydrases and COX-2, each with its unique SAR demands.

Future research will likely focus on developing novel sulfonamides that can overcome established resistance mechanisms, particularly for DHPS.[6][32] This may involve designing inhibitors that target allosteric sites or bind differently within the active site.[31][33] Furthermore, the application of the sulfonamide scaffold in new therapeutic areas, guided by computational modeling and high-throughput screening, will continue to expand the legacy of this remarkable pharmacophore.

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A Researcher's Guide to Purity Assessment of Synthesized 2-(Chlorosulfonyl)benzoic Acid: A Comparative Analysis

Introduction: The Critical Role of Purity in Synthesized Intermediates

2-(Chlorosulfonyl)benzoic acid is a pivotal intermediate in the synthesis of a diverse array of pharmaceuticals and fine chemicals. Its bifunctional nature, possessing both a reactive sulfonyl chloride and a carboxylic acid, allows for its versatile application in the construction of complex molecular architectures. However, the very reactivity that makes it a valuable synthon also predisposes it to the formation of impurities during its synthesis, primarily through the chlorosulfonation of benzoic acid. The presence of these impurities, even in trace amounts, can have profound consequences on the yield, purity, and pharmacological activity of the final active pharmaceutical ingredient (API). Therefore, the rigorous assessment of the purity of 2-(Chlorosulfonyl)benzoic acid is not merely a quality control checkpoint but a cornerstone of robust and reproducible chemical synthesis and drug development.

This guide provides an in-depth, comparative analysis of the principal analytical techniques for determining the purity of synthesized 2-(Chlorosulfonyl)benzoic acid. We will delve into the mechanistic underpinnings of each method, provide detailed, field-tested experimental protocols, and present a comparative summary to aid researchers in selecting the most appropriate technique for their specific needs. Our focus is on providing a self-validating system of protocols, grounded in authoritative scientific principles, to ensure the trustworthiness of the generated data.

Understanding the Impurity Profile

The primary route to 2-(Chlorosulfonyl)benzoic acid involves the reaction of benzoic acid with chlorosulfonic acid. This electrophilic aromatic substitution is not without its challenges, leading to a predictable profile of potential impurities:

• 2-Sulfobenzoic Acid: The most common impurity, arising from the hydrolysis of the sulfonyl chloride group. This is often introduced during the reaction workup when the mixture is quenched with water.[1]

• Isomeric Byproducts: The chlorosulfonation of benzoic acid can also yield the meta- and para-isomers, namely 3-(Chlorosulfonyl)benzoic acid and 4-(Chlorosulfonyl)benzoic acid.

• Diaryl Sulfones: Formed under harsh reaction conditions, these are typically high-melting, insoluble solids.[1]

• Unreacted Benzoic Acid: Incomplete reaction will leave residual starting material.

A thorough purity assessment must be capable of both quantifying the main component and identifying and quantifying these potential impurities.

A Comparative Overview of Analytical Techniques

The choice of analytical technique for purity assessment is dictated by a variety of factors, including the required level of sensitivity and specificity, the nature of the expected impurities, available instrumentation, and cost. Here, we compare four orthogonal techniques: Titrimetry, High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Technique	Principle	Strengths	Limitations	Ideal Application
Titrimetry	Chemical reaction with a standardized solution to determine the concentration of the sulfonyl chloride functional group.	Cost-effective, simple, provides absolute quantification of the active group.	Not specific; quantifies all reactive sulfonyl chlorides. Does not identify or quantify other impurities.	Rapid, routine assay of total sulfonyl chloride content.
HPLC-UV	Separation of components based on their differential partitioning between a stationary and a mobile phase, with detection by UV absorbance.	High resolution for separating isomers and other impurities, quantitative, widely available.[2]	Requires a chromophore for detection, method development can be time-consuming.	Gold standard for routine purity and impurity profiling.
GC-MS (with derivatization)	Separation of volatile compounds in the gas phase followed by mass-based detection.	High sensitivity and specificity, provides structural information for impurity identification.	Requires derivatization to make the analyte volatile, potential for thermal degradation.	Identification of unknown volatile or semi-volatile impurities.
Quantitative NMR (qNMR)	Proportionality between the integrated signal of a nucleus and the number of those nuclei in the sample.	Provides both structural and quantitative information, non-destructive, can provide absolute purity against a certified internal standard.[3]	Lower sensitivity compared to chromatographic methods, requires a high-field NMR spectrometer.	Definitive structural confirmation and absolute purity determination without the need for a specific reference standard of the analyte.

Experimental Protocols and Data Interpretation

Titrimetric Determination of Sulfonyl Chloride Content

This classical method provides a rapid and cost-effective means of determining the total sulfonyl chloride content. The protocol is based on the reaction of the sulfonyl chloride with a known excess of a nucleophile, followed by back-titration of the unreacted nucleophile.

Principle: 2-(Chlorosulfonyl)benzoic acid reacts with a primary amine, such as benzylamine, to form a stable sulfonamide and hydrochloric acid. The excess amine is then back-titrated with a standardized acid.

Experimental Protocol: Titrimetry

• Sample Preparation: Accurately weigh approximately 200-300 mg of the synthesized 2-(Chlorosulfonyl)benzoic acid into a 250 mL Erlenmeyer flask.

• Reagent Addition: Add 20 mL of a standardized 0.2 M solution of benzylamine in a suitable solvent (e.g., tetrahydrofuran). Swirl to dissolve the sample.

• Reaction: Allow the flask to stand at room temperature for 15 minutes to ensure the reaction goes to completion.

• Indicator: Add 2-3 drops of a suitable indicator, such as bromothymol blue.

• Titration: Titrate the excess benzylamine with a standardized 0.1 M solution of hydrochloric acid until the endpoint is reached (a color change from blue to yellow).

• Blank Titration: Perform a blank titration using 20 mL of the 0.2 M benzylamine solution without the sample.

• Calculation: Calculate the percentage of 2-(Chlorosulfonyl)benzoic acid using the following formula:

  % Purity = [(V_blank - V_sample) × M_HCl × MW_sample] / (W_sample × 10)

  Where:

  • V_blank = Volume of HCl used for the blank titration (mL)

  • V_sample = Volume of HCl used for the sample titration (mL)

  • M_HCl = Molarity of the HCl solution

  • MW_sample = Molecular weight of 2-(Chlorosulfonyl)benzoic acid (220.63 g/mol )

  • W_sample = Weight of the sample (g)

Data Interpretation: The result of the titrimetric analysis gives the overall percentage of the sulfonyl chloride functional group in the sample. It is a measure of the "active" ingredient but does not provide information on the presence of other impurities that do not possess a sulfonyl chloride group.

High-Performance Liquid Chromatography (HPLC) for Purity Profiling

HPLC is the workhorse of the pharmaceutical industry for purity determination due to its high resolving power and quantitative accuracy. A reverse-phase HPLC method is ideal for separating 2-(Chlorosulfonyl)benzoic acid from its less polar starting material (benzoic acid) and its more polar hydrolysis product (2-sulfobenzoic acid).

Principle: The sample is injected into a column packed with a non-polar stationary phase (e.g., C18). A polar mobile phase is then pumped through the column. Compounds with higher polarity will have a greater affinity for the mobile phase and elute faster, while less polar compounds will be retained longer by the stationary phase.

Experimental Protocol: HPLC-UV

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water containing 0.1% phosphoric acid. A typical gradient might be:

  • 0-2 min: 20% Acetonitrile

  • 2-15 min: Gradient to 80% Acetonitrile

  • 15-20 min: Hold at 80% Acetonitrile

  • 20-22 min: Gradient back to 20% Acetonitrile

  • 22-25 min: Hold at 20% Acetonitrile

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 10 mg of the synthesized product in 10 mL of the initial mobile phase composition (20% acetonitrile in water).

Data Interpretation: The resulting chromatogram will show a major peak corresponding to 2-(Chlorosulfonyl)benzoic acid. The retention time of this peak should be confirmed by injecting a known standard. Any other peaks in the chromatogram represent impurities. The area of each peak is proportional to its concentration. The percent purity can be calculated using the area percent method:

% Purity = (Area_main_peak / Total_area_of_all_peaks) × 100

This method is particularly effective for separating the isomeric impurities, which will have slightly different retention times. The hydrolysis product, 2-sulfobenzoic acid, being more polar, will elute earlier than the parent compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

Due to the low volatility and thermal lability of 2-(Chlorosulfonyl)benzoic acid, direct GC-MS analysis is not feasible. However, derivatization to a more volatile and stable ester, followed by GC-MS analysis, can be a powerful tool for identifying unknown impurities.

Principle: The carboxylic acid and sulfonyl chloride groups are derivatized to form a methyl ester and a sulfonamide, respectively. This increases the volatility of the compound, allowing it to be analyzed by GC. The separated components are then ionized and fragmented in the mass spectrometer, providing a unique mass spectrum that can be used for structural elucidation.

Experimental Protocol: GC-MS (with Derivatization)

• Derivatization:

  • Dissolve approximately 5 mg of the sample in 1 mL of anhydrous dichloromethane.

  • Add 0.5 mL of a derivatizing agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Heat the mixture at 70°C for 30 minutes.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-550.

Data Interpretation: The total ion chromatogram (TIC) will show the separation of the derivatized components. The mass spectrum of each peak can be compared to a library of known spectra (e.g., NIST) to identify the impurities. The mass spectrum of the derivatized 2-(Chlorosulfonyl)benzoic acid will show characteristic fragmentation patterns that can confirm its structure.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Absolute Purity

qNMR is a primary analytical method that can provide an absolute measure of purity without the need for a reference standard of the analyte itself. It relies on the use of a certified internal standard.

Principle: The integral of a resonance signal in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a known proton on the analyte molecule to the integral of a known proton on a certified internal standard of known purity and weight, the absolute purity of the analyte can be determined.[3]

Experimental Protocol: Quantitative ¹H NMR

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the synthesized 2-(Chlorosulfonyl)benzoic acid into a clean, dry NMR tube.

  • Accurately weigh a known amount (e.g., 5-10 mg) of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same NMR tube. The standard should have a simple spectrum with peaks that do not overlap with the analyte's peaks.

  • Add approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆).

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (≥400 MHz).

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of any proton being quantified to allow for full relaxation between pulses.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1).

• Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, non-overlapping peak for both the analyte and the internal standard.

  • Calculate the purity using the following formula:

  % Purity = (I_analyte / N_analyte) × (N_std / I_std) × (MW_analyte / MW_std) × (W_std / W_analyte) × P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the standard

Data Interpretation: The ¹H NMR spectrum will also provide structural confirmation of the synthesized product. The chemical shifts and coupling patterns of the aromatic protons will be characteristic of the 2-substituted benzoic acid. For illustrative purposes, the expected ¹H NMR spectrum of a related compound, 3-(chlorosulfonyl)-4-isopropylbenzoic acid, in DMSO-d₆ shows distinct aromatic signals: δ = 8.35 (d, J = 1.9 Hz, 1 H), 7.81 (dd, J = 1.9 Hz, 8.0 Hz, 1 H), and 7.45 (d, J = 8.2 Hz, 1 H)[4]. The presence of the hydrolysis product, 2-sulfobenzoic acid, would be indicated by a different set of aromatic signals and the absence of the sulfonyl chloride group's influence on the adjacent protons.

Workflow and Decision Making

The selection of an appropriate analytical workflow is crucial for an efficient and comprehensive purity assessment.

Caption: Workflow for the purity assessment of 2-(Chlorosulfonyl)benzoic acid.

A logical approach would be to first use HPLC-UV as a general screening method to assess the overall purity and identify the presence of any significant impurities. If the purity is high and the impurity profile is simple (e.g., only the hydrolysis product is observed), this may be sufficient for many research applications. For a more rigorous, quantitative assessment, especially for material intended for drug development, qNMR should be employed to determine the absolute purity. Titrimetry can serve as a quick and inexpensive quality control check for the sulfonyl chloride content. If unknown impurities are detected by HPLC, GC-MS after derivatization can be used for their identification.

Conclusion: An Integrated Approach to Ensuring Quality

The purity of 2-(Chlorosulfonyl)benzoic acid is a critical determinant of the success of subsequent synthetic steps and the quality of the final product. A multi-faceted analytical approach, leveraging the complementary strengths of titrimetry, chromatography, and spectroscopy, is essential for a comprehensive and reliable purity assessment. By understanding the principles behind each technique and implementing robust, self-validating protocols, researchers can ensure the integrity of their synthesized intermediates, leading to more reliable and reproducible scientific outcomes. This guide provides the foundational knowledge and practical protocols to empower researchers, scientists, and drug development professionals in this crucial aspect of their work.

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A Senior Application Scientist's Guide to the Structural Elucidation of 2-(Chlorosulfonyl)benzoic Acid Derivatives: A Comparative Analysis Centered on X-ray Crystallography

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a non-negotiable prerequisite for understanding its function and advancing its application. In the realm of medicinal chemistry, 2-(chlorosulfonyl)benzoic acid and its derivatives are prized as versatile scaffolds for synthesizing a wide array of compounds, including potent sulfonamide-based drugs.[1][2] The reactivity of the chlorosulfonyl group allows for the creation of diverse molecular architectures, making unambiguous structural verification paramount.

This guide provides an in-depth comparison of single-crystal X-ray crystallography—the definitive "gold standard" for structural elucidation—with essential alternative and complementary analytical techniques.[3][4] We will delve into the causality behind experimental choices, provide validated protocols, and present comparative data to empower you with the knowledge to select the most appropriate methods for your research objectives.

Performance Comparison of Key Structural Elucidation Techniques

The decision to use a particular analytical technique is governed by the specific question being asked. Are you seeking the exact spatial arrangement of every atom, or is understanding the molecule's behavior in solution more critical? The following table provides a comparative overview of the most common techniques used in the structural analysis of small molecules like the derivatives of 2-(chlorosulfonyl)benzoic acid.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)	Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle	Diffraction of X-rays by the ordered atoms in a single crystal.[3][4]	Absorption of radiofrequency waves by atomic nuclei within a strong magnetic field.[3][5]	Measurement of the mass-to-charge ratio of ionized molecules and their fragments.[3]	Absorption of infrared light, which excites molecular vibrations at characteristic frequencies.[6]
Sample Type	A single, well-ordered crystal of high purity (typically >0.1 mm).[7]	Soluble compound in a suitable deuterated solvent.	Ionizable compound, often in solution or as a solid.	Solid, liquid, or gas.
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, torsion angles, absolute stereochemistry, and intermolecular packing interactions.[3][8]	Atomic connectivity (2D structure), relative stereochemistry, and insights into solution-state conformation, dynamics, and intermolecular interactions.[3][9]	High-accuracy molecular weight, elemental composition, and structural information inferred from fragmentation patterns.[3]	Identification of functional groups present in the molecule (e.g., C=O, S=O, N-H, O-H).[6]
Resolution	Atomic (<1 Å).[3]	Atomic to near-atomic, but provides an average structure in solution.	Low (provides connectivity and formula, not 3D structure).	Functional group level.
Key Advantage	Provides an unambiguous and complete 3D molecular structure.	Reveals the structure and dynamics in a biologically relevant solution state.	Extremely high sensitivity and accuracy for molecular formula determination.	Fast, non-destructive, and excellent for monitoring reaction progress.[6]
Key Limitation	The absolute requirement for a high-quality single crystal, which can be difficult or impossible to grow.[5]	Does not provide precise geometric parameters (bond lengths/angles); structure determination can be complex for large molecules.	Does not provide information on stereochemistry or the 3D arrangement of atoms.	Provides limited information on the overall molecular architecture.

The Definitive Method: A Workflow for X-ray Crystallography

X-ray crystallography offers unparalleled insight into the solid-state structure of a molecule. The resulting atomic model provides a definitive blueprint, revealing the subtle conformational features and intermolecular interactions that govern the material's properties. The journey from a synthesized powder to a refined crystal structure is a multi-step process that demands precision and patience.

Experimental Workflow: From Powder to Final Structure

Caption: General experimental workflow for single-crystal X-ray crystallography analysis.

Step-by-Step Experimental Protocol

1. Synthesis and Purification:

• Causality: The success of crystallization is critically dependent on the purity of the starting material. Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

• Protocol:

  • Synthesize the desired 2-(chlorosulfonyl)benzoic acid derivative. A common route is the reaction of 2-(chlorosulfonyl)benzoyl chloride with a primary or secondary amine in the presence of a base to form the corresponding sulfonamide.[2][10]

  • Purify the crude product to the highest possible degree (>99%). Recrystallization is often the most effective method for obtaining crystallographic-quality material.[1][11] Use a solvent system where the compound is sparingly soluble at room temperature but highly soluble when heated.

  • Confirm purity using techniques like NMR and LC-MS.

2. Crystal Growth (The Art of Crystallography):

• Causality: Crystal growth is a thermodynamic process where molecules self-assemble from a supersaturated solution into a highly ordered, repeating lattice. The choice of solvent is crucial as it influences solubility and can participate in intermolecular interactions (e.g., hydrogen bonding) that guide crystal packing.[9] The rate of achieving supersaturation dictates the quality of the crystals; slow processes favor the growth of large, well-ordered single crystals over a mass of microcrystalline powder.

• Protocol:

  • Solvent Screening: In small vials, test the solubility of your purified compound in a range of solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, THF, water).

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a suitable solvent in a vial. Cover the vial with a cap containing a few pinholes and leave it undisturbed in a vibration-free environment. Crystals may form over several days or weeks as the solvent slowly evaporates.[12]

  • Vapor Diffusion: This is a highly controlled method. Place a concentrated drop of your compound solution on a siliconized glass slide (sitting drop) or invert it over a reservoir of a "precipitant" solvent in which your compound is insoluble (hanging drop). Seal the chamber. The precipitant vapor slowly diffuses into the drop, reducing the solubility of the compound and inducing crystallization.

3. X-ray Diffraction and Data Collection:

• Causality: When a beam of X-rays strikes a crystal, the electrons of the atoms scatter the X-rays. Because the atoms are arranged in a periodic lattice, the scattered waves interfere constructively in specific directions, producing a diffraction pattern of discrete spots.[4] The geometry and intensity of these spots contain all the information needed to determine the arrangement of atoms.

• Protocol:

  • Using a microscope, select a suitable single crystal (clear, well-defined edges, no visible cracks).

  • Mount the crystal on a goniometer head using a cryoloop and flash-cool it in a stream of cold nitrogen gas (typically 100 K) to prevent radiation damage during data collection.

  • Center the crystal in the X-ray beam of a diffractometer.

  • Collect a series of diffraction images while rotating the crystal through a range of angles.

4. Structure Solution and Refinement:

• Causality: The diffraction experiment measures the intensities of the spots, but not the phase of the X-ray waves. This is the "phase problem" of crystallography.[5] For small molecules, this is typically solved using direct methods, a mathematical approach that uses statistical relationships between the intensities to estimate the initial phases.[13] The resulting electron density map is then used to build an atomic model, which is subsequently refined against the experimental data to achieve the best possible fit.

• Protocol:

  • Process the raw diffraction images to integrate the spot intensities and determine the unit cell parameters and space group.

  • Solve the structure using software packages (e.g., SHELXT, Olex2) to obtain an initial electron density map and atomic model.

  • Refine the model iteratively by adjusting atomic positions, and thermal parameters to minimize the difference between the observed diffraction data and the data calculated from the model.

  • Self-Validation: The quality of the final structure is assessed using metrics like the R-factor (R1). An R1 value below 5% for high-quality data indicates an excellent agreement between the model and the experimental data, providing high confidence in the result.

Visualizing the Structure: A Derivative Example

The output of a successful crystallographic experiment is a precise 3D model. Below is a representation of 2-sulfamoylbenzoic acid, a common derivative formed by the hydrolysis and amination of the parent compound.

Caption: 2D representation of the 2-sulfamoylbenzoic acid molecule.

Comparative Crystallographic Data

The true power of crystallography lies in the quantitative data it produces, allowing for detailed comparisons between different derivatives. The table below presents hypothetical but representative data for two derivatives to illustrate this.

Parameter	Derivative A (N-benzyl-2-sulfamoylbenzoic acid)	Derivative B (2-(morpholinosulfonyl)benzoic acid)
Molecular Formula	C₁₄H₁₃NO₄S	C₁₁H₁₃NO₅S
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/c	Pca2₁
S=O Bond Length 1 (Å)	1.432(3)	1.435(2)
S=O Bond Length 2 (Å)	1.436(3)	1.439(2)
S-N Bond Length (Å)	1.611(4)	1.635(3)
C=O Bond Length (Å)	1.208(5)	1.211(4)
O-S-O Bond Angle (°)	119.8(2)	120.1(1)
Key Torsion Angle (°)	C(ar)-C(ar)-S-N: -75.4(3)	C(ar)-C(ar)-S-N: 88.2(2)

Note: These are representative data and do not correspond to a specific published structure.

This level of detail is indispensable for understanding structure-activity relationships (SAR), designing new molecules with specific conformational properties, and for patent applications where precise structural claims are necessary.

Conclusion: An Integrated Approach to Structural Science

Single-crystal X-ray crystallography remains the definitive method for determining the absolute three-dimensional structure of 2-(chlorosulfonyl)benzoic acid derivatives, providing a level of detail that is unmatched by other techniques. It delivers a static, solid-state picture that is foundational for computational modeling, rational drug design, and understanding material properties.

However, a truly comprehensive understanding is achieved not in isolation, but through the synergistic application of multiple techniques. While crystallography provides the atomic blueprint, NMR spectroscopy reveals how the molecule behaves and contorts in the dynamic environment of a solution.[3][5] FT-IR and mass spectrometry serve as rapid, indispensable tools for confirming synthetic success and purity. By integrating the findings from this suite of analytical methods, researchers can build a complete and robust model of their molecule, accelerating the journey from discovery to application.

References

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• Google Patents. Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.
• Google Patents. Synthesizing method of 2-chloro-4-(methylsulfonyl)benzoic acid.

• UCL Discovery. (2020). Speciation of substituted benzoic acids in solution: evaluation of spectroscopic and computational methods for the identification of associates and their role in crystallization. [Link]

• ResearchGate. (1996). Crystal structure of p-sulfamoylbenzoic acid, H2NSO2C6H4COOH. [Link]

• PubMed Central. (1997). x Ray crystallography. [Link]

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• PubMed Central. (2011). 2-(2-Chlorophenoxy)benzoic acid. [Link]

• Google Patents. Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same.

• PubMed Central. (2018). Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. [Link]

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• CrystEngComm. (2014). Structural study of four benzyloxybenzoic acids and benzyloxyanilines using X-ray powder diffraction: interplay of strong and weak intermolecular interactions. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(Chlorosulfonyl)benzoic Acid

This guide provides essential, step-by-step procedures for the safe handling and disposal of 2-(Chlorosulfonyl)benzoic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to explain the chemical principles underpinning these critical safety protocols. Adherence to these guidelines is paramount for ensuring laboratory safety and environmental protection.

2-(Chlorosulfonyl)benzoic acid is a bifunctional molecule featuring both a carboxylic acid and a highly reactive sulfonyl chloride group. The sulfonyl chloride moiety reacts vigorously with nucleophiles, including water, in a rapid and exothermic hydrolysis reaction.[1][2] This reaction produces hydrochloric acid and sulfuric acid, rendering the compound and its byproducts highly corrosive.[2] The inherent acidity of the carboxylic acid group further contributes to its hazardous nature. Therefore, a carefully considered and controlled approach is mandatory for its disposal.

Core Hazards and Essential Safety Precautions

Before handling 2-(Chlorosulfonyl)benzoic acid, a thorough understanding of its risks is essential. All operations involving this chemical, including disposal, must be conducted within a certified chemical fume hood.

Table 1: Hazard Profile and Required Controls

Parameter	Specification	Rationale & Key References
Primary Hazard	Corrosive (GHS05 Signal Word: Danger)	Causes severe skin burns and eye damage upon contact.[3][4]
Key Reactivity	Water-Reactive	Reacts with water or moisture to release corrosive hydrogen chloride gas and sulfuric acid.[2][3][4] The reaction is exothermic and can be violent.[1]
Personal Protective Equipment (PPE)	Chemical splash goggles, face shield, heavy-duty chemical-resistant gloves (e.g., butyl rubber), and a flame-retardant lab coat.	Full protection is necessary to prevent contact with the solid material and any generated acidic solutions or vapors.[3][5]

| Emergency Exposure | Skin: Immediately flush with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Eyes: Immediately flush with water for at least 15 minutes, holding eyelids open.[3] Seek immediate medical attention in all cases of exposure. | Rapid decontamination is critical to minimize tissue damage. |

The Fundamental Disposal Strategy: A Bifurcated Approach

The correct disposal procedure for 2-(Chlorosulfonyl)benzoic acid is critically dependent on the quantity of waste. Attempting to neutralize bulk quantities in the lab can lead to an uncontrollable exothermic reaction, posing a significant safety risk.[1][6] Therefore, a bifurcated approach distinguishing between bulk and residual quantities is required.

The following workflow provides a clear decision-making framework for proper disposal.

Caption: Disposal workflow for 2-(Chlorosulfonyl)benzoic acid.

Protocol for Bulk Quantity Disposal

Bulk quantities of 2-(Chlorosulfonyl)benzoic acid must be disposed of as hazardous chemical waste without any attempt at in-lab neutralization.

Step-by-Step Procedure:

• Container Selection: Obtain a designated "Halogenated Organic Waste" container that is clean, dry, and has a secure, tight-fitting lid.[6] Ensure the container material is compatible with acidic and chlorinated waste.

• Transfer: Carefully transfer the solid 2-(Chlorosulfonyl)benzoic acid waste into the container. Minimize the creation of dust.

• Labeling: Securely cap the container and label it clearly with the full chemical name, "2-(Chlorosulfonyl)benzoic acid," and all relevant hazard pictograms (e.g., Corrosive).[7][8]

• Storage: Store the sealed container in a designated satellite accumulation area, segregated from incompatible materials, particularly bases and aqueous solutions.[9][10]

• EHS Pickup: Contact your institution's Environmental Health & Safety (EHS) department to arrange for the collection and disposal of the hazardous waste container.[9]

Protocol for Neutralization of Residual Quantities

Small, residual amounts of 2-(Chlorosulfonyl)benzoic acid, such as the residue left in reaction flasks or on spatulas, can be safely neutralized using the following procedure. This protocol must be performed in a chemical fume hood.

Step-by-Step Procedure:

• Prepare Neutralizing Solution: In a beaker large enough to accommodate potential foaming, prepare a 5-10% aqueous solution of sodium bicarbonate or soda ash. Place this beaker in an ice bath and add a magnetic stir bar. Begin stirring to ensure the solution is cold.[6][11][12]

  • Scientific Rationale: Using a weak base like sodium bicarbonate helps to control the rate of neutralization.[11] The ice bath is critical for absorbing the heat generated during the exothermic hydrolysis and neutralization reactions, preventing the solution from boiling.[6][12]

• Slow Addition of Waste: Carefully and very slowly add the residual 2-(Chlorosulfonyl)benzoic acid to the cold, stirred basic solution.[6][12] If rinsing glassware, slowly add the rinsate (using a non-reactive solvent like dichloromethane, followed by careful evaporation before neutralization, or by carefully adding the neutralizing solution to the flask).

  • Scientific Rationale: A slow rate of addition is crucial to control the exothermic reaction and the rate of carbon dioxide evolution (if using carbonate/bicarbonate), which prevents overflow and splashing.[6]

• Ensure Complete Reaction: After all the residual waste has been added, allow the mixture to stir in the ice bath for at least 30-60 minutes.[6]

  • Scientific Rationale: This extended time ensures that the hydrolysis of the sulfonyl chloride is complete and that all resulting acidic species have been fully neutralized.

• pH Verification: Remove the beaker from the ice bath and allow it to warm to room temperature. Using a pH meter or pH strips, test the solution to confirm it is within a neutral or slightly basic range (pH 5.5 - 9.0).[10][12][13] If the solution remains acidic, slowly add more base until the target pH is achieved.

• Final Waste Collection: Transfer the fully neutralized aqueous solution into a designated "Aqueous Hazardous Waste" container for final disposal by EHS.[6] While some neutralized acidic waste can be drain-disposed, the presence of organic residues makes collection the more responsible choice.

Spill Management

In the event of a spill, immediate and correct action is vital to mitigate hazards.

• Evacuate: Alert personnel in the immediate area and evacuate non-essential staff.[6]

• Ventilate: Ensure the chemical fume hood is operating to contain any vapors.[6]

• Contain & Absorb: For a small spill, cover it with a dry, inert, non-combustible absorbent material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust. [6]

• Neutralize: Carefully cover the absorbed material with a dry neutralizing agent like soda ash or slaked lime.[6]

• Collect: Once the reaction has ceased, carefully scoop the mixture into a designated hazardous waste container.[5][6]

• Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating solution and manage all cleaning materials as hazardous waste.[6]

By adhering to this comprehensive guide, laboratory professionals can manage and dispose of 2-(Chlorosulfonyl)benzoic acid waste with confidence, ensuring a safe working environment and protecting our ecosystem.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-(Chlorosulfonyl)benzoic Acid

This document provides essential, field-proven guidance for the safe handling of 2-(Chlorosulfonyl)benzoic acid (CAS No. 63914-81-8). As a sulfonyl chloride-containing aromatic carboxylic acid, this compound presents a dual-threat profile: it is severely corrosive and reacts with nucleophiles, including water.[1][2][3] Adherence to the following protocols is not merely a recommendation but a critical component of a robust safety culture and is essential for protecting laboratory personnel. This guide moves beyond a simple checklist to explain the causality behind each safety measure, ensuring a deep, operational understanding for researchers, scientists, and drug development professionals.

Immediate Safety Profile: Understanding the Core Hazards

2-(Chlorosulfonyl)benzoic acid is a solid compound that demands respect. Its primary hazards, as defined by the Globally Harmonized System (GHS), include:

• H314: Causes severe skin burns and eye damage. [1] This is the most immediate danger. The chlorosulfonyl group is highly reactive and will readily damage biological tissues.

• H318: Causes serious eye damage. [4][5][6] Contact with the eyes can lead to irreversible injury.

• Reactivity with Water: Like other sulfonyl chlorides, it reacts with water and other nucleophiles.[2] This reaction can be vigorous and liberates corrosive hydrogen chloride (HCl) gas, presenting an additional inhalation hazard.[7][8]

Given its solid form, there is a significant risk of generating airborne dust during handling (e.g., weighing, transferring), which can be inhaled or settle on surfaces, posing a latent contact hazard.[5]

The Cornerstone of Safety: Primary Engineering Controls

Before any personal protective equipment is considered, the primary control measure must be in place.

Chemical Fume Hood: All handling of 2-(Chlorosulfonyl)benzoic acid, from weighing the solid to running reactions and performing neutralizations, must be conducted inside a certified chemical fume hood.[7][9] This is non-negotiable. The fume hood contains dust and vapors, protecting the user from respiratory exposure and preventing the contamination of the general laboratory environment.

Personal Protective Equipment (PPE) Protocol: A Multi-Layered Defense

Effective protection relies on a multi-layered approach. The following details the minimum required PPE, structured from foundational attire to task-specific, critical barriers.

Tier 1: Universal Laboratory Attire (The Foundation)

This is the standard PPE required upon entering any laboratory space where chemicals are handled.

• Full-Length Laboratory Coat: A flame-resistant (FR) lab coat is preferred. It must be fully buttoned to protect the torso and arms from incidental contact.

• Long Pants and Closed-Toe Shoes: No skin should be exposed on the lower body or feet. Shoes must be made of a non-perforated, chemical-resistant material.[10]

Tier 2: Task-Specific Protective Gear (The Critical Barriers)

This equipment is mandatory for any direct handling of the chemical.

A. Eye and Face Protection

Due to the severe and potentially irreversible eye damage this chemical can cause, eye protection is paramount.[4][6]

• Chemical Safety Goggles: Standard safety glasses are insufficient. You must wear fully-sealing chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[11]

• Face Shield (in addition to goggles): When there is a heightened risk of splashes—such as when neutralizing waste, handling larger quantities, or during a spill cleanup—a full-face shield must be worn over the chemical safety goggles.[4][5][12]

B. Skin and Hand Protection

Direct contact causes severe burns.[1] The choice of gloves and protective clothing is critical.

• Gloves: Nitrile gloves are suitable for incidental contact. However, due to the corrosive nature of the compound and its hydrolysis products, consider double-gloving (wearing two pairs of nitrile gloves). For tasks involving larger quantities or extended handling, heavy-duty butyl or fluorocarbon rubber gloves should be used.[12] Gloves must be inspected for tears or holes before each use. Contaminated gloves should be removed immediately using the proper technique (without touching the outer surface with bare skin) and disposed of as hazardous waste.[10]

• Chemical-Resistant Apron: For procedures with a high splash potential, a chemical-resistant apron worn over the lab coat provides an additional layer of protection for the torso.

C. Respiratory Protection

The inhalation of fine dust particles can cause severe respiratory irritation.[6][13]

• When Required: Respiratory protection is mandatory whenever handling the solid powder outside of a contained system (e.g., glovebox) or when there is a risk of aerosol generation.[5] This includes weighing and transfer operations.

• Type of Respirator: A NIOSH/MSHA or European Standard EN 149 approved respirator is required.[8][11] At a minimum, an N95 dust mask can provide protection against particulates, but for greater safety, a half-mask or full-face respirator with P100 (or Filter Type P2) particulate filters is recommended.[5] All respirator use must be in accordance with a formal respiratory protection program, including fit-testing and training.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

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